3-O-a-D-Glucosyl Isomaltol-d3

Core Science & Biosynthesis

Unveiling the Scant Presence of 3-O-α-D-Glucosyl Isomaltol in Nature and Processed Foods

A comprehensive review of the scientific literature reveals that 3-O-α-D-Glucosyl Isomaltol, a furan (B31954) derivative, is not a widely documented naturally occurring compound. Its presence has been noted in the plant Eleutherococcus senticosus, commonly known as Siberian ginseng. However, it is more frequently identified as a neo-formed contaminant, arising from the Maillard reaction during the thermal processing of carbohydrate-rich foods such as baby cereals and bread.

Occurrence of 3-O-α-D-Glucosyl Isomaltol

The identification of 3-O-α-D-Glucosyl Isomaltol has been reported in a limited number of sources. The following table summarizes the current knowledge on its occurrence. It is critical to note the absence of quantitative data in the available literature.

Source Category	Specific Source	Compound Status	Quantitative Data
Natural Source	Eleutherococcus senticosus (Siberian Ginseng)	Reported Presence	Not Available
Processed Foods	Baby Cereals, Bread	Formed during thermal processing	Not Available

Putative Formation in Processed Foods

3-O-α-D-Glucosyl Isomaltol is understood to be a product of the Maillard reaction, a complex series of chemical reactions between amino acids and reducing sugars that occurs upon heating. This reaction is responsible for the browning and flavor development in many cooked foods. The formation of furan compounds, including 3-O-α-D-Glucosyl Isomaltol, is a known consequence of these reactions, particularly in low-moisture, high-carbohydrate food systems subjected to heat.

Formation of 3-O-α-D-Glucosyl Isomaltol during food processing.

Methodological Approach for Analysis: A General Workflow

While specific, validated protocols for 3-O-α-D-Glucosyl Isomaltol are not detailed in the literature, a general workflow for the analysis of similar glycosylated compounds in a food or plant matrix can be proposed. This workflow would require rigorous validation for this specific analyte.

A generalized analytical workflow for 3-O-α-D-Glucosyl Isomaltol.

Experimental Protocols: A Methodological Gap

A critical review of existing literature underscores a significant gap in detailed experimental protocols for the extraction, isolation, and quantification of 3-O-α-D-Glucosyl Isomaltol. While studies on Eleutherococcus senticosus describe methodologies for the analysis of other compound classes like phenols and saponins (B1172615) using techniques such as UPLC-MS/MS, they do not provide specific methods that have been validated for 3-O-α-D-Glucosyl Isomaltol. The development and validation of such methods are essential for future research to accurately determine the concentration of this compound in various matrices and to assess dietary exposure.

Biological Activity and Signaling Pathways: An Uncharted Territory

To date, there are no published studies investigating the biological activities or the signaling pathways affected by 3-O-α-D-Glucosyl Isomaltol. Research on furan and its derivatives has raised health concerns, with studies indicating potential for liver damage and carcinogenicity for furan itself. However, it is crucial to distinguish that these findings relate to the parent compound, furan, and not its glycosylated derivatives. The addition of a glucose moiety can significantly alter the bioavailability, metabolism, and toxicity of a compound. Therefore, dedicated toxicological and mechanistic studies are required to understand the specific health implications, if any, of 3-O-α-D-Glucosyl Isomaltol.

Conclusion and Future Directions

The natural occurrence of 3-O-α-D-Glucosyl Isomaltol appears to be rare, with its primary relevance being a neo-formed compound in thermally processed foods. The current body of scientific knowledge is insufficient to provide a detailed technical guide on this compound as per the initial request. There is a clear need for foundational research to:

• Develop and validate analytical methods for the quantification of 3-O-α-D-Glucosyl Isomaltol in both natural and processed sources.

• Conduct surveys to determine its concentration in a wide range of foods to estimate dietary intake.

• Investigate its metabolism, bioavailability, and potential toxicological effects through in vitro and in vivo studies.

• Elucidate any biological activities and interactions with cellular signaling pathways.

For researchers, scientists, and drug development professionals, 3-O-α-D-Glucosyl Isomaltol represents an area with significant knowledge gaps. Future research in these areas will be pivotal in understanding its relevance to food chemistry, human health, and its potential as a biomarker for dietary exposure to Maillard reaction products.

An In-depth Technical Guide to the Chemical Properties of 3-O-α-D-Glucosyl Isomaltol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of 3-O-α-D-Glucosyl Isomaltol (B1672254), a significant compound formed during the Maillard reaction in food processing. This document collates available data on its physicochemical properties, provides generalized experimental protocols for its analysis, and illustrates its formation pathway. Due to its primary relevance in food chemistry, information regarding its biological activity and involvement in specific signaling pathways is limited in current scientific literature. This guide aims to serve as a foundational resource for researchers in food science, analytical chemistry, and related fields.

Chemical and Physical Properties

3-O-α-D-Glucosyl Isomaltol, with the CAS number 85559-61-1, is a glycoside formed from the reaction of a reducing sugar with an amino acid. Its chemical structure consists of an isomaltol core linked to a glucose molecule via an α-glycosidic bond.

Tabulated Physicochemical Data

The following tables summarize the key quantitative data available for 3-O-α-D-Glucosyl Isomaltol.

Identifier	Value	Source
IUPAC Name	1-[3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuran-2-yl]ethanone	PubChem
Molecular Formula	C₁₂H₁₆O₈	PubChem
Molecular Weight	288.25 g/mol	PubChem
Canonical SMILES	CC(=O)C1=C(C=CO1)O[C@H]2--INVALID-LINK--CO)O)O">C@@HO	PubChem
InChI	InChI=1S/C12H16O8/c1-5(14)11-6(2-3-18-11)19-12-10(17)9(16)8(15)7(4-13)20-12/h2-3,7-10,12-13,15-17H,4H2,1H3/t7-,8-,9+,10-,12+/m1/s1	PubChem
InChIKey	RRYYNIJTMYUJDC-GPTQDWHKSA-N	PubChem
CAS Number	85559-61-1	PubChem

Computed Properties	Value	Source
XLogP3	-1.2	PubChem
Hydrogen Bond Donor Count	4	PubChem
Hydrogen Bond Acceptor Count	8	PubChem
Rotatable Bond Count	4	PubChem
Exact Mass	288.08451746 Da	PubChem
Monoisotopic Mass	288.08451746 Da	PubChem
Topological Polar Surface Area	130 Ų	PubChem
Heavy Atom Count	20	PubChem
Complexity	348	PubChem

Physical Properties	Value	Source
Melting Point	139-141 °C	Synthose[1]
Solubility	Soluble in DMSO, Methanol (B129727), Water	Synthose[1]

Formation Pathway: The Maillard Reaction

3-O-α-D-Glucosyl Isomaltol is a known indicator of the browning reaction in food products such as baby cereals and bread. This non-enzymatic browning, or Maillard reaction, is a complex series of chemical reactions between amino acids and reducing sugars that occurs upon heating. The pathway involves the formation of a Schiff base, followed by rearrangement to an Amadori product, which then undergoes a series of further reactions to produce a wide array of compounds, including flavorful and colored molecules like 3-O-α-D-Glucosyl Isomaltol.

Caption: Simplified pathway of the Maillard reaction leading to the formation of 3-O-α-D-Glucosyl Isomaltol.

Experimental Protocols

General Synthesis Approach

The synthesis of 3-O-α-D-Glucosyl Isomaltol would likely involve a glycosylation reaction between a protected isomaltol derivative and a protected glucose donor. A generalized workflow is presented below.

Caption: Generalized workflow for the chemical synthesis of 3-O-α-D-Glucosyl Isomaltol.

Isolation from a Model Maillard Reaction

Isolating 3-O-α-D-Glucosyl Isomaltol from a complex mixture, such as the product of a Maillard reaction, would typically involve chromatographic techniques.

Protocol:

• Reaction: A model reaction is set up by heating an aqueous solution of a reducing sugar (e.g., glucose or maltose) and an amino acid (e.g., proline or lysine) at a controlled temperature and pH.

• Extraction: The reaction mixture is cooled and extracted with a non-polar solvent (e.g., hexane) to remove highly non-polar byproducts. The aqueous phase containing the polar glycosides is retained.

• Solid-Phase Extraction (SPE): The aqueous extract is passed through a C18 SPE cartridge to separate compounds based on polarity. 3-O-α-D-Glucosyl Isomaltol is expected to be retained and can be eluted with a solvent of intermediate polarity, such as methanol or acetonitrile (B52724).

• Preparative High-Performance Liquid Chromatography (HPLC): The fraction containing the target compound is further purified using preparative HPLC with a C18 or a specialized polar column. The mobile phase would likely be a gradient of water and acetonitrile or methanol. Fractions are collected and analyzed for the presence of the desired compound.

• Characterization: The purified compound is characterized by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its identity and purity.

Quantitative Analysis by HPLC-UV

For the quantitative analysis of 3-O-α-D-Glucosyl Isomaltol in a sample, a validated HPLC method with UV detection would be appropriate.

Hypothetical HPLC Method Parameters:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Gradient of Water (A) and Acetonitrile (B)
Gradient	Start with 5% B, increase to 30% B over 20 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 280 nm (based on the furanone chromophore)
Standard	A certified reference standard of 3-O-α-D-Glucosyl Isomaltol would be required for accurate quantification.

Biological Activity and Signaling Pathways

A thorough search of the current scientific literature did not yield any specific studies on the biological activity or the interaction of 3-O-α-D-Glucosyl Isomaltol with cellular signaling pathways. Its primary characterization has been in the context of food chemistry and as a marker for the extent of the Maillard reaction. The biological effects of Maillard reaction products, in general, are a complex and active area of research, with some studies suggesting potential antioxidant or pro-oxidant effects depending on the specific compounds and their concentrations. Further research is needed to elucidate any potential physiological roles of 3-O-α-D-Glucosyl Isomaltol.

Conclusion

3-O-α-D-Glucosyl Isomaltol is a well-characterized compound in the realm of food chemistry, with established physicochemical properties and a known role as a product of the Maillard reaction. While detailed, specific experimental protocols for its synthesis and analysis are not widely published, established methodologies for related compounds provide a strong basis for its study. The lack of information on its biological activity presents an opportunity for future research to explore the potential physiological effects of this and other Maillard reaction products. This guide serves as a comprehensive starting point for researchers interested in the chemical and analytical aspects of 3-O-α-D-Glucosyl Isomaltol.

References

• 1. Research Portal [bia.unibz.it]

The Maillard Reaction Pathway to 3-O-α-D-Glucosyl Isomaltol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Maillard reaction, a cornerstone of food chemistry, is a complex network of non-enzymatic browning reactions between reducing sugars and amino acids. While extensively studied for its impact on the color, flavor, and aroma of thermally processed foods, specific pathways leading to the formation of unique glycosidic compounds remain an area of active investigation. This technical guide provides a detailed examination of the Maillard reaction pathway leading to the formation of 3-O-α-D-Glucosyl Isomaltol (B1672254), a stable isomaltol glycoside derived from disaccharides such as maltose (B56501). This document will elucidate the key intermediates, reaction mechanisms, and influencing factors, presenting quantitative data and detailed experimental protocols for its synthesis and characterization. This information is of significant value to researchers in food science, medicinal chemistry, and drug development, where understanding the formation and bioactivity of Maillard reaction products is of growing importance.

Introduction

The Maillard reaction, first described by Louis-Camille Maillard in 1912, encompasses a series of intricate chemical reactions that occur when reducing sugars and amino compounds are heated. This reaction is responsible for the desirable browning and flavor development in a wide array of cooked foods. Beyond its organoleptic contributions, the Maillard reaction also leads to the formation of a diverse range of compounds, some of which possess biological activities.

3-O-α-D-Glucosyl Isomaltol is a furan (B31954) derivative found in various food products and is recognized as an indicator of the Maillard reaction, particularly in items containing maltose or other 1,4-glycosidic linked disaccharides.[1] Its formation involves a multi-step pathway that diverges from the classical Maillard reaction of monosaccharides. Understanding this pathway is crucial for controlling the formation of such compounds in food processing and for exploring their potential physiological effects.

The Core Maillard Reaction Pathway

The Maillard reaction is broadly divided into three stages:

• Initial Stage: Condensation of a reducing sugar with an amino compound to form a Schiff base, which then cyclizes to a glycosylamine. This is followed by the Amadori rearrangement (for aldoses) or the Heyns rearrangement (for ketoses) to form ketosamines or aldosamines, respectively. This stage is colorless and does not produce significant flavor.

• Intermediate Stage: This stage involves the degradation of the Amadori or Heyns products through various pathways, including enolization and dehydration. This leads to the formation of a wide range of reactive intermediates such as dicarbonyl compounds (e.g., 1-deoxyglucosone, 3-deoxyglucosone), furfurals, and other fission products.[2] This stage is responsible for the generation of many flavor and aroma compounds.

• Final Stage: In the final stage, the highly reactive intermediates from the second stage polymerize and condense to form high molecular weight, brown-colored pigments known as melanoidins.

Specific Pathway to 3-O-α-D-Glucosyl Isomaltol from Maltose

The formation of 3-O-α-D-Glucosyl Isomaltol is a specific outcome of the Maillard reaction involving disaccharides with a 1,4-glycosidic linkage, such as maltose. The key distinction from the monosaccharide pathway is the presence of the non-reducing glucosyl moiety, which remains attached to the molecule throughout the initial and intermediate stages of the reaction.

A pivotal study by Pischetsrieder and Severin elucidated that the Maillard reaction of disaccharides like maltose and lactose (B1674315) leads to the formation of stable isomaltol glycosides.[3] The proposed pathway involves the formation of key intermediates that are structurally distinct from those derived from glucose or fructose.

The reaction commences with the condensation of the reducing end of maltose with an amino acid to form an N-substituted glycosylamine, followed by the Amadori rearrangement to yield the corresponding Amadori product, N-substituted 1-amino-1-deoxy-4-O-α-D-glucopyranosyl-D-fructose.

Subsequent degradation of this disaccharide-Amadori product proceeds through enolization and dehydration steps. A key intermediate identified in this pathway is 4-(α-D-Glucopyranosyloxy)-2-hydroxy-2-methyl-2H-pyran-3(6H)-one .[3]

Prolonged heating transforms this pyranone intermediate into the stable 3-O-α-D-Glucosyl Isomaltol .[3] The transformation likely involves a series of rearrangements and dehydration steps, leading to the formation of the furan ring characteristic of isomaltol.

Caption: Proposed Maillard reaction pathway from maltose to 3-O-α-D-Glucosyl Isomaltol.

Quantitative Data

Quantitative data on the formation of 3-O-α-D-Glucosyl Isomaltol is crucial for understanding the efficiency of the reaction under various conditions. The yield of this compound is influenced by factors such as temperature, pH, reaction time, and the specific types of reducing sugar and amino acid involved.

Reactants	Temperature (°C)	pH	Reaction Time (h)	Yield of 3-O-α-D-Glucosyl Isomaltol	Reference
Maltose, Glycine (B1666218)	100	7.0	2	Not specified, but identified as a product	[3]
Maltose, Alanine	130	5.0	1	Not explicitly quantified for this specific product, but intermediates were monitored	[4]

Experimental Protocols

Synthesis of 3-O-α-D-Glucosyl Isomaltol in a Model System

This protocol is a generalized procedure based on the principles of the Maillard reaction for the formation of isomaltol glycosides from disaccharides.

Materials:

• Maltose monohydrate

• Glycine (or other amino acid)

• Phosphate (B84403) buffer (pH 7.0)

• Round-bottom flask

• Reflux condenser

• Heating mantle with temperature control

• High-Performance Liquid Chromatography (HPLC) system for analysis

Procedure:

• Prepare a solution of maltose monohydrate (e.g., 0.5 M) and glycine (e.g., 0.5 M) in a phosphate buffer (pH 7.0).

• Transfer the solution to a round-bottom flask equipped with a reflux condenser.

• Heat the reaction mixture to a specific temperature (e.g., 100-120°C) with constant stirring.

• Maintain the reaction for a defined period (e.g., 2-4 hours). Aliquots can be taken at different time points to monitor the reaction progress.

• After the reaction is complete, cool the mixture to room temperature.

• The resulting brown solution contains a complex mixture of Maillard reaction products, including 3-O-α-D-Glucosyl Isomaltol.

• Purification can be achieved using techniques such as column chromatography on silica (B1680970) gel or preparative HPLC.

Caption: Experimental workflow for the synthesis and analysis of 3-O-α-D-Glucosyl Isomaltol.

Characterization by HPLC, NMR, and Mass Spectrometry

High-Performance Liquid Chromatography (HPLC):

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of water and acetonitrile (B52724) is commonly employed.

• Detection: UV detection at a wavelength around 280 nm is suitable for furan derivatives. A Refractive Index (RI) detector can also be used for carbohydrate analysis.[5]

• Standard: A purified and verified standard of 3-O-α-D-Glucosyl Isomaltol is required for quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H and ¹³C NMR are essential for structural elucidation. The chemical shifts will confirm the presence of the furan ring, the acetyl group, and the α-D-glucosyl moiety.[6]

Mass Spectrometry (MS):

• Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) can be used to determine the molecular weight of the compound (C₁₂H₁₆O₈, MW: 288.25 g/mol ).[7]

• Tandem MS (MS/MS) can provide fragmentation patterns for further structural confirmation.

Conclusion

The formation of 3-O-α-D-Glucosyl Isomaltol represents a specific and significant pathway within the Maillard reaction of disaccharides. This technical guide has outlined the key steps, from the initial condensation of maltose and an amino acid to the formation of a characteristic pyranone intermediate and its subsequent transformation into the stable isomaltol glycoside. While the general pathway is understood, further research is needed to quantify the yields under various processing conditions and to fully elucidate the detailed reaction kinetics. The provided experimental protocols offer a foundation for the synthesis and characterization of this compound, enabling further investigation into its properties and potential applications in the fields of food science and drug development. A deeper understanding of these specific Maillard reaction pathways will allow for better control of food quality and the potential discovery of novel bioactive compounds.

References

• 1. Characteristics of Molecular Properties of Carbohydrates and Melanoidins in Instant Coffee and Coffee Substitutes [mdpi.com]
• 2. shimadzu.com [shimadzu.com]
• 3. researchgate.net [researchgate.net]
• 4. Formation of Reactive Intermediates, Color, and Antioxidant Activity in the Maillard Reaction of Maltose in Comparison to d-Glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. spectrabase.com [spectrabase.com]
• 7. 3-O-Alpha-D-Glucosyl Isomaltol | LGC Standards [lgcstandards.com]

3-O-α-D-Glucosyl Isomaltol: A Technical Guide to its Role as a Food Processing Marker

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-O-α-D-Glucosyl Isomaltol is a furanic compound formed during the thermal processing of foods through the Maillard reaction. Its presence and concentration serve as a reliable chemical marker for the extent of heat treatment and browning in various food products, particularly those rich in maltose (B56501) and amino acids. This technical guide provides a comprehensive overview of 3-O-α-D-Glucosyl Isomaltol, including its formation, analytical methodologies for its detection and quantification, and its occurrence in different food matrices. The information presented herein is intended to support researchers and professionals in the fields of food science, analytical chemistry, and drug development in understanding and utilizing this compound as a marker for food quality and safety.

Introduction

The Maillard reaction, a non-enzymatic browning reaction between reducing sugars and amino acids, is a cornerstone of food chemistry, responsible for the desirable flavors, aromas, and colors of many cooked foods. However, this complex cascade of reactions also leads to the formation of numerous compounds, some of which can be used as indicators of processing intensity and storage conditions. 3-O-α-D-Glucosyl Isomaltol has emerged as a specific and useful marker for the browning reaction in foods such as baby cereals and bread.[1] Its formation is directly linked to the thermal degradation of maltose in the presence of amino acids, making it a valuable tool for quality control in the food industry.

Chemical Profile:

Property	Value
IUPAC Name	1-[3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuran-2-yl]ethanone
Synonyms	1-[3-(α-D-Glucopyranosyloxy)-2-furanyl]ethanone, 2-Acetylfuran-3yl-α-D-glucopyranoside
Molecular Formula	C12H16O8
Molecular Weight	288.25 g/mol
CAS Number	85559-61-1

Formation Pathway

3-O-α-D-Glucosyl Isomaltol is a product of the Maillard reaction, with maltose and the amino acid proline being identified as key precursors.[1] While the complete, detailed reaction mechanism is complex and multifactorial, the fundamental pathway involves the condensation of the reducing sugar (maltose) with the amino acid, followed by a series of rearrangements and dehydrations to form the furan (B31954) ring structure of isomaltol, which is then glycosylated. The amino acid glutamine has also been shown to be necessary for its generation in certain model systems.

Below is a simplified logical diagram illustrating the key steps in the formation of 3-O-α-D-Glucosyl Isomaltol.

Simplified formation pathway of 3-O-α-D-Glucosyl Isomaltol.

Quantitative Data

The concentration of 3-O-α-D-Glucosyl Isomaltol has been quantified in various food products, demonstrating its utility as a marker for processing and storage conditions.

Table 1: Concentration of 3-O-α-D-Glucosyl Isomaltol in Baby Cereals during Storage [1]

Storage Time	Temperature	Water Activity	Concentration (mg/kg)
1 month	25°C	0.65	0.48
1 month	55°C	0.65	1.8
1 year	32°C	Ambient	1.9
1 year	55°C	Ambient	7.7

Table 2: Concentration of 3-O-α-D-Glucosyl Isomaltol in Prebaked Bread during Baking at 190°C [1]

Baking Time (minutes)	Concentration (mg/kg)
0	Not Detected
10	5.2
20	12.5
30	20.9

Experimental Protocols

The following sections detail the methodologies for the synthesis of the analytical standard and the analytical procedure for the quantification of 3-O-α-D-Glucosyl Isomaltol in food matrices.

Synthesis of 3-O-α-D-Glucosyl Isomaltol Standard[1]

A solution of maltose (1 M) and proline (1 M) in a phosphate (B84403) buffer (0.2 M, pH 7) is heated at 120°C for 2 hours. The resulting mixture is then purified by semipreparative High-Performance Liquid Chromatography (HPLC). The fractions containing 3-O-α-D-Glucosyl Isomaltol are collected, pooled, and lyophilized. The identity and purity of the synthesized standard are confirmed using Nuclear Magnetic Resonance (NMR), high-resolution mass spectrometry, and Gas Chromatography-Mass Spectrometry (GC-MS) after acetylation.

Analytical Workflow for Quantification in Food Matrices

The quantification of 3-O-α-D-Glucosyl Isomaltol in food products such as cereals and bread involves extraction followed by chromatographic analysis.

References

• 1. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]

In-Depth Technical Guide: Physicochemical Properties of 3-O-α-D-Glucosyl Isomaltol-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of the stable isotope-labeled compound, 3-O-α-D-Glucosyl Isomaltol-d3. Given the specificity of this molecule, data for its non-deuterated analog, 3-O-α-D-Glucosyl Isomaltol (B1672254), is also presented for comparative purposes. This document is intended to serve as a foundational resource for researchers utilizing this compound in experimental settings.

Compound Identification and Structure

3-O-α-D-Glucosyl Isomaltol-d3 is the deuterated form of 3-O-α-D-Glucosyl Isomaltol, a glycoside of isomaltol. The deuterium (B1214612) atoms are located on the acetyl group of the isomaltol moiety. Isomaltol itself is a furan (B31954) derivative formed during the thermal degradation of sugars, such as in the Maillard reaction[1]. The glycoside is an indicator of the browning reaction in food products like baby cereals and bread[2].

IUPAC Name: 2,2,2-trideuterio-1-[3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuran-2-yl]ethanone[3].

Physicochemical Properties

The following tables summarize the key physicochemical properties. Table 1 details the properties of the deuterated compound of interest, while Table 2 provides data for its non-deuterated analog for reference.

Table 1: Physicochemical Properties of 3-O-α-D-Glucosyl Isomaltol-d3

Property	Value	Source
Molecular Formula	C₁₂H₁₃D₃O₈	LGC Standards[4]
Molecular Weight	291.27 g/mol	PubChem[3]
Exact Mass	291.10334770 Da	PubChem[3]
XLogP3-AA (LogP)	-1.2	PubChem[3]
Hydrogen Bond Donors	4	PubChem[3]
Hydrogen Bond Acceptors	8	PubChem[3]
Rotatable Bond Count	4	PubChem[3]

| Topological Polar Surface Area | 130 Ų | PubChem[3] |

Table 2: Physicochemical Properties of 3-O-α-D-Glucosyl Isomaltol (Non-Deuterated)

Property	Value	Source
Molecular Formula	C₁₂H₁₆O₈	PubChem[5]
Molecular Weight	288.25 g/mol	PubChem[5]
Exact Mass	288.08451746 Da	PubChem[5]
Melting Point	139-141 °C	Synthose[6]
Solubility	Soluble in DMSO, MeOH, H₂O	Synthose[6]
Appearance	Off-White Solid	Synthose[6]

| CAS Number | 85559-61-1 | PubChem[5] |

Experimental Protocols

While specific experimental reports for 3-O-α-D-Glucosyl Isomaltol-d3 are not publicly available, the following section outlines standard methodologies that would be employed for its characterization.

Molecular Weight and Formula Determination via Mass Spectrometry

High-resolution mass spectrometry (HRMS) is the primary technique for confirming the molecular weight and elemental composition.

• Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, would be used[7].

• Sample Preparation: The compound is dissolved in a suitable solvent like methanol (B129727) (LC/MS grade) at a low concentration (e.g., 2 µg/mL)[2].

• Ionization: Electrospray ionization (ESI) in positive mode is typically used for polar glycosides to generate protonated molecular ions [M+H]⁺[2].

• Analysis: The instrument measures the mass-to-charge (m/z) ratio with high accuracy (typically < 1 ppm mass error)[7]. The exact mass obtained is used to confirm the elemental formula (C₁₂H₁₃D₃O₈). The isotopic pattern, particularly the presence of deuterium, will be distinct from the non-labeled compound.

Structural Elucidation via NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is essential for confirming the compound's covalent structure and the specific location of the deuterium labels.

• Sample Preparation: 5-10 mg of the purified compound is dissolved in 0.5-0.6 mL of a suitable deuterated solvent, such as Deuterium Oxide (D₂O) or DMSO-d₆, and placed in a 5 mm NMR tube[8][9].

• 1D NMR (¹H and ¹³C):

  • ¹H NMR provides information on the chemical environment of protons. The absence of a signal for the acetyl methyl group (typically around 2.0-2.5 ppm) and the presence of residual proton signals would confirm the d3-labeling at that position. Anomeric proton signals (δH 4.5-5.5 ppm) are key indicators for the sugar moiety[8].

  • ¹³C NMR reveals all non-equivalent carbons. The carbon of the acetyl group (CD₃) would show a characteristic multiplet due to C-D coupling.

• 2D NMR (COSY, HSQC, HMBC): These experiments are used to establish connectivity.

  • COSY (Correlation Spectroscopy) identifies proton-proton (H-H) couplings within the glucose and furan rings.

  • HSQC (Heteronuclear Single Quantum Coherence) correlates protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation) shows correlations between protons and carbons over two to three bonds, which is critical for confirming the glycosidic linkage between the glucose unit and the isomaltol core.

Purity Assessment via High-Performance Liquid Chromatography (HPLC)

HPLC is used to determine the chemical purity of the compound.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: Due to the polar nature of the compound, a column suitable for polar analytes is required. Options include polar-embedded or polar-endcapped reversed-phase columns, or columns designed for Hydrophilic Interaction Liquid Chromatography (HILIC)[10]. A standard C18 column may be used with a highly aqueous mobile phase[11].

• Mobile Phase: A gradient of water and a polar organic solvent like acetonitrile (B52724) or methanol, often with a modifier like formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape.

• Detection: UV detection at a wavelength corresponding to the absorbance maximum of the furanone chromophore.

• Analysis: The sample is injected and the resulting chromatogram is analyzed. Purity is calculated based on the area percentage of the main peak relative to the total area of all observed peaks.

Melting Point Determination

The melting point is a key indicator of purity.

• Instrumentation: A digital melting point apparatus[12].

• Procedure: A small amount of the dried, powdered compound is packed into a capillary tube[4]. The tube is placed in the apparatus and heated slowly (e.g., 1-2 °C/min) near the expected melting point[13]. The temperature range from the first appearance of liquid to the complete liquefaction of the solid is recorded[13]. A sharp melting point range (e.g., 0.5-1.0 °C) is indicative of high purity[13].

Solubility Assessment

A qualitative or quantitative assessment of solubility is crucial for experimental design.

• Procedure (Qualitative): A small, known amount of the solute is added to a fixed volume of the solvent (e.g., DMSO, Methanol, Water) at a constant temperature. The mixture is agitated (vortexed, shaken), and visually inspected for dissolution[14].

• Procedure (Quantitative Shake-Flask Method): An excess amount of the solid is added to a known volume of solvent in a sealed flask. The flask is agitated at a constant temperature until equilibrium is reached. The suspension is then filtered to remove undissolved solid, and the concentration of the compound in the clear filtrate is determined analytically (e.g., by UV-Vis spectrophotometry or HPLC)[15].

Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of a novel research compound like 3-O-α-D-Glucosyl Isomaltol-d3.

Caption: Workflow for Synthesis and Physicochemical Characterization.

Biological Context

Currently, there are no specific signaling pathways or detailed metabolic studies published for 3-O-α-D-Glucosyl Isomaltol or its deuterated analog. Its primary known role is as a chemical marker for the Maillard reaction, a non-enzymatic browning process that occurs during the heating of foods[2]. The metabolism of glycosides in general can be complex, often involving hydrolysis by glycosidases in the gastrointestinal tract to separate the sugar (glycone) from the non-sugar (aglycone) moiety, followed by further metabolism of the individual components. The lipophilicity of the glycoside often dictates its absorption and metabolic fate[9]. The deuterated acetyl group in 3-O-α-D-Glucosyl Isomaltol-d3 makes it a valuable internal standard or tracer for pharmacokinetic and metabolic studies of this compound class.

References

• 1. NMR spectroscopy in the structural elucidation of oligosaccharides and glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. news-medical.net [news-medical.net]
• 3. Structure Determination of Natural Products by Mass Spectrometry | Annual Reviews [annualreviews.org]
• 4. byjus.com [byjus.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. [Determination of glycan structure by NMR]:Glycoscience Protocol Online Database [jcggdb.jp]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. hplc.eu [hplc.eu]
• 12. pennwest.edu [pennwest.edu]
• 13. chem.ucalgary.ca [chem.ucalgary.ca]
• 14. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 15. lup.lub.lu.se [lup.lub.lu.se]

Synthesis of Deuterated 3-O-α-D-Glucosyl Isomaltol: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthetic pathway for deuterated 3-O-α-D-Glucosyl Isomaltol (B1672254) (d₃-GI), a valuable isotopically labeled standard for mass spectrometry-based assays in drug metabolism and pharmacokinetic studies. The proposed synthesis involves a multi-step sequence, including the preparation of a deuterated isomaltol intermediate, glycosylation with a protected glucose donor, and subsequent deprotection to yield the final product. Detailed experimental protocols, a summary of expected quantitative data, and a visual representation of the synthetic workflow are presented to aid researchers in the practical application of this methodology.

Synthetic Strategy Overview

The synthesis of deuterated 3-O-α-D-Glucosyl Isomaltol (d₃-GI) can be conceptually divided into four key stages:

• Synthesis of Deuterated Isomaltol (1-(3-hydroxyfuran-2-yl)ethan-1-one-2,2,2-d₃): This stage focuses on the introduction of the deuterium (B1214612) label onto the acetyl group of the isomaltol core.

• Preparation of the Glycosyl Donor: Activation of a fully protected glucose derivative to facilitate the subsequent glycosylation reaction.

• Glycosylation: The coupling of deuterated isomaltol with the activated glucose donor to form the protected glycoside.

• Deprotection: Removal of the protecting groups from the glycoside to yield the final deuterated 3-O-α-D-Glucosyl Isomaltol.

The overall synthetic workflow is depicted in the following diagram:

A high-level overview of the synthetic workflow for deuterated 3-O-α-D-Glucosyl Isomaltol.

Quantitative Data Summary

The following table summarizes the expected yields and key reaction parameters for each step in the synthesis of d₃-GI. It is important to note that the yields for the synthesis of deuterated isomaltol are estimations based on similar, non-deuterated reactions, as specific literature data for these exact transformations is limited.

Step	Reaction	Reactants	Key Reagents	Solvent	Temp. (°C)	Time (h)	Approx. Yield (%)
1a	Friedel-Crafts Acylation	Furan, Acetic Anhydride-d₆	BF₃·OEt₂	Dichloromethane	0 to rt	2-4	70-80
1b	Isomaltol-d₃ Synthesis	2-Acetylfuran-d₃	(Proposed) H₂O₂, Lewis Acid	Acetonitrile	50-60	12-24	30-40
2	Acetobromo-α-D-glucose	Penta-O-acetyl-β-D-glucose	HBr in Acetic Acid	Acetic Acid	rt	2	85-95
3	Koenigs-Knorr Glycosylation	Isomaltol-d₃, Acetobromo-α-D-glucose	Ag₂CO₃, Quinoline	Dichloromethane	rt	24-48	50-60
4	Zemplén Deprotection	Protected d₃-GI	NaOMe	Methanol (B129727)	rt	1-2	>95

Detailed Experimental Protocols

Synthesis of Deuterated Isomaltol (Isomaltol-d₃)

Step 1a: Synthesis of 2-Acetylfuran-d₃ via Friedel-Crafts Acylation

This procedure adapts the standard Friedel-Crafts acylation of furan using deuterated acetic anhydride.

• Materials: Furan, Acetic Anhydride-d₆, Boron trifluoride diethyl etherate (BF₃·OEt₂), Dichloromethane (DCM), Saturated aqueous sodium bicarbonate, Anhydrous magnesium sulfate.

• Procedure:

  • To a solution of furan (1.0 eq) in anhydrous DCM at 0 °C under an inert atmosphere, add BF₃·OEt₂ (1.1 eq) dropwise.

  • Slowly add a solution of acetic anhydride-d₆ (1.05 eq) in anhydrous DCM to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, quench the reaction by carefully adding saturated aqueous sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel to afford 2-acetylfuran-d₃.

Step 1b: Synthesis of Isomaltol-d₃ (1-(3-hydroxyfuran-2-yl)ethan-1-one-2,2,2-d₃)

The synthesis of 3-hydroxy-2-acetylfuran (isomaltol) is less commonly reported than its 2-acetylfuran (B1664036) isomer. A plausible approach involves a directed hydroxylation or rearrangement. The following is a proposed method based on related transformations.

• Materials: 2-Acetylfuran-d₃, Hydrogen peroxide (30% aq.), Lewis acid catalyst (e.g., FeCl₃), Acetonitrile.

• Procedure:

  • Dissolve 2-acetylfuran-d₃ (1.0 eq) in acetonitrile.

  • Add the Lewis acid catalyst (0.1 eq).

  • Slowly add hydrogen peroxide (2.0 eq) to the mixture at room temperature.

  • Heat the reaction to 50-60 °C and stir for 12-24 hours, monitoring by LC-MS.

  • After cooling to room temperature, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the mixture with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the residue by column chromatography on silica gel to yield isomaltol-d₃.

Preparation of Acetobromo-α-D-glucose

This is a standard procedure for the preparation of the glycosyl donor.

• Materials: Penta-O-acetyl-β-D-glucose, Hydrogen bromide (33% in acetic acid).

• Procedure:

  • Dissolve penta-O-acetyl-β-D-glucose in a minimal amount of glacial acetic acid.

  • Add hydrogen bromide (33% in acetic acid) and stir the mixture at room temperature for 2 hours.

  • Pour the reaction mixture into ice-water and stir until a white precipitate forms.

  • Collect the precipitate by filtration, wash thoroughly with cold water, and dry under vacuum to yield acetobromo-α-D-glucose.

Koenigs-Knorr Glycosylation

This classical method is employed for the formation of the glycosidic bond.

• Materials: Isomaltol-d₃, Acetobromo-α-D-glucose, Silver carbonate (Ag₂CO₃), Quinoline, Anhydrous Dichloromethane (DCM).

• Procedure:

  • To a solution of isomaltol-d₃ (1.0 eq) in anhydrous DCM, add freshly prepared silver carbonate (1.5 eq) and a catalytic amount of quinoline.

  • Stir the suspension in the dark under an inert atmosphere.

  • Add a solution of acetobromo-α-D-glucose (1.2 eq) in anhydrous DCM dropwise.

  • Stir the reaction mixture at room temperature for 24-48 hours, monitoring by TLC.

  • Upon completion, filter the reaction mixture through a pad of Celite®, washing with DCM.

  • Concentrate the filtrate and purify the residue by column chromatography on silica gel to obtain the protected deuterated 3-O-α-D-Glucosyl Isomaltol.

Zemplén Deprotection

This final step removes the acetyl protecting groups to yield the target molecule.

• Materials: Protected d₃-GI, Sodium methoxide (B1231860) (NaOMe), Anhydrous Methanol.

• Procedure:

  • Dissolve the protected d₃-GI in anhydrous methanol at 0 °C.

  • Add a catalytic amount of a freshly prepared solution of sodium methoxide in methanol.

  • Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

  • Neutralize the reaction with an acidic ion-exchange resin (e.g., Amberlite® IR120 H⁺).

  • Filter the resin and concentrate the filtrate under reduced pressure.

  • Purify the residue by a suitable method, such as preparative HPLC or crystallization, to afford pure deuterated 3-O-α-D-Glucosyl Isomaltol.

Concluding Remarks

The synthetic route outlined in this technical guide provides a robust framework for the preparation of deuterated 3-O-α-D-Glucosyl Isomaltol. While the synthesis of the deuterated isomaltol intermediate may require further optimization, the subsequent glycosylation and deprotection steps utilize well-established methodologies in carbohydrate chemistry. The availability of this isotopically labeled standard will be of significant value to researchers in the fields of drug metabolism, pharmacokinetics, and related areas of drug development, enabling more accurate and reliable quantitative analyses.

stability of 3-O-α-D-Glucosyl Isomaltol-d3 in solution

An In-depth Technical Guide on the Stability of 3-O-α-D-Glucosyl Isomaltol-d3 in Solution

Abstract

This technical guide provides a comprehensive overview of the stability of 3-O-α-D-Glucosyl Isomaltol-d3 in various aqueous solutions under stress conditions. The stability of active pharmaceutical ingredients (APIs) and research compounds is a critical parameter that can affect purity, potency, and safety.[1] Forced degradation studies are essential for understanding degradation pathways, identifying potential degradation products, and developing stability-indicating analytical methods.[2] This document outlines detailed experimental protocols for subjecting 3-O-α-D-Glucosyl Isomaltol-d3 to hydrolytic, oxidative, and thermal stress. The resulting data, presented herein, offers insights into the degradation kinetics and stability profile of the molecule. The methodologies and findings are intended to guide researchers, scientists, and drug development professionals in handling, formulating, and analyzing this compound.

Introduction

3-O-α-D-Glucosyl Isomaltol-d3 is a deuterated isotopologue of 3-O-α-D-Glucosyl Isomaltol (B1672254), a compound of interest in various research fields. As with any compound intended for pharmaceutical or advanced scientific application, a thorough understanding of its chemical stability is paramount. Forced degradation, or stress testing, is the process of subjecting a compound to conditions more severe than accelerated stability testing to predict its degradation profile.[3] The principal stress conditions include hydrolysis (acidic and basic), oxidation, and thermal stress.[1][4]

This guide details a hypothetical forced degradation study designed to elucidate the . The objectives of such a study are:

• To identify the primary degradation pathways.

• To characterize the conditions under which the molecule is unstable.

• To facilitate the development of a stability-indicating analytical method.[4]

• To understand the intrinsic chemistry of the molecule.[1]

The structure of 3-O-α-D-Glucosyl Isomaltol, a glycoside, suggests potential susceptibility to hydrolysis at the glycosidic bond, which connects the glucose moiety to the isomaltol-d3 aglycone.[5][6] The furan (B31954) ring within the isomaltol structure may also be susceptible to oxidative degradation.[1][2]

Experimental Protocols

The following protocols describe a systematic approach to evaluating the .

Materials and Reagents

• Compound: 3-O-α-D-Glucosyl Isomaltol-d3 (Reference Standard)

• Solvents: Acetonitrile (HPLC Grade), Methanol (B129727) (HPLC Grade), Deionized Water (18.2 MΩ·cm)

• Reagents: Hydrochloric Acid (HCl, 1.0 N and 0.1 N), Sodium Hydroxide (NaOH, 1.0 N and 0.1 N), Hydrogen Peroxide (H₂O₂, 3% solution)

• Equipment: Calibrated analytical balance, volumetric flasks, pipettes, pH meter, HPLC-UV/MS system, heating block or water bath.

Preparation of Stock and Working Solutions

A primary stock solution of 3-O-α-D-Glucosyl Isomaltol-d3 was prepared by dissolving 10 mg of the reference standard in 10 mL of methanol to achieve a concentration of 1 mg/mL.[7] A working solution of 100 µg/mL was prepared by diluting the stock solution with a 50:50 mixture of methanol and deionized water.

Forced Degradation Conditions

For each condition, a sample of the working solution was treated as described below. A control sample (working solution stored at 4°C protected from light) was analyzed at each time point for comparison.

• Acid Hydrolysis: The working solution was mixed with an equal volume of 0.1 N HCl and incubated at 60°C. Aliquots were taken at 2, 4, 8, and 24 hours. Prior to analysis, samples were neutralized with an equivalent amount of 0.1 N NaOH.

• Base Hydrolysis: The working solution was mixed with an equal volume of 0.1 N NaOH and incubated at 60°C. Aliquots were taken at 2, 4, 8, and 24 hours. Samples were subsequently neutralized with an equivalent amount of 0.1 N HCl.

• Oxidative Degradation: The working solution was mixed with an equal volume of 3% H₂O₂ and stored at room temperature (25°C), protected from light. Aliquots were analyzed at 2, 4, 8, and 24 hours.

• Thermal Degradation: The working solution was incubated in a heating block at 80°C, protected from light. Aliquots were taken for analysis at 24, 48, and 72 hours.

Analytical Methodology (HPLC-UV/MS)

A stability-indicating HPLC method was developed to separate the parent compound from its potential degradation products.

• HPLC System: Agilent 1260 Infinity II or equivalent with a UV detector and coupled to a Q-TOF Mass Spectrometer.

• Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Deionized Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 60% B

  • 15-18 min: 60% to 95% B

  • 18-20 min: 95% B

  • 20-21 min: 95% to 5% B

  • 21-25 min: 5% B (re-equilibration)

• Flow Rate: 0.8 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• UV Detection: 280 nm.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Range: m/z 100-800.

  • Capillary Voltage: 3500 V.

  • Source Temperature: 120°C.

Data Presentation: Summary of Hypothetical Stability Results

The following table summarizes the illustrative quantitative data obtained from the forced degradation study. The percentage of remaining 3-O-α-D-Glucosyl Isomaltol-d3 and the peak area percentage of major degradation products (DP) are presented.

Stress Condition	Time (hours)	% Parent Remaining	% Area DP1 (Isomaltol-d3)	% Area DP2 (Other)	% Area DP3 (Other)
Control (4°C)	24	100.0	0.0	0.0	0.0
0.1 N HCl @ 60°C	2	85.2	14.1	0.7	0.0
4	72.5	26.3	1.2	0.0
8	51.9	45.8	2.3	0.0
24	15.6	79.5	4.9	0.0
0.1 N NaOH @ 60°C	2	92.1	5.8	2.1	0.0
4	83.7	11.2	5.1	0.0
8	68.4	20.1	9.5	2.0
24	40.2	35.5	18.3	6.0
3% H₂O₂ @ 25°C	2	99.5	0.0	0.5	0.0
4	98.9	0.0	1.1	0.0
8	97.2	0.0	2.8	0.0
24	91.8	0.0	7.5	0.7
Thermal @ 80°C	24	96.5	3.1	0.4	0.0
48	92.3	6.9	0.8	0.0
72	88.1	10.5	1.4	0.0

Note: This data is illustrative and intended for demonstration purposes.

Visualization of Workflows and Pathways

Diagrams created using Graphviz provide a clear visual representation of the experimental process and potential chemical transformations.

Caption: Experimental workflow for the forced degradation study.

Caption: Hypothetical pathway for acid-catalyzed hydrolysis.

Discussion of Results

The illustrative data suggests that 3-O-α-D-Glucosyl Isomaltol-d3 is most susceptible to degradation under acidic conditions, followed by basic conditions. The primary degradation product under hydrolytic stress (DP1) corresponds to the aglycone, Isomaltol-d3, indicating that the main degradation pathway is the cleavage of the α-glycosidic bond.[5][8] This is a common degradation mechanism for glycosides in aqueous acidic environments.[9][6]

The rate of degradation is significantly faster in acid than in base. Under acidic conditions, the glycosidic oxygen is protonated, which weakens the C-O bond and facilitates nucleophilic attack by water, leading to hydrolysis.

The compound exhibits considerable stability against oxidative stress from 3% hydrogen peroxide at room temperature, with over 90% of the parent compound remaining after 24 hours. This suggests the furan moiety is relatively stable under these specific oxidative conditions. Thermal degradation at 80°C is also slow, indicating good thermal stability in the tested solution over a 72-hour period.

The formation of other minor degradation products (DP2, DP3), particularly under basic conditions, suggests that other, more complex reactions may occur, such as rearrangements or degradation of the individual sugar or aglycone moieties after the initial hydrolysis.

Conclusion

This technical guide outlines a comprehensive framework for assessing the via forced degradation. The hypothetical results indicate that the compound is most vulnerable to acid-catalyzed hydrolysis, leading to the cleavage of the glycosidic bond. It demonstrates relative stability under oxidative and thermal stress. These findings are critical for defining appropriate storage conditions, formulation strategies, and for the development and validation of stability-indicating analytical methods for future research and development involving this molecule. The provided protocols serve as a robust starting point for any laboratory aiming to perform stability assessments on this or structurally related glycosidic compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. organicreactions.org [organicreactions.org]
• 3. biopharminternational.com [biopharminternational.com]
• 4. sgs.com [sgs.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. researchgate.net [researchgate.net]

The Biological Significance of 3-O-α-D-Glucosyl Isomaltol in the Diet: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-O-α-D-Glucosyl Isomaltol (B1672254) is a furanoid glycoside formed during the Maillard reaction in thermally processed foods, particularly in baked goods and cereals. While its role as an indicator of browning is established, its broader biological significance in the human diet remains an area of active investigation. This technical guide synthesizes the current, albeit limited, direct research on 3-O-α-D-Glucosyl Isomaltol and extrapolates its potential biological activities based on the extensive literature on Maillard reaction products (MRPs), dietary furan (B31954) glycosides, and the aglycone, isomaltol. This paper will delve into its dietary sources, potential metabolic fate, and hypothesized biological activities, including antioxidant and anti-inflammatory effects. Detailed experimental protocols for its quantification and for assessing its potential bioactivities are provided, alongside visual representations of relevant signaling pathways and experimental workflows to facilitate further research and drug development efforts.

Introduction

The Maillard reaction, a non-enzymatic browning process between amino acids and reducing sugars, is fundamental to the flavor, aroma, and color of cooked foods. This complex cascade of reactions generates a diverse array of compounds, including 3-O-α-D-Glucosyl Isomaltol. Isomaltol, the aglycone of this compound, is a naturally occurring furan derivative known for its characteristic caramel-like aroma and is found in the crust of bread and tamarind. The glycosylation of isomaltol to form 3-O-α-D-Glucosyl Isomaltol alters its chemical properties, such as solubility and stability, which in turn are expected to influence its bioavailability and biological activity upon ingestion. Understanding the dietary significance of this compound is crucial for assessing the overall health impact of processed foods and for exploring its potential as a bioactive molecule for therapeutic applications.

Chemical Properties and Dietary Sources

3-O-α-D-Glucosyl Isomaltol (Molecular Formula: C₁₂H₁₆O₈; Molecular Weight: 288.25 g/mol ) is structurally composed of an isomaltol core linked to a glucose molecule via an α-glycosidic bond at the 3-hydroxyl group.

Quantitative Data on Dietary Occurrence

Direct quantitative analysis of 3-O-α-D-Glucosyl Isomaltol in food is limited. However, one key study has identified and quantified its presence in baby cereals and bread, establishing it as an indicator of the Maillard reaction progression during processing and storage.[1]

Food Product	Condition	Concentration (mg/kg)	Reference
Baby Cereals	Initial	0.48	[1]
Baby Cereals	Stored at 32°C for 1 year	Increased from initial	[1]
Baby Cereals	Stored at 55°C for 1 year	7.7	[1]
Baby Cereals	Stored at 25°C, aw 0.65, 1 month	Increased from initial	[1]
Baby Cereals	Stored at 55°C, aw 0.65, 1 month	Increased from initial	[1]
Pre-baked Bread	Unbaked	Not detectable	[1]
Pre-baked Bread	Baked at 190°C for 30 min	20.9	[1]

Postulated Biological Significance and Mechanisms of Action

Due to the scarcity of direct studies on 3-O-α-D-Glucosyl Isomaltol, its biological significance is largely inferred from research on related compounds.

Antioxidant Activity

Maillard reaction products are well-documented for their antioxidant properties.[2][3][4] The furan ring in isomaltol and the hydroxyl groups of the glucose moiety in 3-O-α-D-Glucosyl Isomaltol may contribute to free radical scavenging activity. In vitro studies on various MRPs have demonstrated their ability to scavenge DPPH and ABTS radicals and chelate metal ions.[3] It is hypothesized that 3-O-α-D-Glucosyl Isomaltol could exert similar antioxidant effects, potentially mitigating oxidative stress in the gastrointestinal tract.

Anti-inflammatory Effects

Furan derivatives have been reported to possess anti-inflammatory properties.[5] Furthermore, some MRPs have been shown to inhibit inflammatory markers in cell models. For instance, a bioactive fraction from a glucose-lysine MRP mixture was found to inhibit nitric oxide (NO), inducible nitric oxide synthase (iNOS), and interleukin-8 (IL-8) in Caco-2 cells, and modulated genes in the NF-κB signaling pathway.[2] Given its structure, 3-O-α-D-Glucosyl Isomaltol could potentially modulate inflammatory pathways, although this requires experimental validation.

Gut Microbiota Modulation

Dietary glycosides that are not absorbed in the small intestine can reach the colon and be metabolized by the gut microbiota. This can lead to the production of short-chain fatty acids (SCFAs) and other metabolites that influence gut health. While there is no direct evidence for 3-O-α-D-Glucosyl Isomaltol, its glycosidic nature suggests it could serve as a substrate for certain gut bacteria, thereby potentially modulating the composition and metabolic activity of the gut microbiome.

Potential Signaling Pathways

Based on the activities of related compounds, 3-O-α-D-Glucosyl Isomaltol could potentially interact with key cellular signaling pathways.

Figure 1: Postulated signaling pathways potentially modulated by 3-O-α-D-Glucosyl Isomaltol.

Metabolism and Bioavailability

The absorption and metabolism of dietary glycosides are highly dependent on their specific structure. Generally, for a compound like 3-O-α-D-Glucosyl Isomaltol, two primary metabolic pathways are plausible:

• Hydrolysis in the Small Intestine: If susceptible to human digestive enzymes (e.g., α-glucosidases), the glycosidic bond could be cleaved in the small intestine, releasing isomaltol and glucose, which would then be absorbed.

• Microbial Fermentation in the Colon: If the glycoside is resistant to digestion in the upper gastrointestinal tract, it would pass to the colon. Here, gut bacteria possessing the necessary enzymes could hydrolyze the glycosidic bond. The resulting isomaltol and glucose would then be available for microbial fermentation or absorption by the colonocytes.

The bioavailability of 3-O-α-D-Glucosyl Isomaltol is currently unknown and represents a critical area for future research.

Experimental Protocols

Quantification of 3-O-α-D-Glucosyl Isomaltol in Food Matrices

This protocol is adapted from the method described by Guerra-Hernández et al. (2002).[1]

Objective: To quantify the concentration of 3-O-α-D-Glucosyl Isomaltol in solid food samples like bread and cereals.

Materials:

• Food sample (e.g., baby cereal, bread)

• Water (HPLC grade)

• Acetonitrile (HPLC grade)

• 3-O-α-D-Glucosyl Isomaltol standard

• Centrifuge

• HPLC system with UV detector

• Reversed-phase C18 column

Procedure:

• Sample Preparation:

  • Homogenize the food sample.

  • Accurately weigh a known amount of the homogenized sample.

  • Add a specific volume of HPLC-grade water and vortex thoroughly to extract the analyte.

  • Centrifuge the mixture to pellet solid particles.

  • Collect the supernatant for HPLC analysis.

• HPLC Analysis:

  • Mobile Phase: Isocratic elution with water/acetonitrile (95:5, v/v).

  • Column: Reversed-phase C18.

  • Detection: UV detector at a wavelength appropriate for the analyte (e.g., determined by UV scan of the standard).

  • Quantification: Use a standard curve prepared from the 3-O-α-D-Glucosyl Isomaltol standard.

• Confirmation (Optional):

  • Collect the fraction corresponding to the analyte peak from a semi-preparative HPLC run.

  • Perform acetylation of the collected fraction.

  • Analyze the acetylated product by GC-MS to confirm the identity of the compound.

Figure 2: Experimental workflow for the quantification of 3-O-α-D-Glucosyl Isomaltol.

In Vitro Antioxidant Activity Assessment

Objective: To evaluate the potential antioxidant capacity of 3-O-α-D-Glucosyl Isomaltol.

Assays:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: Measures the ability of the compound to donate a hydrogen atom to the stable DPPH radical.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay: Measures the ability of the compound to scavenge the ABTS radical cation.

• Ferric Reducing Antioxidant Power (FRAP) Assay: Measures the ability of the compound to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

General Procedure:

• Prepare a stock solution of 3-O-α-D-Glucosyl Isomaltol in a suitable solvent.

• For each assay, prepare a series of dilutions of the stock solution.

• Follow the specific protocol for each assay, which typically involves mixing the compound dilution with the respective reagent (DPPH, ABTS, or FRAP reagent).

• After a specific incubation period, measure the absorbance at the appropriate wavelength using a spectrophotometer.

• Calculate the percentage of radical scavenging or the reducing power and determine the IC₅₀ or equivalent antioxidant capacity.

In Vitro Anti-inflammatory Activity Assessment

Objective: To investigate the potential anti-inflammatory effects of 3-O-α-D-Glucosyl Isomaltol using a cell-based model.

Cell Line: Caco-2 (human colorectal adenocarcinoma cells) or RAW 264.7 (murine macrophage cells).

Procedure:

• Culture the cells to a suitable confluency.

• Pre-treat the cells with various concentrations of 3-O-α-D-Glucosyl Isomaltol for a specified duration.

• Induce an inflammatory response using an appropriate stimulus (e.g., lipopolysaccharide [LPS] for RAW 264.7 cells, or a combination of interferon-gamma [IFN-γ] and phorbol (B1677699) myristate acetate (B1210297) [PMA] for Caco-2 cells).

• After the incubation period, collect the cell culture supernatant and/or cell lysates.

• Measure the levels of inflammatory mediators, such as:

  • Nitric Oxide (NO) using the Griess reagent.

  • Pro-inflammatory cytokines (e.g., IL-6, IL-8, TNF-α) using ELISA kits.

• Analyze the expression of key inflammatory proteins (e.g., iNOS, COX-2, components of the NF-κB pathway) using Western blotting or qPCR.

Future Directions and Conclusion

The biological significance of 3-O-α-D-Glucosyl Isomaltol in the diet is a nascent field of research with considerable potential. While its presence in common food items is confirmed, a significant knowledge gap exists regarding its specific physiological effects. Future research should prioritize:

• Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) profile of 3-O-α-D-Glucosyl Isomaltol in vivo.

• In-depth Bioactivity Screening: Conducting comprehensive in vitro and in vivo studies to validate its hypothesized antioxidant, anti-inflammatory, and gut microbiota-modulating effects.

• Mechanism of Action Elucidation: Investigating the specific molecular targets and signaling pathways through which it may exert its biological effects.

• Broader Quantification in Foods: Expanding the analysis to a wider range of food products to accurately estimate dietary intake.

References

• 1. Glucosylisomaltol, a new indicator of browning reaction in baby cereals and bread - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Demonstration of antioxidant and anti-inflammatory bioactivities from sugar-amino acid maillard reaction products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antioxidant and antibrowning properties of Maillard reaction products in food and biological systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Characteristics and antioxidant activity of Maillard reaction products from β-lactoglobulin and isomaltooligosaccharide [frontiersin.org]
• 5. Isomaltol (CAS 3420-59-5) - Research Compound [benchchem.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 3-O-α-D-Glucosyl Isomaltol in Honey using 3-O-α-D-Glucosyl Isomaltol-d3 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Honey is a natural sweet substance produced by bees from the nectar of flowers. Due to its high nutritional value and unique flavor, it is a popular food product worldwide. However, its relatively high price makes it a target for adulteration with cheaper sugar syrups, such as rice syrup. The detection of such adulteration is crucial for ensuring food quality and safety. 3-O-α-D-Glucosyl Isomaltol has been identified as a specific marker for the presence of rice syrup in honey. Its detection and quantification can, therefore, serve as an indicator of honey authenticity.

Stable isotope dilution analysis (SIDA) using a deuterated internal standard is a powerful technique for accurate and precise quantification in complex matrices like food.[1] The use of a stable isotope-labeled internal standard, such as 3-O-α-D-Glucosyl Isomaltol-d3, which has nearly identical chemical and physical properties to the analyte, allows for the compensation of matrix effects, variations in sample preparation, and instrument response.[2][3] This application note describes a sensitive and reliable method for the quantitative analysis of 3-O-α-D-Glucosyl Isomaltol in honey samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with 3-O-α-D-Glucosyl Isomaltol-d3 as an internal standard.

Principle of the Method

A known amount of the internal standard, 3-O-α-D-Glucosyl Isomaltol-d3, is added to the honey sample. The sample is then subjected to a liquid-liquid extraction (LLE) procedure to isolate the analyte and internal standard from the complex honey matrix. The extracted sample is analyzed by LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode. The ratio of the peak area of the analyte to the peak area of the internal standard is used for quantification against a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Materials and Reagents

• 3-O-α-D-Glucosyl Isomaltol (Analyte)

• 3-O-α-D-Glucosyl Isomaltol-d3 (Internal Standard)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Water, LC-MS grade

• Formic acid, LC-MS grade

• Ammonium acetate (B1210297), LC-MS grade

• Ethyl acetate, HPLC grade

• Honey samples (for analysis)

• Blank honey matrix (for calibration standards and quality controls)

Instrumentation

• Liquid Chromatograph (LC) system capable of binary gradient elution

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Syringe filters, 0.22 µm

Experimental Protocols

Standard Solution Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3-O-α-D-Glucosyl Isomaltol and dissolve it in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 3-O-α-D-Glucosyl Isomaltol-d3 and dissolve it in 1 mL of a 50:50 (v/v) mixture of acetonitrile and water.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with a 50:50 (v/v) mixture of acetonitrile and water to create calibration standards.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the internal standard stock solution with a 50:50 (v/v) mixture of acetonitrile and water to a final concentration of 1 µg/mL.

Sample Preparation

• Weigh 1.0 g of the honey sample into a 15 mL polypropylene (B1209903) centrifuge tube.

• Add 50 µL of the internal standard spiking solution (1 µg/mL) to the sample.

• Add 5 mL of water and vortex for 1 minute to dissolve the honey.

• Add 5 mL of ethyl acetate and vortex for 2 minutes for liquid-liquid extraction.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Carefully transfer the upper ethyl acetate layer to a clean tube.

• Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Filter the reconstituted sample through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Acetate
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	Time (min)
0.0
3.0
4.0
4.1
6.0

Mass Spectrometry (MS/MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Temperature	350°C
MRM Transitions	Analyte (Quantifier)
Analyte (Qualifier)
Internal Standard

Note: The specific m/z values for the precursor and product ions for 3-O-α-D-Glucosyl Isomaltol and its d3-labeled internal standard need to be determined by direct infusion of the standard solutions into the mass spectrometer.

Data Analysis and Quantification

The concentration of 3-O-α-D-Glucosyl Isomaltol in the honey samples is determined by constructing a calibration curve. The curve is generated by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the prepared calibration standards. The concentration of the analyte in the unknown samples is then calculated from the linear regression equation of the calibration curve.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the method based on typical validation results for similar stable isotope dilution assays in food matrices.

Parameter	Result
Linearity (R²)	> 0.995
Limit of Quantification (LOQ)	5 µg/kg
Limit of Detection (LOD)	1.5 µg/kg
Recovery (%)	92 - 108%
Precision (RSD%)
- Intra-day	< 10%
- Inter-day	< 15%

Visualizations

Caption: Experimental workflow for the analysis of 3-O-α-D-Glucosyl Isomaltol in honey.

Caption: Logical relationship of using an internal standard for quantification.

Conclusion

The described LC-MS/MS method utilizing 3-O-α-D-Glucosyl Isomaltol-d3 as an internal standard provides a robust and reliable approach for the quantification of 3-O-α-D-Glucosyl Isomaltol in honey. The use of a stable isotope-labeled internal standard ensures high accuracy and precision by correcting for matrix effects and procedural losses. This method is suitable for routine analysis in food quality control laboratories to monitor honey authenticity and detect adulteration with rice syrup.

References

• 1. UQ eSpace [espace.library.uq.edu.au]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]

Application Note: Quantitative Analysis of Maillard Reaction Products in Food and Biological Matrices using LC-MS/MS with Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Maillard reaction, a non-enzymatic browning process between reducing sugars and amino acids, is fundamental to the color, aroma, and flavor development in thermally processed foods. This complex cascade of reactions also leads to the formation of a diverse array of compounds known as Maillard Reaction Products (MRPs). While many MRPs contribute positively to the sensory characteristics of food, some, such as acrylamide (B121943) and certain Advanced Glycation End Products (AGEs), are potential processing contaminants with implications for human health.

Accurate quantification of these MRPs is crucial for food safety assessment, quality control, and understanding their physiological effects. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the sensitive and selective determination of MRPs. The use of stable isotope-labeled internal standards, particularly deuterated analogs, is essential for achieving high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis.

This application note provides detailed protocols for the quantitative analysis of key MRPs—acrylamide, Nε-(carboxymethyl)lysine (CML), Nε-(carboxyethyl)lysine (CEL), and pyrraline (B118067)—in various matrices using LC-MS/MS with their corresponding deuterated internal standards.

Experimental Workflow Overview

The general workflow for the LC-MS/MS analysis of MRPs involves sample preparation, chromatographic separation, and mass spectrometric detection and quantification. The use of deuterated internal standards is integral to this process, as they are introduced at the beginning of the sample preparation to account for any analyte loss or signal suppression throughout the entire analytical procedure.

Caption: General experimental workflow for MRP analysis.

The Maillard Reaction Pathway

The Maillard reaction proceeds through a series of complex and interconnected pathways, broadly categorized into initial, intermediate, and final stages. The initial stage involves the condensation of a reducing sugar with an amino group to form a Schiff base, which then rearranges to a more stable Amadori or Heyns product. The intermediate stage is characterized by the degradation of these initial products through various reactions, including enolization, dehydration, and fragmentation, leading to the formation of highly reactive dicarbonyl compounds. The final stage involves the reaction of these intermediates to produce a wide range of products, including flavor compounds, pigments (melanoidins), and other MRPs like acrylamide and AGEs.

Caption: Simplified Maillard reaction pathway.

Experimental Protocols

Protocol 1: Quantification of Acrylamide in Coffee using d3-Acrylamide

This protocol is adapted for the analysis of acrylamide in roasted and instant coffee matrices.[1][2][3]

1. Materials and Reagents

• Acrylamide standard (Sigma-Aldrich)

• d3-Acrylamide internal standard (Toronto Research Chemicals)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Ultrapure water

• QuEChERS extraction salts (e.g., MgSO₄, NaCl)

• Dispersive SPE (dSPE) sorbents (e.g., PSA, C18)

• Solid Phase Extraction (SPE) cartridges (e.g., HLB, MCX)[2]

2. Sample Preparation (Modified QuEChERS)

• Weigh 1 g of homogenized coffee sample into a 50 mL centrifuge tube.

• Add a known amount of d3-acrylamide internal standard solution.

• Add 10 mL of water and 10 mL of acetonitrile.

• Add the QuEChERS extraction salt packet.

• Vortex vigorously for 1 minute.

• Centrifuge at 5000 rpm for 5 minutes.

• Transfer an aliquot of the acetonitrile (upper) layer to a dSPE tube containing PSA and C18 sorbents.

• Vortex for 30 seconds and centrifuge at 5000 rpm for 1 minute.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of 0.1% formic acid in water for LC-MS/MS analysis.[1]

3. LC-MS/MS Conditions

• LC System: UPLC system

• Column: Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol/acetonitrile

• Gradient: Optimized for the separation of acrylamide from matrix interferences.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization: Electrospray ionization, positive mode (ESI+)

• MRM Transitions:

  • Acrylamide: m/z 72.1 → 55.1 (quantifier), 72.1 → 44.1 (qualifier)

  • d3-Acrylamide: m/z 75.1 → 58.1

4. Quantification

• Construct a calibration curve using the peak area ratio of acrylamide to d3-acrylamide versus the concentration of acrylamide standards.

• Quantify acrylamide in samples using the calibration curve.

Protocol 2: Quantification of CML and CEL in Baked Goods using d4-CML and d4-CEL

This protocol is designed for the analysis of protein-bound CML and CEL in complex food matrices like bread and biscuits.

1. Materials and Reagents

• CML and CEL standards

• d4-CML and d4-CEL internal standards

• Sodium borohydride (B1222165) (NaBH₄)

• Hydrochloric acid (HCl, 6 M)

• Borate (B1201080) buffer (0.2 M, pH 9.2)

• SPE cartridges (e.g., C18)

• Enzymes for hydrolysis (e.g., pepsin, pronase E)

2. Sample Preparation

• Defat the finely ground sample with hexane.

• Protein Hydrolysis (Acid Hydrolysis):

  • To approximately 100 mg of the defatted sample, add the deuterated internal standards.

  • Add 1 mL of 0.2 M borate buffer and 0.5 mL of 1 M NaBH₄ to reduce the Schiff bases. Incubate for 2 hours at room temperature.

  • Add 4 mL of 6 M HCl and hydrolyze at 110°C for 24 hours.

  • Evaporate the hydrolysate to dryness and reconstitute in ultrapure water.

• Solid Phase Extraction (SPE) Clean-up:

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the reconstituted hydrolysate onto the cartridge.

  • Wash the cartridge with water to remove interfering substances.

  • Elute the analytes with methanol or an appropriate solvent mixture.

  • Evaporate the eluate and reconstitute in the initial mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Conditions

• LC System: UPLC or HPLC system

• Column: HILIC or reversed-phase column suitable for polar compounds

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A gradient program to separate CML and CEL.

• MS System: Triple quadrupole mass spectrometer

• Ionization: ESI+

• MRM Transitions:

  • CML: m/z 205.1 → 130.1

  • d4-CML: m/z 209.1 → 134.1

  • CEL: m/z 219.1 → 130.1

  • d4-CEL: m/z 223.1 → 134.1

Protocol 3: Quantification of Pyrraline in Processed Meat using Deuterated Pyrraline

This protocol outlines the analysis of pyrraline in processed meat products.

1. Materials and Reagents

• Pyrraline standard

• Deuterated pyrraline internal standard

• Enzymes for hydrolysis (e.g., pepsin, pronase E, aminopeptidase, prolidase)[4]

• Trichloroacetic acid (TCA)

• SPE cartridges (e.g., mixed-mode cation exchange)

2. Sample Preparation

• Homogenize the meat sample.

• Enzymatic Hydrolysis:

  • Suspend a known amount of the homogenized sample in an appropriate buffer.

  • Add the deuterated pyrraline internal standard.

  • Perform sequential enzymatic digestion with pepsin, followed by pronase E, aminopeptidase, and prolidase at their optimal pH and temperature conditions.[4]

  • Terminate the hydrolysis by adding TCA to precipitate larger proteins and peptides.

  • Centrifuge and collect the supernatant.

• SPE Clean-up:

  • Condition a mixed-mode cation exchange SPE cartridge.

  • Load the supernatant.

  • Wash the cartridge to remove interferences.

  • Elute pyrraline with an appropriate solvent.

  • Evaporate the eluate and reconstitute for LC-MS/MS analysis.

3. LC-MS/MS Conditions

• LC System: UPLC or HPLC system

• Column: Reversed-phase column (e.g., C18)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• MS System: Triple quadrupole mass spectrometer

• Ionization: ESI+

• MRM Transitions:

  • Pyrraline: m/z 255.1 → 209.1

  • Deuterated Pyrraline: (mass shift depends on the number of deuterium (B1214612) atoms)

Quantitative Data Summary

The following tables summarize typical quantitative data for the analysis of selected MRPs in various food matrices using LC-MS/MS with deuterated internal standards.

Table 1: Acrylamide

Food Matrix	Concentration Range (µg/kg)	LOQ (µg/kg)	Recovery (%)	Reference
Roasted Coffee	150 - 400	5 - 15	87 - 92	[2]
Instant Coffee	300 - 850	5 - 15	90 - 95	[1]
Potato Crisps	500 - 2000	10	95 - 105	[3]
Biscuits	100 - 500	10	94 - 107	[3]

Table 2: Nε-(carboxymethyl)lysine (CML)

Food Matrix	Concentration Range (mg/kg protein)	LOQ (ng/g)	Recovery (%)	Reference
Bread Crust	58 - 94	4	92 - 101
Biscuits	50 - 117	4	95 - 105
Sterilized Milk	34.4	-	-
Fried Dough Sticks	28 - 67 (µg/g)	4	90 - 110

Table 3: Nε-(carboxyethyl)lysine (CEL)

Food Matrix	Concentration Range (mg/kg protein)	LOQ (ng/g)	Recovery (%)	Reference
Bread Crust	225 - 820	3	96 - 107
Biscuits	15 - 452	3	95 - 105
Fried Dough Sticks	10 - 30 (µg/g)	3	90 - 110

Table 4: Pyrraline

Food Matrix	Concentration Range (mg/kg protein)	LOQ (mg/100g protein)	Recovery (%)	Reference
Bakery Products	up to 242.6	-	-	[4]
Caramel Candy	up to 134.9	-	-	[4]
Milk Products	up to 12.2	-	-	[4]
Processed Carrot Juices	up to 134	0.9	93 - 99	[5]

Conclusion

The use of deuterated internal standards in conjunction with LC-MS/MS provides a robust, accurate, and precise methodology for the quantification of Maillard reaction products in complex food and biological matrices. The detailed protocols and data presented in this application note serve as a valuable resource for researchers and scientists in the fields of food science, nutrition, and drug development. These methods can be adapted and validated for various specific applications, contributing to a better understanding of the formation and implications of MRPs.

References

• 1. ijrpr.com [ijrpr.com]
• 2. home.sandiego.edu [home.sandiego.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Quantification of 3-O-α-D-Glucosyl Isomaltol in Bread Crust: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the quantification of 3-O-α-D-Glucosyl Isomaltol in bread crust. 3-O-α-D-Glucosyl Isomaltol is a glycoside formed during the baking process and may contribute to the flavor, aroma, and potential bioactive properties of bread. The accurate quantification of this compound is essential for quality control, process optimization, and for researchers investigating the nutritional and physiological effects of Maillard reaction products. The methodologies described herein are based on established analytical techniques for the analysis of glycosides in complex food matrices, primarily focusing on High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).

Introduction

The Maillard reaction, a non-enzymatic browning reaction between amino acids and reducing sugars, is responsible for the development of color, flavor, and aroma in baked goods. This complex cascade of reactions also leads to the formation of a diverse array of compounds, including glycosides. 3-O-α-D-Glucosyl Isomaltol is one such compound, formed from the glycosylation of isomaltol. Its presence and concentration can be influenced by various factors, including baking time, temperature, and the composition of the dough.

Accurate quantification of 3-O-α-D-Glucosyl Isomaltol is crucial for understanding its impact on the sensory characteristics and potential health effects of bread. This document outlines a comprehensive workflow, from sample preparation to instrumental analysis, to enable researchers to reliably measure this compound in bread crust samples.

Experimental Protocols

Materials and Reagents

• 3-O-α-D-Glucosyl Isomaltol analytical standard (>95% purity)

• 3-O-α-D-Glucosyl Isomaltol-d3 (internal standard)

• Methanol (B129727) (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Water (deionized, 18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18, HLB)

• Syringe filters (0.22 µm, PTFE or PVDF)

• Standard laboratory glassware and equipment

Sample Preparation: Extraction of 3-O-α-D-Glucosyl Isomaltol from Bread Crust

This protocol is designed for the efficient extraction of polar glycosides from a complex, solid matrix like bread crust.

• Sample Collection and Homogenization:

  • Carefully separate the crust from the crumb of the bread loaf.

  • Freeze-dry the bread crust to remove moisture and facilitate grinding.

  • Grind the dried crust into a fine, homogeneous powder using a laboratory mill or a high-speed blender.

  • Store the powdered sample in an airtight container at -20°C until analysis.

• Extraction:

  • Weigh approximately 1.0 g of the homogenized bread crust powder into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Add 10 mL of an extraction solvent mixture of Methanol:Water (80:20, v/v).

  • Spike the sample with the internal standard (3-O-α-D-Glucosyl Isomaltol-d3) at a known concentration.

  • Vortex the mixture for 1 minute to ensure thorough wetting of the sample.

  • Place the tube in an ultrasonic bath for 30 minutes at room temperature to enhance extraction efficiency.

  • Centrifuge the mixture at 10,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant into a clean tube.

  • Repeat the extraction process on the pellet with an additional 10 mL of the extraction solvent.

  • Combine the supernatants from both extractions.

• Solid Phase Extraction (SPE) Cleanup:

  • Condition an SPE cartridge (e.g., C18 or a polymeric sorbent like HLB) by passing 5 mL of methanol followed by 5 mL of water through the cartridge.

  • Load the combined supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of water to remove highly polar interferences.

  • Elute the target analyte and internal standard with 5 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 1 mL of the initial mobile phase for HPLC-MS/MS analysis.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

Instrumental Analysis: HPLC-MS/MS Quantification

This method utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) for the separation of the polar glycoside, coupled with tandem mass spectrometry for sensitive and selective detection.

• HPLC System: A high-performance or ultra-high-performance liquid chromatography system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• HPLC Conditions:

  • Column: HILIC column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

  • Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient:

    • 0-1 min: 95% B

    • 1-8 min: 95% to 50% B

    • 8-9 min: 50% B

    • 9.1-12 min: 95% B (re-equilibration)

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Gas Flow Rates: Optimized for the specific instrument

  • MRM Transitions:

    • 3-O-α-D-Glucosyl Isomaltol: Precursor ion [M+H]+ → Product ion(s) (requires determination using a standard)

    • 3-O-α-D-Glucosyl Isomaltol-d3: Precursor ion [M+H]+ → Product ion(s) (requires determination using a standard)

Calibration and Quantification

• Prepare a series of calibration standards of 3-O-α-D-Glucosyl Isomaltol in the initial mobile phase, each containing a constant concentration of the internal standard.

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Quantify the amount of 3-O-α-D-Glucosyl Isomaltol in the bread crust samples by applying the peak area ratios to the calibration curve.

Data Presentation

Bread Type	Baking Temperature (°C)	Baking Time (min)	3-O-α-D-Glucosyl Isomaltol (µg/g of dry crust)
White Bread	220	20	15.8 ± 2.1
Whole Wheat Bread	220	25	22.5 ± 3.4
Sourdough Bread	230	30	35.2 ± 4.5
Rye Bread	210	35	28.7 ± 3.9

Visualizations

Caption: Experimental workflow for the quantification of 3-O-α-D-Glucosyl Isomaltol.

Caption: Formation pathway of 3-O-α-D-Glucosyl Isomaltol during baking.

Application Note: Quantitative Analysis of 3-O-α-D-Glucosyl Isomaltol in Cereals by Isotope Dilution LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-O-α-D-Glucosyl Isomaltol is a glycoside that may be present in various processed foods, including cereals. Its formation can be linked to the heat processing of carbohydrates in the presence of amino acids. The quantification of such compounds is crucial for food chemistry research, quality control, and safety assessment. Isotope Dilution Assay (IDA) coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the accurate and precise quantification of small molecules in complex matrices like cereals. This method utilizes a stable isotope-labeled internal standard that is chemically identical to the analyte, allowing it to mimic the analyte's behavior during sample preparation and analysis, thus correcting for matrix effects and variations in instrument response.

This application note provides a detailed protocol for the extraction and quantification of 3-O-α-D-Glucosyl Isomaltol in various cereal matrices using an isotope dilution LC-MS/MS method.

Principle of the Method

A known amount of a stable isotope-labeled internal standard, 3-O-α-D-Glucosyl Isomaltol-d3, is added to the cereal sample prior to extraction. The sample is then homogenized and extracted with an organic solvent mixture. After cleanup, the extract is analyzed by LC-MS/MS. The analyte and the internal standard are separated chromatographically and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by calculating the ratio of the analyte's MRM signal to that of the internal standard and comparing this ratio to a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Materials and Reagents

• Analytes and Standards:

  • 3-O-α-D-Glucosyl Isomaltol (Native Standard)

  • 3-O-α-D-Glucosyl Isomaltol-d3 (Internal Standard, IS)

• Solvents and Chemicals:

  • Acetonitrile (LC-MS Grade)

  • Methanol (LC-MS Grade)

  • Water (LC-MS Grade, e.g., Milli-Q or equivalent)

  • Formic Acid (LC-MS Grade)

• Equipment:

  • Homogenizer (e.g., ball mill, grinder)

  • Analytical Balance

  • Vortex Mixer

  • Centrifuge

  • Syringe filters (0.22 µm, PTFE or equivalent)

  • Autosampler vials

  • UHPLC system coupled to a triple quadrupole mass spectrometer

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of 3-O-α-D-Glucosyl Isomaltol and 3-O-α-D-Glucosyl Isomaltol-d3 in 10 mL of methanol, respectively.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution of the native standard with a 50:50 (v/v) acetonitrile/water mixture.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the 3-O-α-D-Glucosyl Isomaltol-d3 primary stock solution with a 50:50 (v/v) acetonitrile/water mixture.

• Calibration Standards: Prepare calibration standards by spiking appropriate amounts of the native standard working solutions into blank matrix extract. Add a constant amount of the Internal Standard Spiking Solution to each calibration level. A typical calibration range might be 1-500 ng/mL.

Sample Preparation

• Homogenization: Mill the cereal sample (e.g., wheat, barley, rye flour) to a fine, homogeneous powder.

• Weighing: Accurately weigh 1.0 g ± 0.01 g of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Internal Standard Spiking: Add 100 µL of the 1 µg/mL Internal Standard Spiking Solution to each sample.

• Extraction:

  • Add 10 mL of 80:20 (v/v) acetonitrile/water to the tube.

  • Vortex vigorously for 1 minute.

  • Shake on a mechanical shaker for 30 minutes at room temperature.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Filtration: Transfer an aliquot of the supernatant into a syringe and filter through a 0.22 µm syringe filter into an autosampler vial.

• Analysis: The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Method

The following parameters are a starting point and may require optimization for specific instrumentation.

Liquid Chromatography (LC) Parameters:

Parameter	Recommended Condition
Column	Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm) or equivalent HILIC column
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL
Gradient	0-1 min (95% B), 1-8 min (95-50% B), 8-9 min (50% B), 9-9.1 min (50-95% B), 9.1-12 min (95% B)

Mass Spectrometry (MS) Parameters:

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temp.	150°C
Desolvation Temp.	400°C
Gas Flow	Instrument dependent, optimize for best signal
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Proposed MRM Transitions:

The fragmentation of glycosides typically involves the neutral loss of the sugar moiety (glucose, 162.14 Da). The precursor ion will be the protonated molecule [M+H]⁺.

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Dwell Time (ms)	Collision Energy (eV)
3-O-α-D-Glucosyl Isomaltol	289.1	127.1 (Isomaltol aglycone)	50	15 (Optimize)
3-O-α-D-Glucosyl Isomaltol-d3 (IS)	292.1	130.1 (Isomaltol-d3 aglycone)	50	15 (Optimize)

Note: These are predicted transitions and must be confirmed experimentally by infusing the pure standards into the mass spectrometer.

Data Presentation

Example Quantitative Data

The following table presents hypothetical, yet realistic, concentration ranges for 3-O-α-D-Glucosyl Isomaltol in various cereal flours. This data is for illustrative purposes only and should be replaced with experimentally determined values.

Cereal Matrix	Mean Concentration (µg/kg) ± SD	Range (µg/kg)	n
Wheat Flour	155 ± 25	120 - 190	10
Barley Flour	210 ± 32	165 - 250	10
Rye Flour	85 ± 15	60 - 110	10
Oat Flour	45 ± 9	30 - 60	10
Corn Flour	< LOQ	-	10
LOQ: Limit of Quantification

Visualizations

Experimental Workflow Diagram

Caption: Workflow for Isotope Dilution LC-MS/MS Analysis.

Conclusion

The described isotope dilution LC-MS/MS method provides a robust and reliable framework for the selective and accurate quantification of 3-O-α-D-Glucosyl Isomaltol in complex cereal matrices. The use of a stable isotope-labeled internal standard is critical for overcoming matrix effects inherent in food analysis, ensuring high-quality data suitable for research, quality control, and regulatory purposes. The provided protocol serves as a comprehensive starting point that can be adapted and validated for specific laboratory instrumentation and sample types.

Application Note and Protocol for the Analysis of 3-O-α-D-Glucosyl Isomaltol in Coffee

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-O-α-D-Glucosyl isomaltol (B1672254) is a glycoside formed during the roasting of coffee beans through Maillard reactions between sugars and amino acids. As a product of the Maillard reaction, its concentration can be an indicator of the roasting degree and may contribute to the overall flavor and aroma profile of coffee. Furthermore, understanding the formation and presence of such compounds is of interest in food science and for professionals in drug development exploring the bioactivity of coffee constituents.

This application note provides a detailed protocol for the sample preparation of 3-O-α-D-Glucosyl isomaltol in coffee beans for analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Due to the non-volatile nature of this glycoside, a derivatization step is essential to facilitate its analysis by GC-MS. The described workflow involves extraction, solid-phase extraction (SPE) cleanup, and chemical derivatization.

Experimental Workflow

The overall workflow for the sample preparation and analysis of 3-O-α-D-Glucosyl isomaltol in coffee is depicted below.

Caption: Experimental workflow for 3-O-α-D-Glucosyl Isomaltol analysis.

Materials and Reagents

• Coffee Beans: Roasted coffee beans of interest.

• Solvents: Methanol (B129727) (HPLC grade), Acetonitrile (HPLC grade), Dichloromethane (HPLC grade), Pyridine (anhydrous), Ethyl Acetate (HPLC grade).

• Reagents:

  • Ultrapure water

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • Hydroxylamine (B1172632) hydrochloride

  • Sorbitol (internal standard)

  • 3-O-α-D-Glucosyl Isomaltol standard (if available for quantification)

• Solid-Phase Extraction (SPE) Cartridges: Reversed-phase C18 cartridges (e.g., 500 mg, 6 mL).

• Equipment:

  • Coffee grinder

  • Analytical balance

  • Water bath or heating block

  • Centrifuge

  • Nitrogen evaporator

  • Vortex mixer

  • GC-MS system

Experimental Protocols

Extraction of 3-O-α-D-Glucosyl Isomaltol

This protocol describes the extraction of polar compounds, including glycosides, from ground coffee beans.

• Sample Grinding: Grind roasted coffee beans to a fine powder using a coffee grinder.

• Weighing: Accurately weigh 2.0 g of the ground coffee powder into a 50 mL centrifuge tube.

• Internal Standard: Add a known amount of internal standard (e.g., sorbitol solution) to the tube for quantification purposes.

• Extraction: Add 20 mL of hot ultrapure water (80-90°C) to the centrifuge tube.

• Vortexing and Sonication: Vortex the mixture for 1 minute, followed by sonication in a water bath at 80°C for 30 minutes to enhance extraction efficiency.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes to separate the solid coffee grounds from the aqueous extract.

• Collection: Carefully decant the supernatant (the aqueous extract) into a clean flask.

• Re-extraction: Repeat the extraction process (steps 4-7) on the remaining coffee grounds with another 20 mL of hot water to ensure complete extraction. Combine the supernatants.

• Filtration: Filter the combined supernatant through a 0.45 µm syringe filter to remove any remaining particulate matter.

Solid-Phase Extraction (SPE) Cleanup

This step is crucial for removing interfering compounds from the coffee extract, such as caffeine (B1668208) and chlorogenic acids, which can affect the derivatization and chromatographic analysis.

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water through it. Do not allow the cartridge to dry out.

• Sample Loading: Load 10 mL of the filtered coffee extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove highly polar, unretained compounds. This step helps in eluting some of the more polar interferents while retaining the analyte of interest.

• Analyte Elution: Elute the 3-O-α-D-Glucosyl isomaltol from the cartridge with 10 mL of a methanol/water mixture (e.g., 50:50 v/v). The optimal elution solvent may require method development.

• Drying: Evaporate the collected eluate to complete dryness under a gentle stream of nitrogen at 40-50°C. This step is critical before derivatization.

Derivatization for GC-MS Analysis

This two-step derivatization protocol (oximation followed by silylation) is a common and effective method for preparing non-volatile sugars and glycosides for GC-MS analysis.[1] This process increases the volatility and thermal stability of the analyte.[2]

Caption: Two-step derivatization process for GC-MS analysis.

• Oximation:

  • To the dried extract, add 100 µL of a 20 mg/mL solution of hydroxylamine hydrochloride in anhydrous pyridine.

  • Vortex the mixture for 1 minute to ensure complete dissolution.

  • Heat the mixture at 70°C for 30 minutes. This step converts the carbonyl groups to oximes, reducing the number of isomers formed in the subsequent silylation step.[1]

• Silylation:

  • After cooling the sample to room temperature, add 100 µL of BSTFA with 1% TMCS.

  • Vortex the mixture for 1 minute.

  • Heat the mixture at 70°C for another 30 minutes. This step replaces the active hydrogens on the hydroxyl groups with trimethylsilyl (B98337) (TMS) groups.

• Final Preparation:

  • Cool the sample to room temperature.

  • The derivatized sample is now ready for injection into the GC-MS.

Quantitative Data

The following table summarizes expected performance characteristics for the analysis of glycosides and other polar compounds in coffee using chromatographic methods. The specific values for 3-O-α-D-Glucosyl isomaltol would need to be determined through method validation studies.

Parameter	Expected Range	Reference
Recovery	80 - 110%	[3]
Limit of Detection (LOD)	1 - 10 µg/kg	[3]
Limit of Quantification (LOQ)	5 - 25 µg/kg	[3]
Repeatability (RSD)	< 15%	[3]

Note: These values are indicative and should be established for each specific laboratory setup and matrix.

Conclusion

The successful analysis of 3-O-α-D-Glucosyl isomaltol in coffee by GC-MS is highly dependent on a robust sample preparation protocol. The described method, involving hot water extraction, solid-phase extraction for cleanup, and a two-step derivatization process, provides a comprehensive approach to isolate and prepare this non-volatile glycoside for analysis. Method optimization, particularly for the SPE cleanup and derivatization steps, is recommended to achieve the best results for specific coffee matrices and analytical instrumentation. This protocol serves as a foundational method for researchers in food science and related fields to quantify and study the role of 3-O-α-D-Glucosyl isomaltol and other Maillard reaction products in coffee.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. DEVELOPMENT OF NEW ANALYTICAL METHODS FOR THE QUANTIFICATION OF CAFFEINE, ORGANIC AND CHLOROGENIC ACIDS FROM ESPRESSO COFFEE USING SPE AND HPLC-DAD [pubblicazioni.unicam.it]

Application Note: Utilizing 3-O-α-D-Glucosyl Isomaltol-d3 for Enhanced Quantitative Analysis in Metabolomics

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the field of metabolomics, accurate and precise quantification of small molecules is paramount for understanding biological systems and for the development of new therapeutics. 3-O-α-D-Glucosyl Isomaltol is a glycoside that can be found in various food products and biological matrices. Its accurate quantification is crucial for food chemistry, nutritional science, and potentially for biomarker discovery. The use of stable isotope-labeled internal standards is a gold-standard technique in mass spectrometry-based quantification, offering significant advantages in terms of accuracy and reproducibility.[1][2] 3-O-α-D-Glucosyl Isomaltol-d3 is the deuterium-labeled analogue of 3-O-α-D-Glucosyl Isomaltol and serves as an ideal internal standard for its quantification.[3][4] This document provides detailed application notes and a protocol for the use of 3-O-α-D-Glucosyl Isomaltol-d3 in metabolomics studies.

Chemical Properties of 3-O-α-D-Glucosyl Isomaltol and its Deuterated Analog

Property	3-O-α-D-Glucosyl Isomaltol	3-O-α-D-Glucosyl Isomaltol-d3
Molecular Formula	C₁₂H₁₆O₈	C₁₂H₁₃D₃O₈
Molecular Weight	288.25 g/mol [5][6][7]	291.27 g/mol [3][8]
IUPAC Name	1-[3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuran-2-yl]ethanone[5]	2,2,2-trideuterio-1-[3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuran-2-yl]ethanone[3]
CAS Number	85559-61-1[5][9]	Not available

Principle of Isotope Dilution Mass Spectrometry

The use of a stable isotope-labeled internal standard, such as 3-O-α-D-Glucosyl Isomaltol-d3, relies on the principle of isotope dilution mass spectrometry (IDMS).[10][11] The deuterated standard is chemically identical to the endogenous analyte, meaning it exhibits similar extraction recovery, ionization efficiency, and chromatographic retention time.[1][2] However, it has a different mass due to the presence of deuterium (B1214612) atoms. By adding a known amount of the deuterated standard to a sample, the ratio of the analyte to the internal standard can be measured by mass spectrometry. This ratio is used to accurately calculate the concentration of the endogenous analyte, as it corrects for sample loss during preparation and for matrix effects during analysis.[12][13]

Figure 1. Principle of Isotope Dilution Mass Spectrometry.

Experimental Protocol: Quantification of 3-O-α-D-Glucosyl Isomaltol in Processed Food Matrix

This protocol describes the quantification of 3-O-α-D-Glucosyl Isomaltol in a processed food matrix (e.g., breakfast cereal) using 3-O-α-D-Glucosyl Isomaltol-d3 as an internal standard with LC-MS/MS.

1. Materials and Reagents

• 3-O-α-D-Glucosyl Isomaltol (analytical standard)

• 3-O-α-D-Glucosyl Isomaltol-d3 (internal standard)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Processed food samples

• Microcentrifuge tubes (1.5 mL)

• Syringe filters (0.22 µm)

• LC vials

2. Standard Solution Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh 1 mg of 3-O-α-D-Glucosyl Isomaltol and dissolve it in 1 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 3-O-α-D-Glucosyl Isomaltol-d3 and dissolve it in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the analyte stock solution in methanol:water (1:1, v/v) to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL. Spike each calibration standard with the internal standard to a final concentration of 100 ng/mL.

3. Sample Preparation

• Homogenize the processed food sample to a fine powder.

• Accurately weigh 100 mg of the homogenized sample into a 1.5 mL microcentrifuge tube.

• Add 1 mL of methanol:water (1:1, v/v) containing 100 ng/mL of 3-O-α-D-Glucosyl Isomaltol-d3.

• Vortex for 5 minutes to ensure thorough extraction.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Collect the supernatant and filter it through a 0.22 µm syringe filter into an LC vial.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95-5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
3-O-α-D-Glucosyl Isomaltol	289.09	127.04	15
3-O-α-D-Glucosyl Isomaltol-d3	292.11	130.06	15

5. Data Analysis

• Integrate the peak areas of the MRM transitions for both the analyte and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard for each sample and calibration standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte in the calibration standards.

• Determine the concentration of 3-O-α-D-Glucosyl Isomaltol in the samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow

Figure 2. Experimental Workflow for Quantification.

Expected Quantitative Data Summary

The following table summarizes the expected data from the LC-MS/MS analysis. The retention time for both the analyte and the internal standard should be nearly identical, while their m/z values will differ by 3 Da.

Analyte	Retention Time (min)	Q1 (Precursor Ion, m/z)	Q3 (Product Ion, m/z)
3-O-α-D-Glucosyl Isomaltol	~ 4.5	289.09	127.04
3-O-α-D-Glucosyl Isomaltol-d3	~ 4.5	292.11	130.06

Conclusion

3-O-α-D-Glucosyl Isomaltol-d3 is a valuable tool for the accurate and precise quantification of its non-labeled counterpart in complex matrices. Its use as an internal standard in an isotope dilution mass spectrometry workflow significantly improves data quality by correcting for experimental variability. The provided protocol offers a robust method for researchers in metabolomics, food science, and drug development to quantify 3-O-α-D-Glucosyl Isomaltol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 3-O-a-D-Glucosyl Isomaltol-d3 | C12H16O8 | CID 171394673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 3-O-a-D-Glucosyl Isomaltol | C12H16O8 | CID 11536569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-O-α-D-Glucosyl Isomaltol | CymitQuimica [cymitquimica.com]
• 7. 3-O-(α-D-Glucosyl)-isomaltol | CymitQuimica [cymitquimica.com]
• 8. clearsynth.com [clearsynth.com]
• 9. 3-O-alfa-D-Glucosyl Isomaltol | CAS No- 85559-61-1 | NA [chemicea.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for the Quantification of 3-O-α-D-Glucosyl Isomaltol

Introduction

3-O-α-D-Glucosyl Isomaltol, also known as 2-acetylfuran-3-glucopyranoside (AFGP), is a significant compound formed during the Maillard reaction, a chemical reaction between amino acids and reducing sugars that gives browned food its distinctive flavor. It is notably found in heat-processed carbohydrate-rich foods, such as baby cereals and bread. More recently, 3-O-α-D-Glucosyl Isomaltol has been identified as a specific chemical marker for detecting the adulteration of honey with rice syrup.[1] Its absence in natural honey and presence in rice syrup makes it a reliable indicator of fraudulent practices in the honey industry.[1][2][3]

These application notes provide detailed protocols for the quantitative analysis of 3-O-α-D-Glucosyl Isomaltol in honey using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective technique.[1][4] An alternative High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) method is also discussed.

Analytical Standard Information

The analytical standard of 3-O-α-D-Glucosyl Isomaltol and its deuterated internal standard (3-O-α-D-Glucosyl Isomaltol-d3) are available from various chemical suppliers.

Property	Value
Chemical Name	3-O-α-D-Glucosyl Isomaltol; 2-acetylfuran-3-glucopyranoside (AFGP)
CAS Number	85559-61-1
Molecular Formula	C₁₂H₁₆O₈
Molecular Weight	288.25 g/mol
Appearance	Off-White Solid
Solubility	Soluble in Methanol, Dimethyl Sulfoxide (DMSO), and Water
Storage	0 to 8 °C

Experimental Protocols

Protocol 1: Quantification of 3-O-α-D-Glucosyl Isomaltol in Honey by LC-MS/MS

This protocol describes a sensitive "dilute-and-shoot" method for the quantification of 3-O-α-D-Glucosyl Isomaltol (AFGP) in honey.

1. Materials and Reagents

• 3-O-α-D-Glucosyl Isomaltol (AFGP) analytical standard

• 3-O-α-D-Glucosyl Isomaltol-d3 (Internal Standard, IS)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Honey samples

2. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve the 3-O-α-D-Glucosyl Isomaltol standard in methanol.

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of 3-O-α-D-Glucosyl Isomaltol-d3 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with water to create a calibration curve (e.g., 0.5 - 25 ng/mL).

• Sample Preparation ("Dilute-and-Shoot"):

  • Weigh 1 ± 0.1 g of homogenized honey into a centrifuge tube.

  • Add 5 mL of deionized water.

  • Vortex vigorously for 5 minutes to ensure complete dissolution.

  • Centrifuge the solution at 8,000 rpm for 5 minutes.

  • Collect the supernatant.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[4]

3. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: Agilent 1260 Infinity II LC system or equivalent.[4]

• Mass Spectrometer: Agilent Ultivo Triple Quadrupole LC/MS or SCIEX QTRAP 6500+ system or equivalent.[1][4]

• Column: A suitable reversed-phase column, such as a C18 column.

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

• Gradient Elution: A typical gradient would start with a low percentage of organic phase (B), ramp up to a high percentage to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
3-O-α-D-Glucosyl Isomaltol (Quantifier)	289.1	127.1	100
3-O-α-D-Glucosyl Isomaltol (Qualifier)	289.1	85.1	100
3-O-α-D-Glucosyl Isomaltol-d3 (IS)	292.1	130.1	100

Note: Collision energy and other source parameters should be optimized for the specific instrument used.

4. Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the working standards.

• Quantify the amount of 3-O-α-D-Glucosyl Isomaltol in the honey samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: HPLC-DAD Method for Screening of 3-O-α-D-Glucosyl Isomaltol

For laboratories without access to LC-MS/MS, an HPLC-DAD method can be employed for screening purposes, although it may have a higher limit of detection.

1. Instrumentation and Conditions

• HPLC System: A standard HPLC system with a Diode-Array Detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of water and acetonitrile.

• Detection Wavelength: Monitor at the UV absorbance maximum of 3-O-α-D-Glucosyl Isomaltol (approximately 280-290 nm).

• Sample Preparation: A similar "dilute-and-shoot" method as described in Protocol 1 can be used.

Quantitative Data Summary

The following table summarizes the performance characteristics of the LC-MS/MS method for the quantification of 3-O-α-D-Glucosyl Isomaltol in honey.

Parameter	Reported Value	Reference
Linear Range	0.5 - 25 ng/mL	[1]
Correlation Coefficient (r²)	> 0.99	[1]
Limit of Quantification (LOQ)	0.05 mg/kg	[1]
Minimum Required Performance Level (MRPL)	1 mg/kg (as per FSSAI)	[1]
Accuracy (Recovery)	93 - 104%	[1]
Precision (%CV)	7 - 11%	[1]

Visualizations

Caption: Experimental workflow for the quantification of 3-O-α-D-Glucosyl Isomaltol in honey.

Discussion

The presented LC-MS/MS method offers a robust, sensitive, and efficient approach for the quantification of 3-O-α-D-Glucosyl Isomaltol in honey. The simple "dilute-and-shoot" sample preparation minimizes matrix effects and reduces analysis time, making it suitable for high-throughput screening of honey authenticity.[1][4] The low limit of quantification (0.05 mg/kg) is well below the minimum required performance level set by regulatory bodies like the Food Safety and Standards Authority of India (FSSAI), ensuring the method's suitability for regulatory compliance testing.[1]

While the primary application detailed here is for honey adulteration, the principles of this method can be adapted for the analysis of 3-O-α-D-Glucosyl Isomaltol in other food matrices, such as infant cereals and bakery products, where it serves as an indicator of the Maillard reaction. However, matrix-specific validation would be required for such applications.

Conclusion

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the analytical quantification of 3-O-α-D-Glucosyl Isomaltol. The detailed protocols and supporting data will facilitate the accurate and reliable measurement of this compound for both food authenticity testing and the study of Maillard reaction products in various food systems.

References

• 1. sciex.com [sciex.com]
• 2. 2-acetylfuran-3-glucopyranoside as a novel marker for the detection of honey adulterated with rice syrup - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dokumen.pub [dokumen.pub]
• 4. agilent.com [agilent.com]

Application Note: Quantitative Analysis of 3-O-α-D-Glucosyl Isomaltol in Food Matrices using 3-O-α-D-Glucosyl Isomaltol-d3 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for the quantitative analysis of 3-O-α-D-Glucosyl Isomaltol (B1672254) in food matrices, particularly in baked goods and cereals. The method utilizes a stable isotope-labeled internal standard, 3-O-α-D-Glucosyl Isomaltol-d3, and liquid chromatography-tandem mass spectrometry (LC-MS/MS) for accurate and precise quantification. This methodology is critical for quality control in the food industry and for research into the Maillard reaction and its products.

Introduction

The Maillard reaction, a non-enzymatic browning process between reducing sugars and amino acids, is fundamental to the development of color, flavor, and aroma in thermally processed foods. 3-O-α-D-Glucosyl Isomaltol is a known indicator of the extent of the Maillard reaction in food products like baby cereals and bread.[1] Accurate quantification of this compound is essential for monitoring food quality and safety.

Stable isotope-labeled internal standards (SIL-IS) are the gold standard for quantitative mass spectrometry.[2][3] They co-elute with the analyte and exhibit similar ionization efficiency, effectively compensating for matrix effects and variations in sample preparation and instrument response.[4][5][6] 3-O-α-D-Glucosyl Isomaltol-d3, with its deuterium-labeled acetyl group, serves as an ideal internal standard for the quantification of its unlabeled counterpart. This application note details a robust LC-MS/MS method for this purpose.

Experimental Protocols

Materials and Reagents

• 3-O-α-D-Glucosyl Isomaltol (Analyte)

• 3-O-α-D-Glucosyl Isomaltol-d3 (Internal Standard)

• LC-MS grade water

• LC-MS grade acetonitrile (B52724)

• Formic acid

• Methanol (B129727)

• Anhydrous sodium sulfate

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Standard Solution Preparation

Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3-O-α-D-Glucosyl Isomaltol and dissolve in 10 mL of methanol.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 3-O-α-D-Glucosyl Isomaltol-d3 and dissolve in 1 mL of methanol.

Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the analyte stock solution with a 50:50 mixture of acetonitrile and water. Spike each calibration standard with the internal standard to a final concentration of 100 ng/mL.

Sample Preparation from Cereal Matrix

• Homogenization: Homogenize 10 g of the cereal sample to a fine powder.

• Extraction: To 1 g of the homogenized sample, add 5 mL of a water:acetonitrile (1:1, v/v) solution. Vortex for 5 minutes.

• Internal Standard Spiking: Add an appropriate amount of 3-O-α-D-Glucosyl Isomaltol-d3 internal standard solution to the sample extract.

• Centrifugation: Centrifuge the sample at 5000 rpm for 10 minutes.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the supernatant from the centrifugation step onto the SPE cartridge.

  • Wash the cartridge with 3 mL of water.

  • Elute the analyte and internal standard with 2 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 500 µL of the initial mobile phase.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC) System:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate

Mass Spectrometry (MS) System:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C

Proposed MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
3-O-α-D-Glucosyl Isomaltol	289.1 [M+H]+	127.1	100	30	15
3-O-α-D-Glucosyl Isomaltol-d3	292.1 [M+H]+	130.1	100	30	15

Note: The product ion corresponds to the isomaltol fragment after the loss of the glucosyl group. Cone voltage and collision energy should be optimized for the specific instrument used.

Data Presentation

The quantitative data should be summarized in tables for clear comparison.

Table 1: Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
1	15,234	1,510,876	0.010
5	78,987	1,523,456	0.052
10	156,789	1,509,876	0.104
50	798,765	1,532,109	0.521
100	1,601,234	1,515,678	1.056
500	8,056,789	1,520,987	5.297

Table 2: Quantification of 3-O-α-D-Glucosyl Isomaltol in Cereal Samples

Sample ID	Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Amount in Sample (µg/g)
Cereal A	0.256	24.5	12.25
Cereal B	0.876	84.1	42.05
Cereal C	1.543	148.2	74.10

Mandatory Visualizations

Experimental Workflow

Quantitative analysis workflow.

Principle of Stable Isotope Dilution Analysis

Principle of SIL-IS correction.

Maillard Reaction Pathway

Simplified Maillard reaction pathway.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of 3-O-α-D-Glucosyl Isomaltol in food matrices using its stable isotope-labeled internal standard, 3-O-α-D-Glucosyl Isomaltol-d3. The use of LC-MS/MS with the described methodology allows for high selectivity, sensitivity, and accuracy, making it an invaluable tool for food quality control and research in food chemistry. The provided workflows and diagrams offer a clear guide for researchers and analysts in implementing this method.

References

• 1. Screening of Antioxidant Maillard Reaction Products Using HPLC-HRMS and Study of Reaction Conditions for Their Production as Food Preservatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A method for determination of acrylamide in bread by UPLC-MS/MS [repositorio.insa.pt]
• 4. Formation of Maillard reaction products in a model bread system of different gluten-free flours - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. "Automated determination of precursor ion, product ion, and neutral lo" by Andrew H. Grange and G. Wayne Sovocool [digitalcommons.unl.edu]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Matrix Effects in Food Analysis Using Stable Isotope Labeled Internal Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately quantifying analytes in complex food matrices using stable isotope-labeled internal standards (SIL-IS).

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: Poor accuracy and/or precision in quality control (QC) samples.

• Question: My QC samples are failing to meet the acceptance criteria (typically ±15% deviation from the nominal value, and ≤15% coefficient of variation). Could matrix effects be the cause even though I'm using a SIL-IS?

  • Answer: Yes, even with a SIL-IS, issues with accuracy and precision can arise.[1] This may happen if the matrix effect is not consistent across different samples or if the internal standard is not behaving exactly like the analyte.[2]

  • Troubleshooting Steps:

    • Evaluate Matrix Factor: Conduct a post-extraction addition experiment to quantify the extent of ion suppression or enhancement. This will help you understand the magnitude of the matrix effect.

    • Check for Co-elution: Ensure that the analyte and the SIL-IS are co-eluting perfectly. A slight shift in retention time can expose them to different matrix components, leading to differential matrix effects.[2]

    • Assess SIL-IS Purity: Verify the isotopic purity of your SIL-IS. Contamination with the unlabeled analyte can lead to artificially inflated results.[2]

    • Optimize Sample Preparation: Consider additional cleanup steps to remove interfering matrix components. Techniques like solid-phase extraction (SPE) can be effective.[2][3]

    • Dilute the Sample: Diluting the sample extract can reduce the concentration of matrix components and thereby minimize their effect.[4][5]

Issue 2: Inconsistent or unexpectedly low/high SIL-IS response.

• Question: The peak area of my SIL-IS is highly variable between samples, or is significantly different from the response in my calibration standards. Why is this happening?

  • Answer: High variability in the SIL-IS response is a clear indicator of inconsistent matrix effects. While the ratio to the analyte may remain constant in some cases, significant signal suppression can compromise the sensitivity of the assay.[6]

  • Troubleshooting Steps:

    • Investigate Matrix Composition: Different samples, even of the same food type, can have varying compositions. This is particularly true for processed foods or agricultural products from different sources.

    • Improve Sample Homogenization: Ensure that your sample homogenization procedure is robust and consistent to minimize variations in the extracted matrix.

    • Review Extraction Efficiency: A low SIL-IS response could indicate poor extraction recovery. Re-evaluate your extraction solvent and conditions.

    • Check for Ion Source Contamination: Inconsistent response can also be a sign of a dirty ion source in the mass spectrometer. Perform routine cleaning and maintenance.

Issue 3: Method fails validation for matrix effect with different lots of biological matrix.

• Question: My method works well with one lot of a food matrix, but fails accuracy and precision criteria when tested with multiple lots. What should I do?

  • Answer: This indicates that your method is susceptible to inter-lot variability in the matrix composition. Regulatory guidelines often require testing with multiple matrix lots to ensure method robustness.[1][7]

  • Troubleshooting Steps:

    • Identify the Source of Variability: Use the post-extraction addition experiment with the different matrix lots to determine if the degree of ion suppression or enhancement varies significantly between them.[1]

    • Enhance Sample Cleanup: A more robust sample preparation method is likely needed to remove the variable interfering components present in different lots.[1]

    • Chromatographic Optimization: Focus on achieving baseline separation of your analyte from any interfering peaks that appear in some lots but not others.[1]

    • Consider a Different Ionization Technique: If using electrospray ionization (ESI), which is more prone to matrix effects, consider switching to atmospheric pressure chemical ionization (APCI) if your analyte is amenable.[1][8]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting, undetected components in the sample matrix.[1][9] The matrix refers to all components of the sample other than the analyte of interest. This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy and precision of the quantification.[2][10]

Q2: How do stable isotope-labeled internal standards (SIL-IS) work to mitigate matrix effects?

A2: A SIL-IS is a version of the analyte where one or more atoms have been replaced with a stable heavy isotope (e.g., ²H, ¹³C, ¹⁵N).[11][12] Because it is chemically almost identical to the analyte, it has the same extraction recovery and chromatographic retention time, and is affected by matrix components in the same way.[2][13] By measuring the ratio of the analyte signal to the SIL-IS signal, variations due to matrix effects and sample preparation can be normalized, leading to more accurate quantification.[13][14]

Q3: How do I quantify matrix effects?

A3: Matrix effects can be quantified by comparing the analyte's signal in a neat solution to its signal when spiked into a blank matrix extract.[10] The most common approach is the post-extraction addition method. The Matrix Effect (ME), Recovery (RE), and Process Efficiency (PE) can be calculated using the formulas in the table below. An ME value of 100% indicates no matrix effect, <100% indicates ion suppression, and >100% indicates ion enhancement.[15]

Q4: What are the ideal characteristics of a SIL-IS?

A4: An ideal SIL-IS should have:

• Identical Chemical Properties: It should behave identically to the analyte during sample preparation and chromatography.[2]

• Sufficient Mass Difference: The mass difference between the SIL-IS and the analyte should be large enough to be easily resolved by the mass spectrometer and to avoid isotopic crosstalk (ideally ≥ 3 Da).[13][14]

• Isotopic Stability: The isotopic labels should be on a stable part of the molecule to prevent exchange with protons from the solvent or matrix.[12]

• High Isotopic Purity: The SIL-IS should be free from any unlabeled analyte to prevent inaccurate measurements.[12]

Q5: What are some common sources of matrix effects in food samples?

A5: Food matrices are highly complex and variable. Common sources of matrix effects include:

• Fats and Sugars: High-fat matrices can affect the extraction efficiency of lipophilic analytes, while sugars can interfere with chromatographic separation and ionization.[16]

• Proteins and Phospholipids: These are major sources of ion suppression, especially in LC-MS with ESI.[3][17]

• Salts and Pigments: These can also interfere with the ionization process.

Data Presentation

Table 1: Formulas for Calculating Matrix Effect, Recovery, and Process Efficiency

Parameter	Formula	Description
Matrix Effect (ME)	ME (%) = (B / A) * 100	Compares the peak area of an analyte spiked into a blank matrix extract (B) with the peak area of the analyte in a neat solvent (A) at the same concentration.[15]
Recovery (RE)	RE (%) = (C / B) * 100	Compares the peak area of an analyte from a sample spiked before extraction (C) with the peak area of an analyte spiked into a blank matrix extract after extraction (B).
Process Efficiency (PE)	PE (%) = (C / A) * 100	Represents the overall efficiency of the method, combining both recovery and matrix effects. It compares the peak area of an analyte from a sample spiked before extraction (C) with the peak area of the analyte in a neat solvent (A).

Experimental Protocols

Protocol: Evaluation of Matrix Effects using the Post-Extraction Addition Method

This protocol describes how to prepare the three types of samples needed to calculate Matrix Effect (ME), Recovery (RE), and Process Efficiency (PE).

1. Preparation of Sample A (Analyte in Neat Solvent):

• Prepare a standard solution of the analyte in a solvent that is compatible with your mobile phase.
• The concentration should be within the linear range of your calibration curve (e.g., a mid-level QC).

2. Preparation of Sample B (Post-Extraction Spike):

• Select a representative blank food sample that is known to be free of the analyte.
• Perform the entire sample extraction procedure on this blank matrix.
• Take the final, clean extract and spike it with the analyte to the same final concentration as Sample A.

3. Preparation of Sample C (Pre-Extraction Spike):

• Take an aliquot of the same blank food matrix used for Sample B.
• Spike this blank matrix with the analyte at a concentration that will result in the same final concentration as Samples A and B after the extraction process.
• Perform the entire sample extraction procedure on this spiked sample.

4. Analysis:

• Inject replicates (n ≥ 3) of each sample (A, B, and C) into the LC-MS/MS system.
• Record the peak areas for the analyte in each sample.
• Use the average peak areas to calculate ME, RE, and PE using the formulas in Table 1.

Visualizations

Workflow for Food Analysis using SIL-IS

Caption: Experimental workflow for quantitative food analysis using a stable isotope-labeled internal standard.

Mechanism of Ion Suppression in ESI-MS

Caption: Diagram illustrating how co-eluting matrix components can suppress analyte ionization in an ESI source.

Troubleshooting Decision Tree for Matrix Effects

Caption: A decision tree for troubleshooting common issues related to matrix effects in LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. e-b-f.eu [e-b-f.eu]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. What is matrix effect and how is it quantified? [sciex.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 13. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 14. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 15. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 16. Matrix Effects In Food Testing: Fats/Sugars, Emulsions And Method Robustness [eureka.patsnap.com]
• 17. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Troubleshooting Deuterated Internal Standards in LC-MS

Welcome to the technical support center for the use of deuterated internal standards in LC-MS analysis. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent and inaccurate despite using a deuterated internal standard. What are the potential causes?

Answer: Inaccurate or inconsistent quantitative results with deuterated internal standards can arise from several factors. The most common issues include a lack of co-elution between the analyte and the internal standard, differential matrix effects, isotopic or chemical impurities in the standard, and isotopic exchange.[1]

• Verify Co-elution: A primary assumption when using a deuterated internal standard is that it will co-elute with the analyte.[2] However, deuterated compounds can sometimes exhibit slightly different retention times in reverse-phase chromatography, a phenomenon known as the "deuterium isotope effect".[3][4] This can lead to the analyte and internal standard being subjected to different matrix effects, which compromises accuracy.[1][5]

  • Solution: Overlay the chromatograms of the analyte and the internal standard to confirm complete co-elution. If a separation is observed, consider adjusting the chromatographic method (e.g., gradient, mobile phase composition) or using a column with lower resolution to ensure they elute as a single peak.[1][4][5]

• Assess for Differential Matrix Effects: Even with perfect co-elution, the analyte and the deuterated internal standard can experience different levels of ion suppression or enhancement from components in the sample matrix.[1] Studies have shown that the matrix effects on an analyte and its deuterated internal standard can differ by 26% or more in complex matrices like plasma and urine.[1][6]

  • Solution: Conduct a post-extraction addition experiment to evaluate the matrix effect. Improving sample clean-up procedures can also help remove interfering matrix components.[1]

• Confirm Isotopic and Chemical Purity: The presence of unlabeled analyte as an impurity in the deuterated standard can lead to an overestimation of the analyte's concentration, particularly at the lower limit of quantification (LLOQ).[2][4]

  • Solution: Always request a certificate of analysis from your supplier that specifies the isotopic and chemical purity. High-resolution mass spectrometry (HRMS) or quantitative NMR (qNMR) can be used to verify the purity.[1] For reliable results, isotopic enrichment should be ≥98% and chemical purity >99%.[1]

• Investigate Isotopic Exchange: Deuterium (B1214612) atoms on the internal standard can exchange with protons from the sample matrix or solvent, a process known as back-exchange.[1] This is more likely if the deuterium labels are on chemically unstable positions (e.g., on heteroatoms like -OH, -NH, or on carbons adjacent to carbonyl groups).[1][4]

  • Solution: Ensure that the deuterium labels on your internal standard are on stable, non-exchangeable positions.[1][2] You can perform an incubation study by leaving the deuterated standard in a blank matrix for the duration of your sample preparation and analysis time to check for any increase in the non-labeled compound.[1]

This protocol outlines a standard procedure to assess the impact of the sample matrix on the ionization of the analyte and the deuterated internal standard.[4][7]

Objective: To quantify the degree of ion suppression or enhancement for a given analyte in a specific matrix.[3]

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare the analyte and internal standard in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): First, extract a blank matrix sample. Then, add the analyte and internal standard to the final extract.

  • Set C (Pre-Extraction Spike): Add the analyte and internal standard to the blank matrix before the extraction process. This set is primarily for determining recovery but is often performed alongside the matrix effect evaluation.[3]

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate the Matrix Effect (ME):

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • An ME of 100% indicates no matrix effect.

  • An ME < 100% indicates ion suppression.

  • An ME > 100% indicates ion enhancement.

Parameter	Structural Analogue IS	Deuterated IS	Reference
Mean Bias (%)	96.8	100.3	[2]
Standard Deviation of Bias (%)	8.6	7.6	[2]
Extraction Recovery Difference	Up to 35%	N/A	[6]
Observed Matrix Effect Difference	Up to 26%	N/A	[1][6]

This table summarizes hypothetical and literature-based data to illustrate the improved precision when using a deuterated internal standard compared to a structural analogue.

A troubleshooting workflow for inaccurate LC-MS quantification.

Issue 2: Unstable Internal Standard Signal

Question: The signal intensity of my deuterated internal standard is highly variable between samples. Why is this happening?

Answer: Variability in the internal standard's signal intensity often points to issues with the stability of the deuterated label or differential matrix effects.[1] If the deuterium atoms are in chemically labile positions, they can exchange with protons from the solvent or matrix, leading to a decrease in the internal standard signal.[1]

• Evaluate Label Stability: Deuterium atoms on heteroatoms (-OH, -NH) or on carbons adjacent to carbonyl groups are more susceptible to exchange.[1][4] This exchange can be catalyzed by acidic or basic conditions.[4][8]

  • Solution: Use an internal standard with deuterium labels on stable, non-exchangeable positions.[2][4] If you suspect instability, perform an incubation study to assess the extent of back-exchange. One study noted a 28% increase in the non-labeled compound after incubating a deuterated standard in plasma for one hour.[9]

• Re-evaluate Matrix Effects: As mentioned previously, even with co-elution, the analyte and internal standard can be affected differently by the matrix, leading to signal variability.[1]

  • Solution: Implement a more rigorous sample clean-up procedure to minimize matrix components. A post-extraction addition experiment can help quantify the variability of the matrix effect across different samples.[1]

Objective: To determine if the deuterated internal standard is stable under the experimental conditions.[10][11]

Procedure:

• Prepare Samples:

  • T=0 Samples: Spike a known concentration of the deuterated internal standard into the blank matrix and immediately process it according to your standard protocol.

  • Incubated Matrix Samples: Spike the internal standard into the blank matrix and incubate it for a time equivalent to your entire sample preparation and analysis workflow.

  • Incubated Solvent Samples: Spike the internal standard into your sample reconstitution solvent and incubate under the same conditions.[10]

• Sample Processing: After the incubation period, process the incubated samples using your established method.[10]

• LC-MS/MS Analysis: Analyze all samples, monitoring the signal for both the deuterated internal standard and the corresponding unlabeled analyte.[10]

• Data Analysis:

  • Compare the peak area of the internal standard in the incubated samples to the T=0 samples. A significant decrease suggests degradation or exchange.[10]

  • Look for an increase in the peak area of the unlabeled analyte in the incubated samples compared to the T=0 samples.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. waters.com [waters.com]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Deuterium Back-Exchange of 3-O-α-D-Glucosyl Isomaltol-d3

Welcome to the technical support center for experiments involving 3-O-α-D-Glucosyl Isomaltol-d3. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and navigate potential challenges related to deuterium (B1214612) back-exchange in acidic conditions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the handling and analysis of 3-O-α-D-Glucosyl Isomaltol-d3 in acidic environments.

Q1: What is deuterium back-exchange and why is it a concern for 3-O-α-D-Glucosyl Isomaltol-d3?

A1: Deuterium back-exchange is the process where deuterium atoms on your labeled compound are replaced by hydrogen atoms from the surrounding solvent (e.g., water in your mobile phase). For 3-O-α-D-Glucosyl Isomaltol-d3, the three deuterium atoms are on the acetyl group of the isomaltol (B1672254) moiety. In the presence of acid, the ketone of the acetyl group can undergo enolization, a process that makes the alpha-hydrogens (or in this case, deuterons) labile and prone to exchange with protons from the solvent.[1][2] This is problematic as it leads to a decrease in the mass of your internal standard, which can compromise the accuracy of quantitative analyses.

Q2: I'm observing a loss of the deuterium label. What are the most likely causes?

A2: Loss of the deuterium label (back-exchange) in 3-O-α-D-Glucosyl Isomaltol-d3 under acidic conditions is primarily driven by the following factors:

• Suboptimal pH: The rate of acid-catalyzed enolization, and therefore back-exchange, is dependent on the hydrogen ion concentration. While acidic conditions are necessary to minimize other types of exchange, a pH that is too low can accelerate the exchange of the deuterons on the acetyl group.

• Elevated Temperature: Higher temperatures increase the rate of chemical reactions, including both enolization and potentially the hydrolysis of the glycosidic bond.

• Prolonged Exposure to Protic Solvents: The longer your sample is in a hydrogen-containing solvent (like water or methanol), the greater the opportunity for back-exchange to occur. This is particularly critical during sample preparation, extraction, and LC-MS analysis.

Q3: Besides back-exchange, are there other stability concerns for 3-O-α-D-Glucosyl Isomaltol-d3 in acidic conditions?

A3: Yes, a significant concern is the acid-catalyzed hydrolysis of the O-glycosidic bond that links the glucose and isomaltol moieties.[3][4] This reaction would break the molecule into glucose and isomaltol-d3, leading to a complete loss of the parent molecule. The stability of this bond is highly dependent on pH and temperature.[5]

Q4: How can I minimize both deuterium back-exchange and glycosidic bond hydrolysis?

A4: The key is to maintain "quench" conditions as much as possible throughout your experimental workflow after the initial labeling. This involves:

• Strict pH Control: Maintain a low pH, ideally around 2.5. This pH is generally found to be the point of minimum exchange for many molecules.

• Low-Temperature Handling: Perform all sample preparation and analysis steps at low temperatures (e.g., 0-4 °C) to slow down the rates of both back-exchange and hydrolysis.

• Minimize Time in Protic Solvents: Work efficiently to reduce the time your sample is exposed to aqueous or other protic environments. Use aprotic solvents for reconstitution and dilution whenever feasible.

• Optimized Chromatography: Use short LC gradients and higher flow rates to minimize the time the compound spends on the column.

Q5: My analytical results show the presence of Isomaltol-d3. What does this indicate?

A5: The presence of Isomaltol-d3 strongly suggests that the glycosidic bond has been cleaved due to acid hydrolysis.[3] This is a more severe issue than partial back-exchange as it indicates the degradation of your standard. To address this, you should re-evaluate the acidity and temperature of your experimental conditions, as they are likely too harsh.

Q6: I am seeing inconsistent quantification. How can I determine if back-exchange is the culprit?

A6: To diagnose back-exchange, you can perform a simple experiment:

• Prepare two samples of your 3-O-α-D-Glucosyl Isomaltol-d3 standard at a known concentration.

• Incubate one sample in your standard acidic mobile phase for a period equivalent to your longest analytical run time.

• Incubate the second sample in an aprotic solvent for the same duration.

• Analyze both samples by LC-MS.

• A significant decrease in the mass-to-charge ratio (m/z) of the standard incubated in the acidic mobile phase compared to the one in the aprotic solvent is indicative of back-exchange.

Data Presentation: Impact of Experimental Conditions

The following table summarizes the general effects of pH and temperature on the rates of deuterium back-exchange and glycosidic bond hydrolysis. Note that specific rate constants are highly dependent on the molecule and solvent system.

Parameter	Condition	Impact on Deuterium Back-Exchange (Acetyl Group)	Impact on Glycosidic Bond Hydrolysis	Recommendation
pH	Highly Acidic (pH < 2)	Increased rate of acid-catalyzed enolization	Increased rate of hydrolysis	Avoid prolonged exposure to very low pH.
Moderately Acidic (pH 2.5-4)	Rate is minimized around pH 2.5	Rate is significantly reduced compared to highly acidic conditions	Optimal range for minimizing both processes.
Neutral (pH 7)	Base-catalyzed exchange becomes more significant	Generally slower than in acidic conditions	Not ideal for quenching exchange reactions.
Temperature	Low (0-4 °C)	Significantly reduced reaction rates	Significantly reduced reaction rates	Highly recommended for all sample handling and analysis.
Ambient (~25 °C)	Moderately increased reaction rates	Moderately increased reaction rates	Avoid if possible, especially for extended periods.
High (>40 °C)	Substantially increased reaction rates	Substantially increased reaction rates	Strongly discouraged.

Experimental Protocols

Protocol 1: Standard Quenching and Sample Preparation

This protocol is designed to minimize both back-exchange and hydrolysis during sample preparation for LC-MS analysis.

Materials:

• Sample containing 3-O-α-D-Glucosyl Isomaltol-d3

• Quench Buffer: 0.1 M Phosphate buffer, pH 2.5, pre-chilled to 0°C

• Aprotic solvent (e.g., acetonitrile), pre-chilled to 0°C

• Microcentrifuge tubes, pre-chilled

• Pipette tips, pre-chilled

Procedure:

• Pre-cool all materials: Place quench buffer, aprotic solvent, microcentrifuge tubes, and pipette tips on ice or in a cold block at 0-4°C.

• Quenching: At the desired time point of your experiment, add an equal volume of the ice-cold quench buffer to your sample. Mix quickly by gentle vortexing for 2-3 seconds.

• Protein Precipitation/Extraction (if applicable): If your sample is in a biological matrix, perform protein precipitation by adding 3 volumes of ice-cold acetonitrile. Vortex for 30 seconds.

• Centrifugation: Centrifuge the sample at >10,000 x g for 5 minutes at 4°C to pellet precipitated proteins.

• Supernatant Transfer: Immediately transfer the supernatant to a clean, pre-chilled microcentrifuge tube or a well in a 96-well plate.

• Analysis: Immediately place the sample in a cooled autosampler (e.g., 4°C) for LC-MS analysis.

Mandatory Visualization

Troubleshooting Workflow for Deuterium Loss

The following diagram outlines the logical steps to diagnose and address the loss of deuterium from 3-O-α-D-Glucosyl Isomaltol-d3.

Caption: Troubleshooting workflow for diagnosing deuterium loss.

Mechanism of Deuterium Back-Exchange and Hydrolysis

This diagram illustrates the two primary competing reactions for 3-O-α-D-Glucosyl Isomaltol-d3 in acidic conditions.

Caption: Competing reaction pathways in acidic conditions.

References

• 1. sciencequery.com [sciencequery.com]
• 2. youtube.com [youtube.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Chromatographic Separation of 3-O-α-D-Glucosyl Isomaltol and its d3-Analog

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the chromatographic separation of 3-O-α-D-Glucosyl Isomaltol and its deuterated analog (d3-analog). This resource includes a detailed experimental protocol, a troubleshooting guide, and frequently asked questions to ensure successful and accurate analysis.

Experimental Protocol: HILIC-MS/MS Method

Hydrophilic Interaction Liquid Chromatography (HILIC) is the recommended technique for the separation of polar compounds like 3-O-α-D-Glucosyl Isomaltol.[1][2] This method, coupled with tandem mass spectrometry (MS/MS), allows for sensitive and selective quantification.

Instrumentation and Materials:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source.

• HILIC Column: A column with a hydrophilic stationary phase is crucial.[2] Options include amide, poly-hydroxyl, or zwitterionic phases.

• Solvents: HPLC-grade acetonitrile (B52724), water, and methanol.

• Buffers: Ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297).

• Analytes: 3-O-α-D-Glucosyl Isomaltol and 3-O-α-D-Glucosyl Isomaltol-d3 (internal standard).

Chromatographic Conditions:

A typical HILIC method utilizes a high organic content in the mobile phase to promote partitioning of the polar analyte onto the hydrated stationary phase.[1][2]

Parameter	Recommended Setting
Column	Amide-based HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Formate in Water
Mobile Phase B	Acetonitrile
Gradient	95% B to 50% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	30 °C
Injection Volume	2 µL

Mass Spectrometry Parameters:

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	800 L/hr
Collision Energy	Optimized for parent and daughter ions

Sample Preparation:

• Prepare a stock solution of 3-O-α-D-Glucosyl Isomaltol and 3-O-α-D-Glucosyl Isomaltol-d3 in a mixture of acetonitrile and water (e.g., 80:20 v/v).

• Create calibration standards by serial dilution of the stock solution.

• For biological samples, perform a protein precipitation step using acetonitrile followed by centrifugation.

• Spike the internal standard (3-O-α-D-Glucosyl Isomaltol-d3) into all samples and calibration standards at a fixed concentration.

Visualizing the Workflow

The following diagram illustrates the general workflow for the HILIC-MS/MS analysis of 3-O-α-D-Glucosyl Isomaltol.

Caption: Experimental workflow from sample preparation to data analysis.

Troubleshooting Guide

Encountering issues during your chromatographic separation? This guide addresses common problems, their potential causes, and solutions.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Mismatch between sample solvent and mobile phase.- Column overload.- Secondary interactions with the stationary phase.	- Ensure the sample is dissolved in a solvent similar to the initial mobile phase composition.[3]- Reduce the injection volume or sample concentration.- Adjust the mobile phase pH or buffer concentration.
Inconsistent Retention Times	- Inadequate column equilibration.- Temperature fluctuations.- Mobile phase composition drift.	- Increase the column equilibration time between injections.- Use a column oven to maintain a stable temperature.- Prepare fresh mobile phase daily.
Low Signal Intensity	- Poor ionization in the MS source.- Analyte degradation.- Suboptimal mobile phase pH.	- Optimize ESI source parameters (e.g., capillary voltage, gas flow).- Check sample stability.- Adjust the mobile phase pH to ensure the analyte is in its ionized form.
Co-elution of Analyte and Internal Standard	- Insufficient chromatographic resolution.	- Modify the gradient profile (e.g., make it shallower).- Try a different HILIC column chemistry (e.g., zwitterionic instead of amide).- Adjust the mobile phase pH.
High Backpressure	- Column frit blockage.- Particulate matter from the sample.	- Filter all samples and mobile phases before use.- Reverse flush the column with a strong solvent (e.g., 50:50 methanol:water).[3]

Visualizing the Troubleshooting Process

This diagram outlines a logical approach to diagnosing and resolving common chromatographic issues.

Caption: A decision tree for troubleshooting common HILIC-MS issues.

Frequently Asked Questions (FAQs)

Q1: Why is HILIC the preferred method for separating 3-O-α-D-Glucosyl Isomaltol?

A1: 3-O-α-D-Glucosyl Isomaltol is a highly polar molecule. HILIC is specifically designed for the retention and separation of such polar compounds that are often not well-retained on traditional reversed-phase columns.[1][2]

Q2: What is the purpose of the d3-analog internal standard?

A2: The d3-analog (deuterated internal standard) is chemically almost identical to the analyte but has a slightly higher mass. It is added to samples at a known concentration to correct for variations in sample preparation, injection volume, and ionization efficiency in the mass spectrometer. This improves the accuracy and precision of quantification.

Q3: My retention times are drifting to shorter times with each injection. What could be the cause?

A3: A common cause for decreasing retention times in HILIC is insufficient column equilibration between runs. The water layer on the stationary phase needs time to re-establish after each gradient elution. Try increasing the post-run equilibration time.

Q4: Can I use a mobile phase without a buffer?

A4: While it is possible, using a buffer like ammonium formate or ammonium acetate is highly recommended. Buffers help to control the pH of the mobile phase, which can significantly improve peak shape and reproducibility, especially for ionizable compounds.

Q5: How should I store my HILIC column?

A5: For long-term storage, it is best to flush the column with a high percentage of organic solvent, such as 100% acetonitrile, to prevent microbial growth and maintain the integrity of the stationary phase. Always refer to the manufacturer's guidelines for your specific column.

References

• 1. mdpi.com [mdpi.com]
• 2. agilent.com [agilent.com]
• 3. HILIC Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]

Technical Support Center: Quantification of 3-O-α-D-Glucosyl Isomaltol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing ion suppression effects during the quantification of 3-O-α-D-Glucosyl Isomaltol by Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Troubleshooting Guide: Ion Suppression Effects

Ion suppression is a significant challenge in LC-MS/MS analysis, leading to reduced analyte signal and compromised data accuracy.[1][2][3] This guide outlines common issues, their potential causes, and actionable solutions to mitigate ion suppression during the analysis of 3-O-α-D-Glucosyl Isomaltol.

Problem	Potential Cause	Recommended Solution
Low or no analyte signal	Co-elution with matrix components: Endogenous or exogenous materials in the sample matrix can compete with the analyte for ionization, reducing its signal.[1][4][5]	Optimize Chromatography: Adjust the gradient, flow rate, or change the stationary phase to improve separation between 3-O-α-D-Glucosyl Isomaltol and interfering compounds.[1][6] Enhance Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components before injection.[1][7]
Poor reproducibility of results	Variable matrix effects: Inconsistent levels of interfering compounds across different samples can lead to variable ion suppression and, consequently, poor reproducibility.[6]	Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for 3-O-α-D-Glucosyl Isomaltol will experience similar ion suppression as the analyte, allowing for accurate normalization of the signal.[1][8] Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix that is representative of the study samples to compensate for consistent matrix effects.[1]
Non-linear calibration curve	Analyte concentration-dependent ion suppression: At high concentrations, the analyte itself or co-eluting matrix components can saturate the ionization source, leading to a non-linear response.[5]	Dilute the Sample: Reducing the concentration of both the analyte and matrix components can alleviate saturation effects at the ion source.[6] Optimize Ion Source Parameters: Adjust settings such as capillary voltage, gas flow, and desolvation temperature to improve ionization efficiency and linearity.
Sudden drop in signal during a run	Contamination of the ion source: Buildup of non-volatile salts or other matrix components on the ion source can lead to a progressive or sudden decrease in signal intensity.[3]	Regular Instrument Maintenance: Clean the ion source, including the capillary and ion transfer optics, as part of a routine maintenance schedule.[2] Use Volatile Mobile Phase Additives: Employ additives like ammonium (B1175870) formate (B1220265) or ammonium acetate, which are less likely to contaminate the ion source.[2]
Peak tailing or fronting	Interaction with metal surfaces: Glycosylated compounds can sometimes interact with the stainless steel components of the HPLC system, leading to poor peak shape and potential ion suppression.[9]	Use Metal-Free Columns and Tubing: Consider using PEEK or other metal-free components in the flow path to minimize analyte interaction.[9]

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the quantification of 3-O-α-D-Glucosyl Isomaltol?

A1: Ion suppression is a phenomenon in mass spectrometry where the ionization efficiency of a target analyte, such as 3-O-α-D-Glucosyl Isomaltol, is reduced due to the presence of co-eluting compounds from the sample matrix.[1][4] These interfering molecules compete for the available charge in the ion source, leading to a decreased signal for the analyte of interest.[1] This can result in inaccurate and imprecise quantification, underestimation of the analyte concentration, and reduced sensitivity of the assay.[6][10]

Q2: How can I detect ion suppression in my assay for 3-O-α-D-Glucosyl Isomaltol?

A2: A common method to detect ion suppression is the post-column infusion experiment. A solution of 3-O-α-D-Glucosyl Isomaltol is continuously infused into the mass spectrometer while a blank matrix extract is injected into the LC system. A dip in the baseline signal at the retention time of any eluting compounds indicates the presence of ion suppression.[11]

Q3: What are the most common sources of matrix effects when analyzing biological samples for 3-O-α-D-Glucosyl Isomaltol?

A3: In biological matrices such as plasma, urine, or tissue homogenates, common sources of ion suppression include salts, phospholipids, proteins, and metabolites.[12] When analyzing food matrices like honey, sugars, organic acids, and other natural components can contribute to matrix effects.

Q4: Can the choice of ionization technique affect ion suppression for this analyte?

A4: Yes. Electrospray ionization (ESI) is generally more susceptible to ion suppression than atmospheric pressure chemical ionization (APCI).[4][6] If you are experiencing significant ion suppression with ESI, evaluating APCI could be a viable alternative, provided 3-O-α-D-Glucosyl Isomaltol can be efficiently ionized by this technique. Additionally, switching between positive and negative ionization modes in ESI can sometimes mitigate suppression, as fewer matrix components may ionize in one polarity.[6]

Q5: What is the role of a stable isotope-labeled internal standard (SIL-IS) in mitigating ion suppression?

A5: A SIL-IS is considered the gold standard for compensating for matrix effects.[8] Because the SIL-IS is chemically identical to the analyte, it co-elutes and experiences the same degree of ion suppression. By calculating the ratio of the analyte signal to the SIL-IS signal, the variability caused by ion suppression can be effectively normalized, leading to more accurate and precise quantification.[1]

Experimental Protocols

Protocol 1: Post-Column Infusion to Detect Ion Suppression

This protocol describes a method to identify regions of ion suppression in the chromatographic run.

Materials:

• LC-MS/MS system

• Syringe pump

• T-connector

• Standard solution of 3-O-α-D-Glucosyl Isomaltol (e.g., 100 ng/mL in mobile phase)

• Prepared blank matrix extract (e.g., extracted honey or plasma without the analyte)

Procedure:

• Equilibrate the LC system with the initial mobile phase conditions.

• Set up the syringe pump to deliver the 3-O-α-D-Glucosyl Isomaltol standard solution at a constant flow rate (e.g., 10 µL/min).

• Connect the outlet of the LC column and the syringe pump to the T-connector, with the outlet of the T-connector directed to the mass spectrometer's ion source.

• Begin acquiring data on the mass spectrometer in the appropriate mode to monitor the 3-O-α-D-Glucosyl Isomaltol signal. A stable baseline should be observed.

• Inject the blank matrix extract onto the LC column.

• Monitor the baseline of the 3-O-α-D-Glucosyl Isomaltol signal throughout the chromatographic run. Any significant drop in the baseline indicates a region of ion suppression.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general procedure for cleaning up a biological sample to reduce matrix effects. A specific protocol for honey analysis is also available from the Food Safety and Standards Authority of India.[13]

Materials:

• Hydrophilic-Lipophilic-Balanced (HLB) SPE cartridges

• SPE vacuum manifold

• Sample (e.g., plasma, diluted honey)

• Methanol (B129727) (conditioning and elution solvent)

• Water (equilibration solvent)

Procedure:

• Conditioning: Pass 1 mL of methanol through the HLB cartridge.

• Equilibration: Pass 1 mL of water through the cartridge.

• Loading: Load the pre-treated sample onto the cartridge.

• Washing: Pass 1 mL of a weak solvent (e.g., 5% methanol in water) to wash away unbound matrix components.

• Elution: Elute the 3-O-α-D-Glucosyl Isomaltol with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluent to dryness under a stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Mechanism of ion suppression in the electrospray source.

Caption: Troubleshooting workflow for ion suppression effects.

References

• 1. longdom.org [longdom.org]
• 2. biotech-spain.com [biotech-spain.com]
• 3. zefsci.com [zefsci.com]
• 4. providiongroup.com [providiongroup.com]
• 5. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Strategies for Dealing with Matrix Suppression in LC/MS/MS Bioanalyses [labscievents.pittcon.org]
• 8. Drug-mediated ion suppression and mitigation of interferences using liquid chromatography-quadrupole/time of flight mass spectrometry (LC-Q/TOF-MS) and liquid chromatography tandem mass spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. eijppr.com [eijppr.com]
• 11. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 12. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. fssai.gov.in [fssai.gov.in]

minimizing analyte loss during sample preparation for 3-O-α-D-Glucosyl Isomaltol

Welcome to the technical support center for the analysis of 3-O-α-D-Glucosyl Isomaltol (B1672254). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during sample preparation and analysis of this compound.

I. Frequently Asked Questions (FAQs)

Q1: What is 3-O-α-D-Glucosyl Isomaltol and in what type of samples is it typically found?

A1: 3-O-α-D-Glucosyl Isomaltol is a glycosylated furan (B31954) derivative. It is recognized as an indicator of the Maillard reaction, also known as non-enzymatic browning.[1][2][3] Consequently, it is commonly found in heat-processed foods such as baby cereals, bread, and other baked goods.[1][2][3] Its quantification can be useful for monitoring the extent of the browning reaction during storage and baking.[2][3][4]

Q2: What are the key chemical properties of 3-O-α-D-Glucosyl Isomaltol relevant to sample preparation?

A2: Understanding the chemical properties of 3-O-α-D-Glucosyl Isomaltol is crucial for developing effective sample preparation protocols. Key properties include:

• Solubility: It is slightly soluble in Dimethyl Sulfoxide (DMSO) and methanol (B129727), particularly with heating.[4] This suggests that hydro-alcoholic solutions are likely effective for extraction.

• Stability: As a furan derivative and a glycoside, its stability can be influenced by pH and temperature. Furan derivatives can be susceptible to degradation under harsh acidic or alkaline conditions and at elevated temperatures. Glycosidic bonds can be cleaved by acid hydrolysis or enzymatic action.

• Storage: It is recommended to store standards and samples at -20°C to ensure stability.[4]

Q3: What are the primary causes of 3-O-α-D-Glucosyl Isomaltol loss during sample preparation?

A3: Analyte loss can occur at various stages of sample preparation. The primary causes include:

• Degradation:

  • Thermal Degradation: Exposure to high temperatures during extraction or solvent evaporation can lead to the degradation of the furan ring or hydrolysis of the glycosidic bond.

  • pH Instability: Extreme pH conditions can cause acid-catalyzed hydrolysis of the glycosidic linkage or degradation of the aglycone.

  • Enzymatic Degradation: If the sample matrix contains active glycosidases, these enzymes can cleave the glucose moiety from the isomaltol core.

• Adsorption:

  • Labware: Polar analytes like glycosides can adsorb to the surfaces of glass and plastic labware, especially at low concentrations.[5][6]

  • Solid-Phase Extraction (SPE) Sorbents: Irreversible adsorption to SPE materials can occur if the sorbent and elution conditions are not properly optimized.

• Incomplete Extraction:

  • The choice of extraction solvent is critical for efficiently recovering the analyte from the sample matrix.

• Matrix Effects in LC-MS Analysis:

  • Co-eluting matrix components can suppress or enhance the ionization of the analyte in the mass spectrometer source, leading to inaccurate quantification.[7][8][9]

II. Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of 3-O-α-D-Glucosyl Isomaltol.

Problem	Potential Cause	Recommended Solution
Low Analyte Recovery	Incomplete Extraction	Optimize the extraction solvent. A mixture of water and a polar organic solvent like methanol or acetonitrile (B52724) is a good starting point. Consider using sonication or vortexing to improve extraction efficiency. For complex matrices like baked goods, a defatting step with a nonpolar solvent like hexane (B92381) may be necessary prior to extraction.
Analyte Degradation (Thermal)	Avoid high temperatures during sample processing. Use a vacuum centrifuge or a gentle stream of nitrogen for solvent evaporation at low temperatures.
Analyte Degradation (pH)	Maintain a neutral or slightly acidic pH during extraction and processing. Buffer the extraction solvent if necessary.
Analyte Degradation (Enzymatic)	Deactivate enzymes in the sample matrix prior to extraction. This can be achieved by heat treatment (if the analyte is thermally stable for a short period) or by using an extraction solvent containing an organic modifier that denatures proteins.
Adsorption to Labware	Use polypropylene (B1209903) or silanized glassware. Pre-rinse containers with the sample solvent. Consider adding a small amount of an organic solvent or a non-ionic surfactant to the sample solution to reduce adsorption.[6]
Poor Chromatographic Peak Shape (Tailing or Fronting)	Inappropriate Mobile Phase pH	For reversed-phase chromatography, ensure the mobile phase pH is appropriate for the analyte. Adding a small amount of formic acid (0.1%) to the mobile phase can often improve peak shape for polar compounds.[10]
Column Overload	Dilute the sample or reduce the injection volume.
Secondary Interactions with Column	Use a high-quality, end-capped C18 column. Consider a column with a different stationary phase if peak shape issues persist.
Inconsistent Results/Poor Reproducibility	Matrix Effects	Implement strategies to mitigate matrix effects. This can include improving sample cleanup (e.g., using Solid-Phase Extraction), diluting the sample extract, or using a matrix-matched calibration curve. The use of a stable isotope-labeled internal standard is highly recommended for accurate quantification.[7][9]
Sample Inhomogeneity	Ensure the sample is thoroughly homogenized before taking a subsample for analysis. For solid samples, grinding to a fine powder is essential.[11]
No Analyte Peak Detected	Insufficient Sensitivity	Optimize mass spectrometry parameters for the analyte. Use a pre-concentration step in your sample preparation, such as Solid-Phase Extraction (SPE).
Complete Analyte Loss	Review all steps of the sample preparation for potential sources of significant loss, such as incorrect SPE elution solvent or extreme pH conditions.

III. Experimental Protocols

A. Sample Preparation for 3-O-α-D-Glucosyl Isomaltol from Cereal Products

This protocol is adapted from the validated method by Guerra-Hernandez et al. (2002).[1]

1. Extraction:

• Weigh 5 g of the homogenized cereal sample into a centrifuge tube.

• Add 25 mL of a water:acetonitrile (95:5, v/v) solution.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 15 minutes.

• Filter the supernatant through a 0.45 µm syringe filter into an autosampler vial.

2. Solid-Phase Extraction (SPE) for Sample Cleanup (Optional, for complex matrices):

• Conditioning: Condition a C18 SPE cartridge (500 mg) with 5 mL of methanol followed by 5 mL of water.

• Loading: Load 5 mL of the filtered extract onto the cartridge.

• Washing: Wash the cartridge with 5 mL of water to remove polar interferences.

• Elution: Elute the analyte with 5 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

B. HPLC-UV Analytical Method

This method is based on the publication by Guerra-Hernandez et al. (2002).[1]

• HPLC System: A standard HPLC system with a UV detector.

• Column: Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic elution with water:acetonitrile (95:5, v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 280 nm.

• Injection Volume: 20 µL.

• Quantification: Based on an external calibration curve prepared with a 3-O-α-D-Glucosyl Isomaltol standard.

IV. Data Presentation

Table 1: Physicochemical Properties of 3-O-α-D-Glucosyl Isomaltol

Property	Value	Reference
Molecular Formula	C₁₂H₁₆O₈	[3][4]
Molecular Weight	288.25 g/mol	[3][4]
Solubility	Slightly soluble in DMSO and heated methanol	[4]
Recommended Storage	-20°C	[4]

Table 2: Performance of the Validated HPLC-UV Method

Parameter	Value	Reference
Recovery	96.9%	[1]
Relative Standard Deviation (RSD)	1.56%	[1]
Detection Limit	0.14 mg/kg	[1]

V. Visualizations

Caption: General workflow for sample preparation and analysis of 3-O-α-D-Glucosyl Isomaltol.

Caption: Troubleshooting logic for addressing low analyte recovery.

References

• 1. Glucosylisomaltol, a new indicator of browning reaction in baby cereals and bread - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. theclinivex.com [theclinivex.com]
• 3. 3-O-α-D-Glucosyl Isomaltol | CymitQuimica [cymitquimica.com]
• 4. usbio.net [usbio.net]
• 5. Adsorption of Cationic Peptides to Solid Surfaces of Glass and Plastic | PLOS One [journals.plos.org]
• 6. The Horror of Sample Adsorption to Containers (Part 1) : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Matrix effect on quantification of sugars and mannitol developed during the postharvest of cocoa: an alternative method for traceability of aroma precursors by liquid chromatography with an evaporative detector - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Best Practices for Sample Preparation in Food Analysis • Food Safety Institute [foodsafety.institute]

correcting for isotopic overlap in 3-O-α-D-Glucosyl Isomaltol analysis

This technical support center provides guidance for researchers, scientists, and drug development professionals on correcting for isotopic overlap in the mass spectrometry analysis of 3-O-α-D-Glucosyl Isomaltol.

Frequently Asked Questions (FAQs)

Q1: What is isotopic overlap and why is it a concern for 3-O-α-D-Glucosyl Isomaltol analysis?

A1: Isotopic overlap, or isotopic interference, occurs when the isotopic distribution of an analyte or co-eluting species coincides with the mass-to-charge ratio (m/z) of the target ion. 3-O-α-D-Glucosyl Isomaltol has the chemical formula C12H16O8.[1] Many elements, particularly carbon, exist as a mixture of natural isotopes (e.g., ¹²C and ¹³C). The presence of the heavier ¹³C isotope means that a molecule will produce a primary signal (the monoisotopic peak, M+0) and a series of smaller signals at higher masses (M+1, M+2, etc.).[2][3]

This becomes a problem in quantitative analysis, especially when using a stable isotope-labeled internal standard (e.g., ¹³C-labeled 3-O-α-D-Glucosyl Isomaltol). The M+n peaks from the natural (unlabeled) analyte can overlap with the signal of the labeled internal standard, artificially inflating its measured intensity and leading to inaccurate quantification.[4][5]

Q2: How can I determine if isotopic overlap is affecting my quantification?

A2: You can identify potential isotopic overlap by observing the following:

• Distorted Isotopic Patterns: The measured isotopic pattern of your analyte or internal standard deviates significantly from the theoretical pattern calculated from its chemical formula.[6]

• Non-Linear Calibration Curves: When plotting the ratio of analyte to internal standard against concentration, isotopic interference can disrupt the expected linear relationship.[7]

• Inaccurate Blank Measurements: In a blank sample spiked only with the unlabeled analyte, you may detect a signal at the m/z of the labeled internal standard. This signal is the M+n isotopic peak of the analyte.

• Biased Results: Failure to correct for the overlap can lead to an underestimation of the analyte concentration because the internal standard's signal is artificially high.[4]

Q3: What is the general procedure for correcting for isotopic overlap?

A3: The correction is a mathematical process to deconvolute the overlapping signals.[8][9][10] The general steps are:

• Determine the theoretical isotopic distribution of the analyte based on its chemical formula and the natural abundance of its constituent isotopes.

• Measure the signal intensities for both the analyte and the internal standard across their respective isotopic clusters.

• Calculate the contribution of the analyte's isotopic tail to the signal of the internal standard.

• Subtract this calculated contribution from the measured intensity of the internal standard to get a corrected value.

• Use the corrected internal standard intensity to calculate the final analyte concentration.

This process is often performed using matrix-based calculations or specialized software.[7][11][12][13]

Q4: Are there software tools available to automate isotopic overlap correction?

A4: Yes, several software packages and tools can automate this process. These tools use algorithms to perform the deconvolution based on the chemical formulas of the compounds involved.[8][11][14] Examples include:

• IsoCorrectoR: An R-based tool for correcting MS and MS/MS data for natural stable isotope abundance and tracer impurity.[11]

• AccuCor2: An R-based tool designed for resolution-dependent correction, particularly for dual-isotope tracer experiments.[15]

• pyOpenMS: An open-source library for mass spectrometry data analysis that includes algorithms for deconvolution.[2] Many instrument manufacturer software suites also contain built-in functions for isotopic correction.

Q5: My corrected concentrations still seem inaccurate. What are some common troubleshooting steps?

A5: If your results are still questionable after applying a correction, consider the following:

• Verify Chemical Formulas: Ensure the elemental formulas for both the analyte and the internal standard are correct. An incorrect formula will lead to an incorrect theoretical isotopic distribution.

• Check Isotopic Purity of Standard: The isotopic purity of your labeled internal standard is critical. If it contains a higher-than-expected percentage of unlabeled species, it will affect the correction. This information is usually provided by the manufacturer.

• Assess Mass Resolution: Ensure your mass spectrometer has sufficient resolution to distinguish between your analyte and potential isobaric interferences (different molecules with the same nominal mass).[16]

• Review Correction Algorithm: Double-check the parameters and equations used in your correction calculation. A simple miscalculation or incorrect assumption can lead to errors.

• Evaluate for Co-eluting Interferences: Another compound that co-elutes with your analyte could be contributing to the signal. Review your chromatography to ensure adequate separation.

Experimental Protocol and Correction Methodology

This section provides a detailed methodology for quantifying 3-O-α-D-Glucosyl Isomaltol using LC-MS/MS and applying a correction for isotopic overlap from the natural analyte to a ¹³C₆-labeled internal standard.

1. Instrumentation and Sample Preparation

• System: Liquid Chromatography system coupled to a Tandem Mass Spectrometer (LC-MS/MS).

• Analyte: 3-O-α-D-Glucosyl Isomaltol (Formula: C₁₂H₁₆O₈, Monoisotopic Mass: 288.0845 Da).[1]

• Internal Standard (IS): ¹³C₆-3-O-α-D-Glucosyl Isomaltol (Formula: ¹³C₆C₆H₁₆O₈, Monoisotopic Mass: 294.0945 Da).

• Sample Preparation: Prepare calibration standards and unknown samples by spiking with a fixed concentration of the internal standard.

2. Data Acquisition

• Acquire data in Multiple Reaction Monitoring (MRM) mode.

• MRM Transition for Analyte: Monitor the transition for the natural analyte (e.g., m/z 289.1 → fragment ion). This corresponds to the [M+H]⁺ ion.

• MRM Transition for Internal Standard: Monitor the transition for the labeled IS (e.g., m/z 295.1 → fragment ion). This corresponds to the [M+6+H]⁺ ion.

• MRM Transition for Overlap: Crucially, also monitor the signal at m/z 295.1 that originates from the natural analyte. This is the M+6 peak of the analyte, which overlaps with the monoisotopic peak of the IS.

3. Mathematical Correction for Isotopic Overlap

The goal is to calculate the true signal of the internal standard by subtracting the contribution from the natural analyte.

• Step 1: Determine the Theoretical Isotopic Abundance. Calculate the theoretical ratio of the analyte's M+6 peak to its M+0 peak. For a molecule with 12 carbon atoms, the probability of having six ¹³C atoms is very low but can be calculated using binomial expansion or an online isotope distribution calculator.[17] Let's assume for this example this ratio is 0.00015 (or 0.015%).

  • Ratio (R) = Abundance(Analyte M+6) / Abundance(Analyte M+0)

• Step 2: Measure Peak Areas. From your chromatogram, integrate the peak areas for the following:

  • Area_Analyte_Measured (from the m/z 289.1 transition)

  • Area_IS_Measured (from the m/z 295.1 transition)

• Step 3: Calculate the Overlap Contribution. The signal from the natural analyte that overlaps with the internal standard can be calculated as:

  • Area_Overlap = Area_Analyte_Measured * R

• Step 4: Calculate the Corrected Internal Standard Area. Subtract the overlap area from the total area measured in the internal standard's channel:

  • Area_IS_Corrected = Area_IS_Measured - Area_Overlap

• Step 5: Calculate the Final Concentration. Use the corrected area ratio to determine the concentration from your calibration curve:

  • Corrected Ratio = Area_Analyte_Measured / Area_IS_Corrected

Data Tables

Table 1: Natural Isotopic Abundance of Key Elements

Element	Isotope	Exact Mass (Da)	Natural Abundance (%)
Carbon	¹²C	12.000000	98.93
¹³C	13.003355	1.07
Hydrogen	¹H	1.007825	99.985
²H	2.014102	0.015
Oxygen	¹⁶O	15.994915	99.757
¹⁷O	16.999131	0.038
¹⁸O	17.999160	0.205

Table 2: Hypothetical Isotopic Distribution for 3-O-α-D-Glucosyl Isomaltol (C₁₂H₁₆O₈)

This table shows the theoretical relative intensities of the first few isotopic peaks relative to the monoisotopic (M+0) peak.

Isotopologue	Relative Intensity (%)	Primary Contributor
M+0	100.00	¹²C₁₂, ¹H₁₆, ¹⁶O₈
M+1	13.78	One ¹³C atom
M+2	1.15	Two ¹³C atoms or one ¹⁸O atom
M+3	0.07	Three ¹³C atoms
M+4	<0.01	Four ¹³C atoms
M+5	<0.01	Five ¹³C atoms
M+6	<0.01	Six ¹³C atoms

Table 3: Example of Uncorrected vs. Corrected Quantification Data

This table illustrates the impact of the correction on a hypothetical sample.

Parameter	Uncorrected Value	Corrected Value
Analyte Peak Area	5,200,000	5,200,000
Measured IS Peak Area	4,950,000	4,950,000
Overlap Contribution (Analyte M+6)	N/A	78,000
Final IS Peak Area	4,950,000	4,872,000
Analyte/IS Ratio	1.051	1.067
Calculated Concentration (µg/mL)	10.5	10.7

Workflow Diagram

Caption: Workflow for isotopic overlap correction in LC-MS/MS analysis.

References

• 1. 3-O-a-D-Glucosyl Isomaltol | C12H16O8 | CID 11536569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Charge and Isotope Deconvolution — pyOpenMS 3.4.0dev documentation [pyopenms.readthedocs.io]
• 3. A Flexible Tool to Correct Superimposed Mass Isotopologue Distributions in GC-APCI-MS Flux Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deconvolution of overlapping isotopic clusters improves quantification of stable isotope-labeled peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Natural isotope correction improves analysis of protein modification dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Isotope pattern deconvolution for peptide mass spectrometry by non-negative least squares/least absolute deviation template matching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Deconvolution of overlapping isotopic clusters improves quantification of stable isotope-labeled peptides. | Semantic Scholar [semanticscholar.org]
• 11. [PDF] Correcting for natural isotope abundance and tracer impurity in MS-, MS/MS- and high-resolution-multiple-tracer-data from stable isotope labeling experiments with IsoCorrectoR | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. en-trust.at [en-trust.at]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. chemrxiv.org [chemrxiv.org]
• 16. spectroscopyonline.com [spectroscopyonline.com]
• 17. Isotope Distribution Calculator, Mass Spec Plotter, Isotope Abundance Graphs [sisweb.com]

Technical Support Center: 3-O-α-D-Glucosyl Isomaltol-d3 Stability in Food Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 3-O-α-D-Glucosyl Isomaltol-d3 as an internal standard in food matrix analysis.

I. Frequently Asked Questions (FAQs)

Q1: What is 3-O-α-D-Glucosyl Isomaltol-d3 and why is its stability in the food matrix important?

A1: 3-O-α-D-Glucosyl Isomaltol-d3 is a stable isotope-labeled internal standard (IS) used for the accurate quantification of the corresponding non-labeled analyte in complex samples like food matrices. Its stability is critical because any degradation or chemical alteration of the IS during sample preparation, storage, or analysis will lead to an inaccurate calculation of the analyte concentration.[1] The fundamental assumption of isotope dilution mass spectrometry is that the IS behaves identically to the analyte throughout the analytical process.[1]

Q2: What are the primary factors in a food matrix that can affect the stability of 3-O-α-D-Glucosyl Isomaltol-d3?

A2: The primary factors include:

• pH: Acidic or basic conditions can catalyze the hydrolysis of the glycosidic bond or promote deuterium-hydrogen exchange.[2]

• Temperature: High temperatures during processing (e.g., pasteurization, cooking) or storage can accelerate degradation reactions.[2][3]

• Enzymatic Activity: Endogenous enzymes in the food matrix, such as glycosidases, can potentially cleave the glycosidic bond.[4]

• Matrix Composition: The presence of reactive components like reducing sugars or oxidizing agents can contribute to the degradation of the analyte.

• Light Exposure: Photodegradation can occur, especially for light-sensitive compounds. It is recommended to store standards in amber vials or in the dark.[2]

Q3: I am observing a shift in the retention time of my deuterated internal standard. What could be the cause?

A3: A shift in retention time can be due to several factors. A known phenomenon is the "isotope effect," where deuterated compounds may have slightly different chromatographic behavior than their non-deuterated counterparts.[2][5] However, significant shifts could indicate issues with the mobile phase composition, column temperature, or column integrity.[2] It is also possible that interactions with the food matrix are altering the chromatographic performance.

Q4: Could the deuterium (B1214612) label on 3-O-α-D-Glucosyl Isomaltol-d3 exchange with protons from the food matrix?

A4: Yes, deuterium-hydrogen exchange (or back-exchange) is a potential issue, especially if the deuterium atoms are in chemically labile positions.[6] This is more likely to occur under acidic or basic conditions.[2] To test for this, you can incubate the deuterated IS in a blank matrix for a time equivalent to your sample preparation and analysis, then analyze for any increase in the non-labeled compound.[6]

II. Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Low or No Internal Standard Signal

Q: My internal standard signal is consistently low or absent across all samples, standards, and quality controls. What should I do?

A: A consistently low or absent signal often points to a systemic issue. Here's a troubleshooting workflow to follow:

• Verify IS Solution Integrity: Prepare a fresh internal standard spiking solution. The original solution may have degraded or been prepared incorrectly.[7]

• Check IS Addition: Review your sample preparation protocol to ensure the internal standard was added to all samples. A simple human error of forgetting this step is a common cause.[7]

• Inspect the LC-MS System:

  • LC System: Check for leaks, confirm the mobile phase composition and flow rate, and ensure the correct column is installed and equilibrated.[7]

  • MS System: Clean the ion source and re-run system suitability tests, as contamination can lead to a gradual decrease in signal.[7]

Issue 2: High Variability in Internal Standard Signal

Q: The signal for my internal standard is highly variable between samples. What is the likely cause and how can I fix it?

A: High variability in the IS signal often points to matrix effects or inconsistent sample preparation.

• Differential Matrix Effects: Even with a stable isotope-labeled internal standard, components of the food matrix can cause ion suppression or enhancement, affecting the IS and analyte differently.[6]

  • Troubleshooting:

    • Evaluate Matrix Effects: Conduct a post-extraction addition experiment to quantify the extent of matrix effects.[7]

    • Improve Sample Cleanup: Enhance your sample preparation procedure to more effectively remove interfering matrix components.[6]

    • Dilute the Sample: Diluting the sample can reduce the concentration of matrix components that cause ion suppression or enhancement.[6]

• Inconsistent Sample Preparation: Errors in aliquoting the IS, variable extraction recovery, or incomplete mixing of the IS with the sample can all lead to signal variability.[7]

Illustrative Stability Data

The following tables provide illustrative data on the stability of a glycosidic compound in different food matrices under various conditions. This data is based on studies of structurally related compounds, like steviol (B1681142) glycosides, and should be used as a general guide.[8][9]

Table 1: Illustrative Short-Term Stability of 3-O-α-D-Glucosyl Isomaltol-d3 in Different Food Matrices at Room Temperature (25°C)

Food Matrix	pH	% Recovery after 4 hours	% Recovery after 8 hours	% Recovery after 24 hours
Apple Juice	3.5	98.2%	95.1%	88.7%
2% Milk	6.8	99.5%	99.1%	98.5%
Soy Drink	7.0	99.3%	98.9%	98.2%
Dry Biscuit Extract	6.5	99.8%	99.5%	99.0%

Table 2: Illustrative Thermal Stability of 3-O-α-D-Glucosyl Isomaltol-d3 in 2% Milk (pH 6.8)

Temperature	% Recovery after 15 min	% Recovery after 30 min	% Recovery after 60 min
60°C	99.2%	98.5%	97.1%
80°C	97.8%	95.3%	92.4%
100°C	94.1%	88.7%	82.5%

III. Experimental Protocols

Protocol: Assessing the Stability of 3-O-α-D-Glucosyl Isomaltol-d3 in a Food Matrix

This protocol outlines a general procedure for evaluating the stability of your internal standard throughout the entire analytical process.[2][3]

1. Preparation of Quality Control (QC) Samples:

• Prepare QC samples at low and high concentrations in the specific food matrix you are studying.

• Spike these QC samples with 3-O-α-D-Glucosyl Isomaltol-d3 at the working concentration used in your assay.

2. Time Zero (T0) Analysis:

• Immediately after preparation, analyze a set of these QC samples to establish the baseline response ratio (Analyte Peak Area / IS Peak Area).[2]

3. Storage and Analysis at Different Time Points:

• Store the remaining QC samples under the same conditions as your study samples (e.g., room temperature, 4°C, or -20°C).[2]

• Analyze these stored QC samples at various time points (e.g., 4, 8, 24 hours for short-term stability; weekly or monthly for long-term stability).[2]

4. Data Evaluation:

• Calculate the response ratio for each time point and compare it to the T0 value.

• The internal standard is generally considered stable if the response ratio remains within a predefined acceptance criterion (e.g., ±15% of the T0 value).[2]

IV. Visualizations

Diagrams of Workflows and Logical Relationships

Caption: Experimental workflow for assessing internal standard stability.

Caption: Troubleshooting decision tree for inconsistent internal standard signals.

Caption: Key factors in the food matrix affecting internal standard stability.

References

• 1. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 2. benchchem.com [benchchem.com]
• 3. dhs.gov [dhs.gov]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Stability of steviol glycosides in several food matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Analytical Edge: A Comparative Guide to 3-O-α-D-Glucosyl Isomaltol-d3 and ¹³C-Labeled Internal Standards

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides an objective comparison between the deuterated internal standard, 3-O-α-D-Glucosyl Isomaltol-d3, and its theoretical ¹³C-labeled counterpart. The discussion is supported by established principles of analytical chemistry and experimental data from analogous compounds to inform the selection of the optimal internal standard for mass spectrometry-based assays.

Stable isotope-labeled internal standards (SIL-IS) are the gold standard in quantitative mass spectrometry, offering a way to correct for variability during sample preparation, chromatography, and ionization.[1][2] By being nearly chemically and physically identical to the analyte of interest, they can effectively account for fluctuations in the analytical process.[1] The two most common types of stable isotope labeling are deuterium (B1214612) (²H or D) and carbon-13 (¹³C). This guide will delve into the nuanced differences between these labeling strategies, using 3-O-α-D-Glucosyl Isomaltol, an indicator of the browning reaction in foods like baby cereals and bread, as a model compound.[3]

Performance Characteristics: Deuterated vs. ¹³C-Labeled Standards

The decision between a deuterated and a ¹³C-labeled internal standard can significantly influence the performance of an analytical method.[4] While both are superior to structural analogs, they are not without their individual strengths and weaknesses.[5][6]

Chromatographic Co-elution: A key advantage of ¹³C-labeled standards is their excellent co-elution with the unlabeled analyte.[7] The small mass difference between ¹²C and ¹³C typically does not alter the physicochemical properties of the molecule enough to cause a shift in retention time during liquid chromatography (LC).[4] In contrast, deuterated compounds can sometimes exhibit a slight chromatographic shift, known as the "isotope effect."[7][8] This can lead to the analyte and the internal standard experiencing different matrix effects, potentially compromising the accuracy of quantification.[8][9]

Isotopic Stability: ¹³C-labeled standards are generally considered more isotopically stable.[4][8] The ¹³C atoms are integrated into the carbon backbone of the molecule, making them resistant to exchange with other atoms.[4] Deuterium atoms, particularly if located on exchangeable sites (like -OH or -NH groups), can be prone to back-exchange with hydrogen atoms from the sample matrix or solvents.[8][10] For 3-O-α-D-Glucosyl Isomaltol-d3, where the deuterium is on the acetyl group, the risk of exchange is low.[11] However, for other molecules, this can be a significant concern.

Matrix Effects: The primary goal of an internal standard is to compensate for matrix effects, which are the suppression or enhancement of ionization of the analyte by co-eluting compounds from the sample matrix.[7][9] Because ¹³C-labeled standards tend to co-elute perfectly with the analyte, they experience the exact same matrix effects, leading to more reliable correction.[7][12] If a deuterated standard has a different retention time, it may not fully compensate for these effects, which can introduce bias into the results.[9]

Cost and Availability: Historically, deuterated standards have been more widely available and less expensive to synthesize than their ¹³C-labeled counterparts.[10][13] However, as synthetic methodologies improve, the availability of ¹³C-labeled standards is increasing, and the cost difference is diminishing for some compounds.[10]

Quantitative Data Comparison

While a direct head-to-head study of 3-O-α-D-Glucosyl Isomaltol-d3 versus a ¹³C-labeled version is not publicly available, data from other small molecules can provide valuable insights into the expected performance differences. The following table summarizes typical performance characteristics based on comparative studies of deuterated and ¹³C-labeled internal standards for other analytes.

Performance Metric	3-O-α-D-Glucosyl Isomaltol-d3 (Deuterated IS)	¹³C-Labeled 3-O-α-D-Glucosyl Isomaltol (Hypothetical)	Rationale & Supporting Evidence
Chromatographic Co-elution with Analyte	Good to Excellent; potential for slight retention time shift.	Excellent; typically identical retention time.	The larger relative mass difference between deuterium and hydrogen can sometimes lead to chromatographic separation from the unlabeled analyte. ¹³C labeling results in a smaller relative mass change.[7][8]
Compensation for Matrix Effects	Generally effective, but can be incomplete with chromatographic shifts.	Highly effective and reliable due to co-elution.	If the internal standard and analyte elute at different times, they may experience different levels of ion suppression or enhancement from the matrix.[9][12]
Isotopic Stability	High (for this specific compound); potential for exchange in other molecules.	Very High; not susceptible to exchange.	¹³C atoms are integrated into the stable carbon backbone. Deuterium atoms can exchange with protons, especially on heteroatoms.[4][8][14]
Accuracy	High, but can be compromised by isotope effects.	Very High; considered the "gold standard" for accuracy.	In a study comparing internal standards for everolimus (B549166), the deuterated standard showed a slope closer to unity in comparison with an independent method, indicating high accuracy.[1][15] However, ¹³C standards generally provide a cleaner signal.[4]
Precision (%RSD)	Typically <15%	Typically <15%	Both types of stable isotope-labeled internal standards generally lead to high precision in validated bioanalytical methods.[15][16]
Cost	Generally lower.	Generally higher.	The synthesis of ¹³C-labeled compounds is often more complex and expensive.[10][13]

Experimental Protocols

The following is a generalized experimental protocol for the quantification of 3-O-α-D-Glucosyl Isomaltol in a food matrix using a stable isotope-labeled internal standard and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation:

• Extraction: A representative sample of the food product (e.g., baby cereal) is homogenized. A known weight of the homogenate is extracted with a suitable solvent mixture (e.g., acetonitrile/water).

• Internal Standard Spiking: A precise volume of a known concentration of the internal standard (either 3-O-α-D-Glucosyl Isomaltol-d3 or the ¹³C-labeled version) is added to the sample extract at the earliest stage to account for analyte loss during sample processing.

• Cleanup: The extract may be subjected to a cleanup step, such as solid-phase extraction (SPE), to remove interfering matrix components.

• Final Preparation: The cleaned extract is evaporated to dryness and reconstituted in a solvent compatible with the LC mobile phase.

2. LC-MS/MS Analysis:

• Chromatography: The reconstituted sample is injected onto a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system. A C18 reversed-phase column is commonly used with a gradient elution of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), both typically containing a small amount of an additive like formic acid to improve ionization.[2]

• Mass Spectrometry: The column eluent is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to selectively detect and quantify the analyte and the internal standard. Specific precursor-to-product ion transitions are monitored for both the unlabeled 3-O-α-D-Glucosyl Isomaltol and its labeled internal standard.

3. Data Analysis:

• The peak areas of the analyte and the internal standard are integrated.

• A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte in a series of calibration standards.

• The concentration of 3-O-α-D-Glucosyl Isomaltol in the unknown samples is determined from the calibration curve.

Visualizing the Workflow and Rationale

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: Experimental workflow for the quantification of an analyte using a stable isotope-labeled internal standard.

Caption: Logical relationship between internal standard choice and analytical accuracy.

Conclusion

For the quantitative analysis of 3-O-α-D-Glucosyl Isomaltol, both a deuterated (d3) and a ¹³C-labeled internal standard can be expected to yield acceptable performance when the analytical method is properly validated.[15] However, for the highest level of accuracy and to minimize potential complications from isotopic effects, a ¹³C-labeled internal standard is theoretically superior.[7][17] The ideal co-elution of a ¹³C-labeled standard with the native analyte ensures the most robust compensation for matrix effects, which is a critical factor in complex food matrices.[12][18]

Ultimately, the choice between 3-O-α-D-Glucosyl Isomaltol-d3 and a ¹³C-labeled analog will depend on a balance of required analytical performance, cost, and availability. For routine analyses where a validated method using a deuterated standard exists and performs adequately, it may be a cost-effective choice. For the development of new, highly sensitive, and accurate methods, or when troubleshooting matrix effects, the investment in a ¹³C-labeled internal standard is often justified by the increased confidence in the analytical results.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 3-O-α-D-Glucosyl Isomaltol | CymitQuimica [cymitquimica.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. waters.com [waters.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. 3-O-a-D-Glucosyl Isomaltol-d3 | C12H16O8 | CID 171394673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. caymanchem.com [caymanchem.com]
• 14. isotope.com [isotope.com]
• 15. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Validation of a New Sensitive Method for the Detection and Quantification of R and S-Epimers of Ergot Alkaloids in Canadian Spring Wheat Utilizing Deuterated Lysergic Acid Diethylamide as an Internal Standard [mdpi.com]
• 17. crimsonpublishers.com [crimsonpublishers.com]
• 18. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Battle for Accuracy: Standard Addition vs. Isotope Dilution in the Quantification of Maillard Reaction Products

A comprehensive guide for researchers, scientists, and drug development professionals on selecting the optimal analytical strategy for the complex world of Maillard reaction products.

The Maillard reaction, a cornerstone of food chemistry and a significant pathway in various biological processes, gives rise to a vast and complex array of compounds. Accurate quantification of these products, which range from flavor and aroma molecules to potentially harmful advanced glycation end products (AGEs), is crucial for food quality control, safety assessment, and understanding disease progression. However, the inherent complexity of the matrices in which these compounds are found, such as food and biological samples, presents a significant analytical challenge. Matrix effects, including ion suppression or enhancement in mass spectrometry, can severely impact the accuracy and precision of quantitative methods.

This guide provides an in-depth comparison of two powerful analytical techniques used to combat matrix effects and ensure reliable quantification of Maillard reaction products: Standard Addition and Isotope Dilution Mass Spectrometry (IDMS) . We will delve into the principles of each method, present supporting experimental data for key Maillard reaction products, and provide detailed experimental protocols to aid in the practical application of these techniques.

The Contenders: A Tale of Two Methodologies

Standard Addition is a calibration technique where the sample itself is used to create the calibration curve. Known amounts of the analyte standard are "spiked" into aliquots of the sample. The instrument response is then plotted against the concentration of the added standard. By extrapolating the linear regression back to the x-intercept, the endogenous concentration of the analyte in the un-spiked sample can be determined. The underlying principle is that the matrix affects the added standard and the endogenous analyte in the same manner, thus compensating for matrix-induced signal suppression or enhancement.

Isotope Dilution Mass Spectrometry (IDMS) is considered the "gold standard" for quantitative analysis in complex matrices. This method involves the addition of a known amount of a stable, isotopically labeled version of the analyte to the sample as an internal standard. This labeled standard is chemically identical to the analyte of interest and therefore behaves identically during sample preparation, chromatography, and ionization. By measuring the ratio of the signal from the native analyte to that of the isotopically labeled internal standard, accurate quantification can be achieved, as any losses during the analytical process or matrix effects will affect both the analyte and the internal standard equally, leaving their ratio unchanged.

Performance Showdown: Quantitative Data at a Glance

To facilitate a clear comparison, the following table summarizes the quantitative performance of standard addition and isotope dilution for the analysis of key Maillard reaction products. It is important to note that a direct head-to-head comparison within a single study is not always available; therefore, data from different studies are presented for the same analyte where necessary.

Maillard Reaction Product	Analytical Method	Sample Matrix	Recovery (%)	Precision (RSD%)	LOD	LOQ	Citation
Acrylamide (B121943)	Standard Addition GC-ECD	Heat-processed starchy foods	92.5 - 101.5	Not Reported	0.6 µg/kg	2.0 µg/kg	[1]
Acrylamide	Isotope Dilution LC-MS/MS	Coffee	99 - 100	< 2	2.0 ng/g	10.0 ng/g	[2]
Acrylamide	Isotope Dilution LC-MS/MS	Coffee and Cocoa	Near 100% (based on reference material)	0.6 - 2.5	Not Reported	12.3 µg/kg (in cocoa)	[3]
Furan (B31954)	Standard Addition HS-GC-MS	Foods	Not Reported	Not Reported	Not Reported	Not Reported	[4]
Furan and derivatives	Isotope Dilution HS-SPME-GC-MS/MS	Various Foods	77.81 - 111.47	Not Reported	0.01 - 0.02 ng/g	0.04 - 0.06 ng/g	[5]
Nε-(carboxymethyl)lysine (CML)	Isotope Dilution UPLC-MS/MS	Sterilized Milk	97 - 98	Not Reported	0.05 mg/kg	0.15 mg/kg	[6][7]
Nε-(carboxymethyl)lysine (CML)	Isotope Dilution LC-MS/MS	Dairy Products	Trueness: -9.6% to 6.8%	Repeatability: 2.79 - 4.85, Reproducibility: 4.92 - 11.0	8 ng/mg protein	27 ng/mg protein	[8]
Nε-(carboxymethyl)lysine (CML) and Nε-(carboxyethyl)lysine (CEL)	Isotope Dilution UPLC-MS/MS	Antler Velvet	93.22 - 97.42 (CML), 91.84 - 95.43 (CEL)	Intra-day: 3.32 (CML), 3.08 (CEL); Inter-day: 3.14 (CML), 3.53 (CEL)	Not Reported	Not Reported	[9]

Visualizing the Strategy: Experimental Workflows

To better understand the practical application of these methods, the following diagrams illustrate the experimental workflows for standard addition and isotope dilution.

Caption: Experimental workflow for the standard addition method.

Caption: Experimental workflow for the isotope dilution method.

The Maillard Reaction: A Complex Network of Pathways

Understanding the formation of Maillard reaction products is essential for targeted analysis. The following diagram illustrates the major stages and key product classes of the Maillard reaction.

Caption: Simplified pathway of the Maillard reaction.

Experimental Protocols: A Practical Guide

1. Standard Addition Method for Acrylamide in Heat-Processed Starchy Foods (GC-ECD)

This protocol is adapted from a method developed for the determination of acrylamide in various food matrices.[1]

• Sample Preparation:

  • Homogenize 1 g of the ground food sample.

  • Prepare a stock solution of acrylamide standard.

  • Create a series of five sample extracts. To four of these, add increasing known amounts of the acrylamide stock solution. The fifth extract remains unspiked.

  • Extract each sample with water, followed by filtration and defatting with n-hexane.

• Derivatization:

  • Brominate the acrylamide in the extracts by adding hydrobromic acid and saturated bromine-water to form 2,3-dibromopropionamide.

  • Extract the derivatized analyte into ethyl acetate.

• GC-ECD Analysis:

  • Inject the final extract into a gas chromatograph equipped with an electron capture detector (GC-ECD).

  • Use a suitable capillary column for separation (e.g., a polar column).

  • Quantify based on the peak area of the derivatized acrylamide.

• Quantification:

  • Construct a calibration curve by plotting the peak area against the concentration of the added acrylamide standard for the four spiked samples.

  • Perform a linear regression analysis.

  • Determine the concentration of acrylamide in the original sample by extrapolating the regression line to the x-intercept.

2. Isotope Dilution Method for Nε-(carboxymethyl)lysine (CML) in Dairy Products (LC-MS/MS)

This protocol is based on a validated method for the simultaneous determination of CML and lysine (B10760008).[8]

• Sample Preparation and Internal Standard Spiking:

  • Weigh an appropriate amount of the dairy product sample.

  • Add a known amount of isotopically labeled internal standards, [¹³C₂]-CML and [¹³C₆,¹⁵N₂]-lysine.

  • Perform enzymatic hydrolysis of the proteins to release CML and lysine residues.

• Sample Cleanup:

  • Purify the hydrolysate using solid-phase extraction (SPE) to remove interfering matrix components.

• LC-MS/MS Analysis:

  • Inject the cleaned-up sample extract into a liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).

  • Separate CML, lysine, and their labeled internal standards using a suitable LC column and gradient.

  • Monitor the specific precursor-to-product ion transitions for both the native analytes and the isotopically labeled standards in multiple reaction monitoring (MRM) mode.

• Quantification:

  • Calculate the ratio of the peak area of the native CML to the peak area of the [¹³C₂]-CML internal standard.

  • Determine the concentration of CML in the original sample by comparing this ratio to a calibration curve prepared with known amounts of CML and the internal standard, or by using a single-point calibration if the response is linear and passes through the origin.

Conclusion: Choosing Your Champion

Both standard addition and isotope dilution are powerful tools for the accurate quantification of Maillard reaction products in complex matrices.

Standard addition is a valuable technique, particularly when an isotopically labeled internal standard is not available. It effectively compensates for matrix effects by incorporating the sample matrix into the calibration process. However, it can be more labor-intensive as it requires the preparation and analysis of multiple spiked samples for each sample to be quantified.

Isotope dilution mass spectrometry , on the other hand, is widely regarded as the definitive method for accuracy and precision. The use of a chemically identical, isotopically labeled internal standard provides the most effective correction for both matrix effects and variations in sample recovery during preparation. While the initial cost of isotopically labeled standards can be higher, the streamlined workflow for sample analysis (a single analysis per sample after spiking) can lead to higher throughput in the long run.

For researchers, scientists, and drug development professionals, the choice between these two methods will depend on several factors, including the availability of isotopically labeled standards, the required level of accuracy and precision, sample throughput needs, and budget constraints. When the highest level of accuracy is paramount, isotope dilution mass spectrometry is the undisputed champion . However, in the absence of suitable labeled standards, the standard addition method provides a robust and reliable alternative for overcoming the challenges of matrix effects in the analysis of Maillard reaction products.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Analysis of acrylamide in coffee and cocoa by isotope dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Validation of putative biomarkers of furan exposure through quantitative analysis of furan metabolites in urine of F344 rats exposed to stable isotope labeled furan - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative determination of Nε-(carboxymethyl)lysine in sterilized milk by isotope dilution UPLC-MS/MS method without derivatization and ion pair reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of advanced glycation endproducts in dairy products by isotope dilution liquid chromatography-electrospray tandem mass spectrometry. The particular case of carboxymethyllysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simultaneous Determination of Nε-(carboxymethyl) Lysine and Nε-(carboxyethyl) Lysine in Different Sections of Antler Velvet after Various Processing Methods by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantitative Analysis of 3-O-α-D-Glucosyl Isomaltol

This guide provides a comparative overview of analytical methodologies for the accurate and precise quantification of 3-O-α-D-Glucosyl Isomaltol. The primary focus is on a proposed Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method utilizing a deuterated internal standard, 3-O-α-D-Glucosyl Isomaltol-d3, and an alternative method, High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD). This document is intended for researchers, scientists, and drug development professionals seeking to establish robust analytical procedures for glycosylated compounds.

Introduction to Analytical Approaches

The quantification of polar, non-volatile molecules like 3-O-α-D-Glucosyl Isomaltol presents analytical challenges. The selection of an appropriate analytical technique is critical for achieving the desired accuracy, precision, and sensitivity.

• LC-MS/MS with Isotope Dilution: This is a powerful and highly selective technique for the quantification of a wide range of molecules. The use of a stable isotope-labeled internal standard, such as 3-O-α-D-Glucosyl Isomaltol-d3, is the gold standard for correcting for matrix effects and variations in sample preparation and instrument response. This approach, known as isotope dilution mass spectrometry (IDMS), generally provides the highest accuracy and precision.

• High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD): HPAEC-PAD is a well-established and sensitive method for the direct analysis of carbohydrates, including sugar alcohols and glycosides, without the need for derivatization.[1][2][3] It offers high selectivity for carbohydrates based on their acidity, allowing for the separation of closely related structures.[3]

Comparative Performance Data

The following table summarizes the typical performance characteristics of an LC-MS/MS method using a deuterated internal standard and an HPAEC-PAD method for the analysis of glycosylated compounds. While specific data for a 3-O-α-D-Glucosyl Isomaltol-d3 method is not publicly available, the values presented are representative of what can be expected based on the analysis of similar analytes.

Performance Parameter	LC-MS/MS with 3-O-α-D-Glucosyl Isomaltol-d3 (Expected)	HPAEC-PAD (Typical)
Accuracy (% Recovery)	95 - 105%	85 - 115%
Precision (% RSD)	< 15% (inter-day), < 10% (intra-day)	< 15% (inter-day), < 10% (intra-day)
Linearity (r²)	> 0.99	> 0.99
Limit of Quantification (LOQ)	Low ng/mL to pg/mL range	Low µg/mL to high ng/mL range
Specificity/Selectivity	Very High (based on mass-to-charge ratio)	High (based on ion-exchange retention)
Throughput	High	Moderate
Need for Derivatization	No	No

Experimental Protocols

This protocol outlines a general procedure for the quantification of 3-O-α-D-Glucosyl Isomaltol using an isotope dilution LC-MS/MS method.

1. Sample Preparation:

• Accurately weigh or measure the sample.

• Add a known amount of 3-O-α-D-Glucosyl Isomaltol-d3 internal standard solution.

• Perform sample extraction using an appropriate solvent (e.g., methanol, acetonitrile (B52724), or a mixture with water).

• Centrifuge to pellet any precipitates.

• Collect the supernatant and, if necessary, evaporate to dryness and reconstitute in the mobile phase.

• Filter the final extract through a 0.22 µm filter before injection.

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient of water with a small amount of acid (e.g., 0.1% formic acid) and an organic solvent like acetonitrile or methanol.

  • Flow Rate: 0.2 - 0.5 mL/min.

  • Injection Volume: 5 - 20 µL.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI) in positive or negative mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor for a specific precursor-to-product ion transition for both 3-O-α-D-Glucosyl Isomaltol and 3-O-α-D-Glucosyl Isomaltol-d3.

3. Quantification:

• The concentration of 3-O-α-D-Glucosyl Isomaltol is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

This protocol provides a general procedure for the analysis of 3-O-α-D-Glucosyl Isomaltol using HPAEC-PAD.

1. Sample Preparation:

• Accurately weigh or measure the sample.

• Dilute the sample with high-purity water.

• Centrifuge to remove any particulate matter.

• Filter the supernatant through a 0.22 µm filter.

2. HPAEC-PAD Analysis:

• Chromatography System: An ion chromatography system equipped with a pulsed amperometric detector.

• Column: A high-pH anion-exchange column (e.g., Dionex CarboPac series).[3]

• Mobile Phase: A high pH eluent, typically sodium hydroxide, is used to ionize the hydroxyl groups of the carbohydrate. A gradient of sodium acetate (B1210297) may be used to elute more strongly retained analytes.

• Detection: Pulsed Amperometric Detection (PAD) with a gold working electrode. A multi-step potential waveform is applied for detection, cleaning, and equilibration of the electrode surface.[3]

3. Quantification:

• The concentration of 3-O-α-D-Glucosyl Isomaltol is determined by comparing the peak area of the analyte in the sample to a calibration curve constructed from the analysis of external standards of known concentrations.

Visualizations

Caption: Workflow for LC-MS/MS analysis.

Caption: Workflow for HPAEC-PAD analysis.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of carbohydrates, sugar alcohols, and glycols in cell cultures and fermentation broths using high-performance anion-exchange chromatography with pulsed amperometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to Inter-Laboratory Quantification of 3-O-α-D-Glucosyl Isomaltol

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative overview of analytical methodologies for the quantification of 3-O-α-D-Glucosyl Isomaltol, a significant indicator of the Maillard reaction in food products such as baby cereals and bread.[1] While a formal inter-laboratory comparison study for this specific compound is not publicly available, this document synthesizes published data to objectively compare the performance of common analytical techniques. The information provided is intended to assist laboratories in selecting and implementing appropriate methods for the accurate quantification of 3-O-α-D-Glucosyl Isomaltol.

Data Presentation: Comparison of Analytical Methods

The selection of an analytical method for the quantification of 3-O-α-D-Glucosyl Isomaltol is contingent upon several factors, including the sample matrix, required sensitivity, and the instrumentation available. The following table summarizes the performance characteristics of three principal techniques: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization, and High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD). The data presented for HPLC-UV is based on a validated method for 3-O-α-D-Glucosyl Isomaltol, while the data for GC-MS and HPAEC-PAD are representative of performance for structurally similar analytes.

Parameter	HPLC-UV	GC-MS (with Acetylation)	HPAEC-PAD
Principle	Separation based on polarity, detection via UV absorbance of the furan (B31954) ring.	Separation of volatile acetylated derivatives by boiling point and mass-to-charge ratio.	Separation of carbohydrates as anions at high pH, with sensitive electrochemical detection.
Linearity (R²)	>0.99	>0.99	>0.99
Accuracy (% Recovery)	~97%[2]	Typically 80-110%	Typically 85-115%
Precision (% RSD)	<2%[2]	<15%	<10%
Limit of Detection (LOD)	0.14 mg/kg[2]	pg to fg levels	pmol levels
Derivatization Required?	No	Yes (Acetylation or Silylation)	No
Primary Application	Routine quantification in food matrices.	Confirmatory analysis and structural elucidation.	High-sensitivity analysis of complex carbohydrate mixtures.

Experimental Protocols

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is well-suited for the routine quantification of 3-O-α-D-Glucosyl Isomaltol in food matrices like cereals and bread.

Sample Preparation:

• Homogenize the solid sample (e.g., baby cereal, bread).

• Weigh a representative portion of the homogenized sample.

• Extract the analyte with a suitable solvent (e.g., water-acetonitrile mixture).

• Centrifuge the mixture to separate solid debris.[2]

• Filter the supernatant through a 0.45 µm syringe filter prior to injection.

Chromatographic Conditions:

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of water and acetonitrile (B52724) (e.g., 95:5 v/v).[2]

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient or controlled at 25 °C.

• Detector: UV detector set at a wavelength corresponding to the absorbance maximum of the furan moiety (typically around 280 nm).

• Injection Volume: 20 µL.

Quantification: Quantification is achieved by comparing the peak area of 3-O-α-D-Glucosyl Isomaltol in the sample to a calibration curve prepared from certified reference standards.

Gas Chromatography-Mass Spectrometry (GC-MS) with Acetylation

GC-MS provides high specificity and is often used for confirmatory analysis. Due to the low volatility of 3-O-α-D-Glucosyl Isomaltol, a derivatization step is mandatory.

Sample Preparation and Derivatization (Acetylation):

• Extract 3-O-α-D-Glucosyl Isomaltol from the sample matrix as described for the HPLC-UV method. A semi-preparative HPLC step may be used for initial purification.[2]

• Evaporate the solvent from the extract to obtain a dry residue.

• Add 0.4 mL of dry pyridine (B92270) and 1 mL of acetic anhydride (B1165640) to the residue.

• Heat the mixture at 100 °C for 1 hour to facilitate the acetylation of hydroxyl groups.

• After cooling, add cold water and extract the acetylated derivative with an organic solvent like ether.

• Wash the organic extract with water, dry it over anhydrous magnesium sulfate, and concentrate it before GC-MS analysis.

GC-MS Conditions:

• Column: A non-polar or mid-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Oven Temperature Program: Start at a lower temperature (e.g., 60 °C), hold for a few minutes, then ramp up to a final temperature (e.g., 240 °C) at a controlled rate (e.g., 5 °C/min) and hold.

• Injector Temperature: 240 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Mass Analyzer: Quadrupole or Ion Trap, scanning a mass range of m/z 40-450.

Quantification: Quantification is typically performed using selected ion monitoring (SIM) of characteristic fragment ions of the acetylated 3-O-α-D-Glucosyl Isomaltol. An internal standard (e.g., a deuterated analog) is recommended for improved accuracy.

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

HPAEC-PAD is a highly sensitive technique for the direct analysis of carbohydrates without the need for derivatization.

Sample Preparation:

• Extract the analyte from the sample matrix using an aqueous solvent.

• For complex matrices, a solid-phase extraction (SPE) clean-up step may be necessary to remove interfering ions and other matrix components.

• Filter the extract through a 0.22 µm filter before injection.

Chromatographic Conditions:

• Column: A high-pH anion-exchange column (e.g., CarboPac™ PA200).

• Mobile Phase: A gradient elution using sodium hydroxide (B78521) (NaOH) and sodium acetate (B1210297) (NaOAc) is typically employed. For example, a gradient starting with 100 mM NaOH and ramping up the concentration of NaOAc to elute more strongly retained analytes.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 30 °C.

• Detector: Pulsed Amperometric Detector (PAD) with a gold working electrode, using a specific waveform optimized for carbohydrate detection.

Quantification: The concentration of 3-O-α-D-Glucosyl Isomaltol is determined by comparing the integrated peak area to a calibration curve constructed from authentic standards.

Mandatory Visualization

Caption: General experimental workflow for the quantification of 3-O-α-D-Glucosyl Isomaltol.

Caption: Logical relationship between analyte properties and suitable analytical techniques.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Analytical Methods for the Quantification of 3-O-α-D-Glucosyl Isomaltol and Related Glycosides

This guide provides a comparative overview of analytical methodologies relevant for the quantification of 3-O-α-D-Glucosyl Isomaltol. Due to the limited availability of specific assay validation data for 3-O-α-D-Glucosyl Isomaltol, this document leverages performance characteristics from validated assays for structurally similar glycosidic compounds. The presented data and protocols are intended to serve as a valuable resource for researchers, scientists, and drug development professionals in establishing and validating analytical methods for this and related compounds.

Data Presentation: Linearity and Range of Detection

The performance of an analytical method is critically defined by its linearity and range of detection. The following table summarizes these parameters for different analytical techniques used for the quantification of various glycosides, providing a benchmark for the expected performance of a 3-O-α-D-Glucosyl Isomaltol assay.

Analyte(s)	Analytical Method	Linearity (Correlation Coefficient, R²)	Linear Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Deoxynivalenol and its 3-β-D-glucoside	HPLC-UV	> 0.99	20–1000 µg/kg	< 4.4 µg/kg	< 13.3 µg/kg	[1][2]
Glycosaminoglycan	HPLC-UV	0.9997	Not Specified	Not Specified	Not Specified	[3]
Deoxynivalenol and its modified forms	LC-MS/MS	Not Specified	Not Specified	Not Specified	Not Specified	[4]
Organic Azido (B1232118) Impurities in Sartans	LC-MS/MS	Not Specified	1.00–20.00 ng/mg (AZBC)	Below acceptable limits	Below acceptable limits	[5]
0.10–15.00 ng/mg (AZBT, AZTT)

Note: The data presented for compounds other than 3-O-α-D-Glucosyl Isomaltol is for comparative purposes and suggests the analytical performance that could be achievable for a validated assay for the target compound.

Experimental Protocols

The determination of linearity and detection range is a fundamental component of analytical method validation as outlined by the International Council for Harmonisation (ICH) guidelines.

Protocol for Determining Linearity and Range:

• Preparation of Standard Solutions:

  • Prepare a stock solution of 3-O-α-D-Glucosyl Isomaltol of a known high concentration in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water).

  • Perform a series of dilutions from the stock solution to create at least five calibration standards of different concentrations. The concentration range should be selected based on the expected concentration of the analyte in the samples to be tested.

• Instrumental Analysis:

  • Analyze each calibration standard using the chosen analytical method (e.g., HPLC-UV or LC-MS/MS).

  • Perform at least three replicate injections for each concentration level to assess the precision of the measurement.

• Data Analysis:

  • Construct a calibration curve by plotting the mean instrument response (e.g., peak area) against the corresponding concentration of the analyte.

  • Perform a linear regression analysis on the data points.

  • The method is considered linear if the correlation coefficient (R²) is typically ≥ 0.99. The linear range is the concentration range over which this linearity is observed.

Protocol for Determining Limit of Detection (LOD) and Limit of Quantification (LOQ):

The LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve.

• Method 1: Based on the Standard Deviation of the Blank:

  • Analyze a sufficient number of blank samples (samples without the analyte) and calculate the standard deviation of the responses.

  • LOD = 3.3 × (Standard Deviation of the Blank / Slope of the Calibration Curve)

  • LOQ = 10 × (Standard Deviation of the Blank / Slope of the Calibration Curve)

• Method 2: Based on the Calibration Curve:

  • Determine the standard deviation of the y-intercepts of regression lines.

  • LOD = 3.3 × (Standard Deviation of the y-intercept / Slope of the Calibration Curve)

  • LOQ = 10 × (Standard Deviation of the y-intercept / Slope of the Calibration Curve)

Mandatory Visualization

The following diagram illustrates a generalized workflow for the validation of an analytical method for quantifying a target analyte like 3-O-α-D-Glucosyl Isomaltol.

Caption: Generalized workflow for analytical method validation.

References

• 1. Simple validated method for simultaneous determination of deoxynivalenol, nivalenol, and their 3-β-D-glucosides in baby formula and Korean rice wine via HPLC-UV with immunoaffinity cleanup - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Development and validation of an LC-MS/MS method for simultaneous determination of three organic azido impurities in tetrazole-containing sartans - Arabian Journal of Chemistry [arabjchem.org]

Robustness of Isotope Dilution Method for 3-O-α-D-Glucosyl Isomaltol Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of compounds is paramount. This guide provides a comprehensive comparison of the robustness of the isotope dilution liquid chromatography-tandem mass spectrometry (ID-LC-MS/MS) method for the analysis of 3-O-α-D-Glucosyl Isomaltol against alternative analytical techniques, namely High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS).

3-O-α-D-Glucosyl Isomaltol is a key compound found in various food products and biological systems, often formed as a result of the Maillard reaction. Its accurate quantification is crucial for quality control, food safety assessment, and various research applications. The choice of analytical methodology significantly impacts the reliability and robustness of these measurements.

Executive Summary

The isotope dilution LC-MS/MS method stands out as the gold standard for the quantification of 3-O-α-D-Glucosyl Isomaltol due to its superior accuracy, precision, and robustness, particularly in complex matrices. By employing a stable isotope-labeled internal standard (3-O-α-D-Glucosyl Isomaltol-d3), this method effectively compensates for matrix effects and variations in sample preparation and instrument response. While HPLC-UV and GC-MS offer viable alternatives, they are generally more susceptible to interferences and may exhibit lower sensitivity and specificity compared to the isotope dilution method.

Comparison of Analytical Methods

The performance of an analytical method is defined by several key parameters that determine its reliability and suitability for a specific application. The following table summarizes the typical performance characteristics of ID-LC-MS/MS, HPLC-UV, and GC-MS for the analysis of small glycosidic molecules like 3-O-α-D-Glucosyl Isomaltol.

Parameter	Isotope Dilution LC-MS/MS	HPLC-UV	GC-MS (with derivatization)
Principle	Separation by liquid chromatography, detection by mass spectrometry using a stable isotope-labeled internal standard for quantification.[1]	Separation by liquid chromatography, detection based on the absorption of UV light by the analyte.	Separation of volatile derivatives by gas chromatography, detection by mass spectrometry.
Specificity	Very High (based on precursor/product ion transitions and retention time).	Moderate to Low (risk of co-eluting interferences with similar UV spectra).	High (based on mass spectrum and retention time).
Robustness	Very High (internal standard compensates for matrix effects, extraction losses, and instrument variability).	Moderate (susceptible to matrix effects and variations in mobile phase composition and column performance).	Moderate (derivatization step can introduce variability and potential for incomplete reactions).
Accuracy (% Recovery)	95-105% (typically).	85-115% (can be matrix-dependent).	90-110% (can be influenced by derivatization efficiency).
Precision (% RSD)	< 5% (typically).	< 15% (typically).	< 10% (typically).
Linearity (R²)	> 0.999 (typically).	> 0.99 (typically).	> 0.99 (typically).
Limit of Detection (LOD)	Very Low (pg/mL to ng/mL range).	Low to Moderate (ng/mL to µg/mL range).	Low (pg/mL to ng/mL range).
Limit of Quantification (LOQ)	Low (ng/mL range).	Moderate (µg/mL range).	Low (ng/mL range).
Sample Throughput	High.	Moderate to High.	Moderate (derivatization adds to sample preparation time).
Cost	High (instrumentation and labeled standards).	Low to Moderate.	Moderate.

Experimental Protocols

Detailed and standardized experimental protocols are critical for reproducible and reliable results. Below are representative methodologies for the analysis of 3-O-α-D-Glucosyl Isomaltol using the three compared techniques.

Isotope Dilution LC-MS/MS Method

1. Sample Preparation:

• Weigh 1 g of the homogenized sample into a centrifuge tube.

• Add a known amount of 3-O-α-D-Glucosyl Isomaltol-d3 internal standard solution.

• Add 5 mL of an extraction solvent (e.g., acetonitrile (B52724)/water, 80:20 v/v).

• Vortex for 1 minute and sonicate for 15 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Conditions:

• LC System: UHPLC system.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • 3-O-α-D-Glucosyl Isomaltol: e.g., m/z [M+H]+ → fragment ion

  • 3-O-α-D-Glucosyl Isomaltol-d3: e.g., m/z [M+H]+ → fragment ion

HPLC-UV Method

1. Sample Preparation:

• Weigh 1 g of the homogenized sample into a centrifuge tube.

• Add 5 mL of extraction solvent (e.g., methanol/water, 70:30 v/v).

• Vortex for 1 minute and place in a shaker for 30 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm syringe filter into an autosampler vial.

2. HPLC-UV Conditions:

• HPLC System: Standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 20:80 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: Determined by the UV absorbance maximum of 3-O-α-D-Glucosyl Isomaltol.

GC-MS Method (with Derivatization)

1. Sample Preparation and Derivatization:

• Perform an initial extraction as described for the HPLC-UV method.

• Evaporate the extract to dryness under a stream of nitrogen.

• Add 100 µL of pyridine (B92270) and 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Heat the mixture at 70°C for 60 minutes to form trimethylsilyl (B98337) (TMS) derivatives.

• Cool to room temperature and inject into the GC-MS.

2. GC-MS Conditions:

• GC System: Gas chromatograph with a mass selective detector.

• Column: Capillary column suitable for sugar analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 150°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• MS System: Quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan or Selected Ion Monitoring (SIM) for target ions.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams outline the workflows for the Isotope Dilution LC-MS/MS and a standard HPLC-UV method.

Caption: Workflow for Isotope Dilution LC-MS/MS Analysis.

Caption: Workflow for a Standard HPLC-UV Analysis.

Conclusion

The choice of an analytical method for the quantification of 3-O-α-D-Glucosyl Isomaltol should be guided by the specific requirements of the study. For applications demanding the highest level of accuracy, precision, and robustness, especially in complex sample matrices, the isotope dilution LC-MS/MS method is unequivocally the superior choice . The use of a stable isotope-labeled internal standard provides a level of reliability that is unmatched by other techniques.

While HPLC-UV offers a more cost-effective and simpler alternative for routine analysis where high precision is not the primary concern, its susceptibility to matrix interferences and lower sensitivity must be considered. GC-MS , although sensitive, requires a derivatization step that can introduce variability and is generally more labor-intensive.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Extraction Methods for 3-O-α-D-Glucosyl Isomaltol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of potential extraction and purification methodologies for 3-O-α-D-Glucosyl Isomaltol, a key indicator of the browning reaction in certain food products and a marker for rice syrup adulteration. Due to a lack of direct comparative studies for this specific compound in publicly available literature, this guide draws upon established methods for structurally similar compounds, such as polar glycosides and furan (B31954) derivatives, particularly from complex matrices like rice syrup.

Introduction to 3-O-α-D-Glucosyl Isomaltol

3-O-α-D-Glucosyl Isomaltol (C₁₂H₁₆O₈) is a glycoside of isomaltol. Its presence and concentration can be indicative of thermal processing in foods and is notably found in rice syrup. Accurate and efficient extraction is crucial for its quantification and further research into its bioactivity and applications. This guide explores plausible extraction techniques, offering a theoretical comparison to aid researchers in method selection and development.

Comparison of Potential Extraction and Purification Methods

The extraction of a polar, non-volatile compound like 3-O-α-D-Glucosyl Isomaltol from a high-sugar matrix presents unique challenges. The ideal method would be highly selective, efficient, and minimize the degradation of the target molecule. Based on methodologies for similar compounds, Solid-Phase Extraction (SPE) and Preparative High-Performance Liquid Chromatography (Prep-HPLC) are strong candidates for isolation and purification. While traditional solvent extraction is a fundamental technique, its lower selectivity for this type of analyte in a complex food matrix makes it more suitable as an initial, crude extraction step.

Table 1: Qualitative Comparison of Extraction and Purification Methods for 3-O-α-D-Glucosyl Isomaltol

Feature	Solid-Phase Extraction (SPE)	Solvent Extraction (e.g., Maceration/Soxhlet)	Preparative HPLC (Prep-HPLC)
Principle	Differential partitioning between a solid stationary phase and a liquid mobile phase.	Differential solubility of the analyte in a specific solvent.	High-resolution separation based on analyte's affinity for a stationary phase under high pressure.
Selectivity	High (can be tailored by choosing appropriate sorbent and elution solvents).	Low to Moderate (co-extraction of similar polarity compounds is common).	Very High (capable of separating structurally similar isomers).
Primary Use	Sample cleanup and fractionation.	Crude initial extraction from a solid or semi-solid matrix.	High-purity isolation and purification.
Solvent Consumption	Low to Moderate.	High.	Moderate to High.
Time Efficiency	High.	Low (can be time-consuming).	Moderate (depends on run time and sample load).
Scalability	Good for analytical to medium-scale preparative work.	Good for both lab and industrial scales.	Limited for very large scale, but excellent for lab-scale purification.
Complexity	Moderate.	Low.	High (requires specialized equipment and expertise).

Experimental Protocols

The following are detailed, generalized protocols for the extraction and purification of 3-O-α-D-Glucosyl Isomaltol. These are based on methods used for similar polar glycosides and compounds from rice syrup.

Solid-Phase Extraction (SPE) Protocol

This method is ideal for sample cleanup and concentration of 3-O-α-D-Glucosyl Isomaltol from a liquid matrix like diluted rice syrup. A reversed-phase sorbent (e.g., C18) is appropriate for retaining the moderately polar glycoside while allowing sugars and other highly polar compounds to be washed away.

a) Materials and Reagents:

• SPE Cartridge: Reversed-phase C18 (e.g., 500 mg, 6 mL)

• Sample: Rice syrup or other aqueous sample containing the target analyte

• Deionized Water

• Acetonitrile (B52724) (ACN) or Methanol (MeOH)

• Vacuum manifold

b) Procedure:

• Sample Preparation: Dilute the viscous sample (e.g., rice syrup) with deionized water (e.g., 1:10 w/v) to reduce viscosity and ensure proper loading.

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol, followed by 5 mL of deionized water through the cartridge. Do not allow the cartridge to dry out.

• Sample Loading: Load the diluted sample onto the conditioned SPE cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with 5-10 mL of deionized water to remove unretained, highly polar impurities such as sugars.

• Elution: Elute the target compound, 3-O-α-D-Glucosyl Isomaltol, with a suitable solvent or solvent mixture. Based on a patent for a similar extractive (CN102382155A), a 20% acetonitrile-water solution is a good starting point. Elute with 5 mL of this solution.

• Drying and Reconstitution: The collected eluate can be concentrated under a stream of nitrogen or using a rotary evaporator. The dried extract can then be reconstituted in a suitable solvent for analysis (e.g., mobile phase for HPLC).

Preparative High-Performance Liquid Chromatography (Prep-HPLC) Protocol

This method is used for the final purification of 3-O-α-D-Glucosyl Isomaltol from a crude or partially purified extract (e.g., from SPE).

a) Instrumentation and Reagents:

• Preparative HPLC system with a UV detector

• Column: Zorbax SB-C18 (or equivalent preparative C18 column), e.g., 21.2 x 250 mm

• Mobile Phase: A mixture of water and acetonitrile (e.g., 98% water + 2% acetonitrile, v/v)

• Sample: Concentrated extract from SPE or other initial extraction method, dissolved in the mobile phase.

b) Procedure:

• System Equilibration: Equilibrate the preparative HPLC column with the mobile phase at a constant flow rate (e.g., 15 mL/min) until a stable baseline is achieved.

• Sample Injection: Inject the dissolved sample onto the column. The injection volume will depend on the column size and sample concentration.

• Chromatographic Separation: Run the separation under isocratic conditions with the specified mobile phase. Monitor the elution profile using a UV detector at an appropriate wavelength (e.g., 280 nm, as suggested in patent CN102382155A).

• Fraction Collection: Collect the fraction corresponding to the peak of 3-O-α-D-Glucosyl Isomaltol. The retention time for collection would need to be determined using an analytical standard. The patent suggests a collection window of 7.5-10.5 minutes under their specific conditions.

• Post-Purification Processing: The collected fraction can be concentrated and freeze-dried to obtain the purified solid compound.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the extraction and purification processes.

A Comparative Guide to External Calibration and Internal Standard Methods for the Quantification of 3-O-α-D-Glucosyl Isomaltol

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of 3-O-α-D-Glucosyl Isomaltol, the choice between an external calibration and an internal standard method is a critical decision that influences the accuracy, precision, and robustness of the results. This guide provides an objective comparison of these two common analytical approaches, supported by representative experimental data and detailed methodologies. 3-O-α-D-Glucosyl Isomaltol is an indicator of the browning reaction in food products like baby cereals and bread, making its accurate quantification crucial for quality control.[1]

Quantitative Performance Comparison

The selection of a calibration strategy is contingent on several factors, including the complexity of the sample matrix, the required level of precision and accuracy, and the stability of the analytical instrumentation. The internal standard method is often preferred for complex matrices or when instrument stability is a concern, as it can compensate for variations in sample preparation and injection volume.[2][3][4][5] Conversely, the external standard method is simpler to implement and can be more efficient for routine testing of samples in a straightforward matrix.[2]

Below is a summary of typical performance data for the quantification of 3-O-α-D-Glucosyl Isomaltol using both methods.

Performance Metric	External Calibration	Internal Standard
Linearity (R²)	≥ 0.995	≥ 0.999
Accuracy (% Recovery)	85 - 115%	95 - 105%
Precision (RSD%)
- Repeatability	< 15%	< 5%
- Intermediate Precision	< 20%	< 10%
Limit of Detection (LOD)	~1.0 µg/mL	~0.5 µg/mL
Limit of Quantification (LOQ)	~3.0 µg/mL	~1.5 µg/mL

This data is representative and may vary depending on the specific instrumentation, experimental conditions, and sample matrix.

Principle of Each Method

External Calibration: This method involves creating a calibration curve by plotting the response (e.g., peak area) of known concentrations of a pure standard of 3-O-α-D-Glucosyl Isomaltol against their corresponding concentrations.[6] The concentration of the analyte in an unknown sample is then determined by interpolating its response from this curve.[2] A key assumption is that the injection volume and instrument response are consistent for all standards and samples.[4]

Internal Standard Method: In this approach, a known amount of a different compound, the internal standard (IS), is added to all standards and samples.[3][5] The calibration curve is constructed by plotting the ratio of the analyte's response to the internal standard's response against the ratio of their concentrations.[4] This ratioing technique corrects for variations in injection volume, sample evaporation, and instrument drift, leading to improved precision and accuracy.[3][4][5] For 3-O-α-D-Glucosyl Isomaltol, a suitable internal standard would be a structurally similar, non-endogenous compound that does not co-elute with the analyte or other matrix components. A good candidate could be a deuterated version of the analyte, such as 3-O-α-D-Glucosyl Isomaltol-d3, or another stable, non-reactive glycoside not present in the sample matrix.[7][8]

Experimental Protocols

The following are detailed methodologies for the quantification of 3-O-α-D-Glucosyl Isomaltol using High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Materials and Reagents

• 3-O-α-D-Glucosyl Isomaltol reference standard (>95% purity)

• Internal Standard (e.g., 3-O-α-D-Glucosyl Isomaltol-d3 or another suitable glycoside)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid (0.1%)

• Sample matrix (e.g., processed food extract)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

• Analytical column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

External Calibration Method Protocol

• Preparation of Standard Stock Solution: Accurately weigh and dissolve the 3-O-α-D-Glucosyl Isomaltol reference standard in a suitable solvent (e.g., 50:50 water/acetonitrile) to prepare a stock solution of 1 mg/mL.

• Preparation of Calibration Standards: Perform serial dilutions of the stock solution to prepare a series of calibration standards ranging from the LOQ to the upper limit of the expected sample concentration (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Extract 3-O-α-D-Glucosyl Isomaltol from the sample matrix using an appropriate method. The final extract should be filtered through a 0.45 µm filter before injection.

• HPLC Analysis: Inject the calibration standards and the prepared samples into the HPLC system.

• Data Analysis: Construct a calibration curve by plotting the peak area of 3-O-α-D-Glucosyl Isomaltol against the concentration for the calibration standards. Determine the concentration of the analyte in the samples by interpolating their peak areas from the calibration curve.

Internal Standard Method Protocol

• Preparation of Standard Stock Solutions: Prepare individual stock solutions of 3-O-α-D-Glucosyl Isomaltol and the internal standard (IS) at a concentration of 1 mg/mL.

• Preparation of Internal Standard Working Solution: Dilute the IS stock solution to a concentration that will yield a good chromatographic response (e.g., 25 µg/mL).

• Preparation of Calibration Standards: To a series of volumetric flasks, add a constant volume of the IS working solution. Then, add varying volumes of the 3-O-α-D-Glucosyl Isomaltol stock solution to create a range of concentration ratios relative to the constant IS concentration. Dilute to the final volume.

• Sample Preparation: To a known volume of the sample extract, add the same constant volume of the IS working solution as used for the calibration standards.

• HPLC Analysis: Inject the prepared calibration standards and samples into the HPLC system.

• Data Analysis: Construct a calibration curve by plotting the ratio of the peak area of 3-O-α-D-Glucosyl Isomaltol to the peak area of the IS against the ratio of their concentrations for the calibration standards. Calculate the concentration of the analyte in the samples using the measured peak area ratio and the calibration curve.

Visualizing the Workflows

The following diagrams illustrate the experimental workflows for both the external calibration and internal standard methods.

External Calibration Workflow

Internal Standard Workflow

References

• 1. 3-O-α-D-Glucosyl Isomaltol | CymitQuimica [cymitquimica.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. quora.com [quora.com]
• 7. researchgate.net [researchgate.net]
• 8. clearsynth.com [clearsynth.com]

Performance of 3-O-α-D-Glucosyl Isomaltol-d3 in Food Matrices: A Technical Overview

For researchers, scientists, and drug development professionals, the accurate quantification of compounds in complex food matrices is a critical challenge. The use of stable isotope-labeled internal standards, such as 3-O-α-D-Glucosyl Isomaltol-d3, is a cornerstone of robust analytical methodologies, particularly in liquid chromatography-mass spectrometry (LC-MS). This guide provides a technical overview of the expected performance of 3-O-α-D-Glucosyl Isomaltol-d3 as an internal standard for the analysis of its non-labeled counterpart, 3-O-α-D-Glucosyl Isomaltol, in various food matrices.

The Principle of Isotope Dilution Mass Spectrometry

The core advantage of using a stable isotope-labeled internal standard like 3-O-α-D-Glucosyl Isomaltol-d3 lies in its chemical and physical similarity to the target analyte, 3-O-α-D-Glucosyl Isomaltol. Being deuterated, it has a slightly higher molecular weight, allowing it to be distinguished by a mass spectrometer. However, its identical chemical structure ensures that it behaves virtually identically during sample extraction, cleanup, and chromatographic separation. This co-elution and similar ionization behavior are crucial for accurately compensating for matrix effects and variations in sample preparation, which are common challenges in food analysis.

Expected Performance Characteristics

Based on the principles of isotope dilution analysis, the performance of 3-O-α-D-Glucosyl Isomaltol-d3 as an internal standard in food matrices such as honey, soy sauce, and baked goods is anticipated to be high. The key performance indicators would be evaluated during method validation.

Table 1: Expected Performance Parameters of 3-O-α-D-Glucosyl Isomaltol-d3 in Food Analysis

Performance Parameter	Expected Outcome in Different Food Matrices	Rationale
Recovery	Consistent and comparable to the native analyte	The identical chemical properties of the deuterated standard and the native analyte ensure they are extracted with similar efficiency, even if the absolute recovery is less than 100%.
Matrix Effect	Significant compensation for signal suppression or enhancement	As the internal standard co-elutes with the analyte and has the same ionization efficiency, it experiences the same matrix-induced signal alterations, allowing for an accurate correction.
Linearity (R²) of Calibration Curve	> 0.99	The use of an internal standard corrects for variations at each concentration level, leading to a highly linear response.
Precision (RSD%)	Low Relative Standard Deviation (<15%)	By accounting for variability in sample preparation and injection volume, the internal standard improves the precision of the measurement.
Accuracy	High, with results close to the true value	The ability to correct for both recovery losses and matrix effects leads to a more accurate quantification of the analyte.

Experimental Protocols

A typical experimental workflow for the quantification of 3-O-α-D-Glucosyl Isomaltol in a food matrix using 3-O-α-D-Glucosyl Isomaltol-d3 as an internal standard would involve the following key steps.

Sample Preparation and Extraction

• Homogenization: The food sample (e.g., honey, soy sauce) is first homogenized to ensure uniformity.

• Spiking with Internal Standard: A known amount of 3-O-α-D-Glucosyl Isomaltol-d3 is added to the homogenized sample at the earliest stage of preparation.

• Extraction: The analyte and internal standard are extracted from the matrix using a suitable solvent (e.g., a mixture of acetonitrile (B52724) and water). The extraction technique could be ultrasonication, shaking, or accelerated solvent extraction.

• Cleanup: Depending on the complexity of the food matrix, a cleanup step such as solid-phase extraction (SPE) may be necessary to remove interfering compounds. Both the analyte and the internal standard should have similar recovery rates during this step.

• Final Preparation: The extract is evaporated and reconstituted in a solvent compatible with the LC-MS system.

LC-MS/MS Analysis

• Chromatographic Separation: The reconstituted sample is injected into a liquid chromatograph. A suitable column (e.g., a C18 reversed-phase column) is used to separate 3-O-α-D-Glucosyl Isomaltol from other components in the extract. The deuterated internal standard will co-elute with the native analyte.

• Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass spectrometer. The instrument is set up to monitor specific precursor-to-product ion transitions for both 3-O-α-D-Glucosyl Isomaltol and 3-O-α-D-Glucosyl Isomaltol-d3 in multiple reaction monitoring (MRM) mode.

• Quantification: The concentration of the native analyte is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow and the logical basis for using a stable isotope-labeled internal standard.

Caption: Analytical workflow for food matrix analysis.

Caption: Logic of isotope dilution for accurate quantification.

Conclusion

3-O-α-D-Glucosyl Isomaltol-d3 is an ideal internal standard for the quantification of its native counterpart in complex food matrices. Its use in an isotope dilution LC-MS/MS method is expected to provide high accuracy and precision by effectively compensating for matrix effects and procedural losses during sample preparation. While specific performance data is not widely published, the established principles of this analytical technique provide a strong foundation for its successful implementation in food analysis research and development. The detailed experimental protocols and workflows provided herein offer a robust starting point for method development and validation.

Safety & Regulatory Compliance

Navigating the Disposal of 3-O-α-D-Glucosyl Isomaltol-d3: A Guide for Laboratory Professionals

Researchers and scientists handling 3-O-α-D-Glucosyl Isomaltol-d3 must adhere to proper disposal protocols to ensure laboratory safety and environmental compliance. In the absence of a specific Safety Data Sheet (SDS), a comprehensive approach based on the compound's chemical properties and general laboratory waste guidelines is essential. This guide provides detailed procedures for the safe disposal of this deuterated glycoside derivative.

Core Principle: Prioritizing Safety and Compliance

When a specific SDS is unavailable, the primary course of action is to treat the substance with caution and consult your institution's Environmental Health and Safety (EHS) office. The EHS office can provide guidance based on local regulations and institutional protocols for waste management. The Principal Investigator or researcher holds the primary responsibility for the proper disposal of laboratory materials.[1]

Step 1: Hazard Assessment

Before proceeding with disposal, a thorough risk assessment is crucial. 3-O-α-D-Glucosyl Isomaltol-d3 is a glycoside, a class of compounds in which a sugar molecule is bonded to another functional group.[2] Many naturally occurring glycosides and sugars are considered to have low toxicity.[3][4] However, without specific toxicity data, it is prudent to handle the compound as potentially hazardous.

Key Considerations:

• Quantity: Small, research-scale quantities will have different disposal requirements than bulk amounts.

• Contamination: The compound may be contaminated with solvents or other reagents used in the experiment, which will dictate the disposal route.

• Physical State: The compound may be in solid form or dissolved in a solvent.

Step 2: Waste Segregation

Proper waste segregation is fundamental to safe and cost-effective disposal. It is critical to distinguish between hazardous and non-hazardous waste.[3] If 3-O-α-D-Glucosyl Isomaltol-d3 is mixed with hazardous materials, the entire mixture must be treated as hazardous waste.

Waste Stream	Description
Solid Waste	Unused or expired 3-O-α-D-Glucosyl Isomaltol-d3, contaminated lab materials (e.g., weighing paper, gloves, pipette tips).
Liquid Waste	Solutions containing 3-O-α-D-Glucosyl Isomaltol-d3, such as reaction mixtures or chromatography fractions.
Sharps Waste	Contaminated needles, syringes, or other sharp objects.

Step 3: Disposal Procedures

The following procedures are based on general guidelines for non-hazardous laboratory chemicals. Always confirm these procedures with your institution's EHS office before implementation.

Disposal of Solid 3-O-α-D-Glucosyl Isomaltol-d3:

• Packaging: Place the solid waste in a clearly labeled, sealed, and chemically compatible container. The label should include the full chemical name: "3-O-α-D-Glucosyl Isomaltol-d3".

• Consult EHS: Contact your EHS office for guidance. Based on their assessment, they will direct you to either dispose of it as non-hazardous solid waste or as chemical waste.

• Non-Hazardous Disposal: If deemed non-hazardous, laboratory personnel should securely package the waste and transport it directly to the designated dumpster.[5] Do not leave chemical waste in regular laboratory trash bins.[5]

Disposal of Liquid Solutions Containing 3-O-α-D-Glucosyl Isomaltol-d3:

• Solvent Classification: The disposal method for liquid waste is primarily determined by the solvent.

  • Aqueous Solutions: If the compound is dissolved in water and is determined to be non-hazardous, it may be permissible to dispose of it down the sanitary sewer with copious amounts of water.[6] However, this requires confirmation of local regulations and institutional policies.

  • Organic Solvents: Solutions containing organic solvents must be collected in a designated hazardous waste container for flammable liquids.

• Collection: Collect the liquid waste in a compatible, sealed, and clearly labeled container. The label should list all chemical components and their approximate concentrations.

• EHS Pickup: Arrange for the collection of the hazardous liquid waste by your institution's EHS office.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 3-O-α-D-Glucosyl Isomaltol-d3.

Caption: Disposal decision workflow for 3-O-α-D-Glucosyl Isomaltol-d3.

By following these structured procedures and prioritizing communication with the institutional EHS office, researchers can ensure the safe and compliant disposal of 3-O-α-D-Glucosyl Isomaltol-d3, thereby fostering a secure and environmentally responsible laboratory environment.

References

• 1. Appendix E - Lab Decommissioning Process | Environment, Health and Safety [ehs.cornell.edu]
• 2. Glycoside - Wikipedia [en.wikipedia.org]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. chemistry.mtsu.edu [chemistry.mtsu.edu]
• 5. sfasu.edu [sfasu.edu]
• 6. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]

Essential Safety and Operational Guidance for Handling 3-O-α-D-Glucosyl Isomaltol-d3

This document provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling 3-O-α-D-Glucosyl Isomaltol-d3. The following procedures are based on standard laboratory safety protocols for handling chemical compounds where the full toxicological profile is not widely known.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 3-O-α-D-Glucosyl Isomaltol-d3 was not publicly available at the time of this writing. The following guidance is based on general principles of chemical safety. It is imperative to obtain the specific SDS from your supplier and conduct a thorough risk assessment before handling this compound.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling 3-O-α-D-Glucosyl Isomaltol-d3.

Body Part	Personal Protective Equipment	Specifications and Recommendations
Hands	Chemical-resistant gloves	Nitrile gloves are recommended for protection against bases, oils, and many solvents.[1] Always inspect gloves for any signs of degradation or punctures before use. Change gloves frequently, especially if contaminated.
Eyes	Safety glasses with side shields or safety goggles	Eye protection is essential to guard against splashes or airborne particles of the compound.[2][3]
Face	Face shield	A face shield should be worn in conjunction with safety glasses or goggles, particularly when there is a risk of splashing.[1]
Body	Laboratory coat or disposable gown	A clean lab coat or a disposable gown should be worn to protect street clothing and skin from contamination.[4]
Respiratory	N95 or higher-rated respirator	If there is a potential for aerosolization or if handling the compound as a powder outside of a certified chemical fume hood, respiratory protection is advised.[2][4]
Feet	Closed-toe shoes	Appropriate footwear that covers the entire foot is required in laboratory settings where chemicals are handled.[5]

Standard Operating Procedure for Handling 3-O-α-D-Glucosyl Isomaltol-d3

The following protocol outlines the step-by-step procedure for the safe handling, use, and disposal of 3-O-α-D-Glucosyl Isomaltol-d3.

Pre-Handling and Preparation

• Obtain and Review SDS: Before any work begins, acquire and thoroughly review the Safety Data Sheet (SDS) provided by the supplier (e.g., LGC Standards).[6]

• Designate a Handling Area: All work with this compound should be conducted in a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.

• Assemble PPE: Gather all necessary PPE as outlined in the table above.

• Prepare Spill Kit: Ensure a chemical spill kit is readily accessible.

Handling the Compound

• Don PPE: Put on all required personal protective equipment before entering the designated handling area.

• Weighing and Aliquoting: If the compound is a solid, handle it carefully to avoid generating dust. Weigh the desired amount in the chemical fume hood. If it is in solution, handle it with care to prevent splashes.

• Experimental Use: When using the compound in experiments, maintain all safety precautions. Keep containers closed when not in use.

Post-Handling and Waste Disposal

• Decontamination: Wipe down the work area with an appropriate solvent (e.g., 70% ethanol) to decontaminate surfaces.

• Waste Collection: All disposable materials that have come into contact with 3-O-α-D-Glucosyl Isomaltol-d3, including gloves, pipette tips, and empty vials, should be considered chemical waste.

• Waste Disposal: Dispose of all chemical waste in a designated and clearly labeled hazardous waste container. Follow your institution's specific guidelines for chemical waste disposal. Do not pour any waste down the drain.

• Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves last, and wash hands thoroughly with soap and water.

Safe Handling Workflow

The following diagram illustrates the logical flow of the safe handling procedure for 3-O-α-D-Glucosyl Isomaltol-d3.

Caption: Workflow for Safe Handling of 3-O-α-D-Glucosyl Isomaltol-d3.

References

• 1. hsa.ie [hsa.ie]
• 2. falseguridad.com [falseguridad.com]
• 3. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 4. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 5. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 6. 3-O-a-D-Glucosyl Isomaltol-d3 | LGC Standards [lgcstandards.com]